Lipid IVA

Core Science & Biosynthesis

Early Research on Lipid IVA Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid IVA, a tetra-acylated precursor in the biosynthesis of Lipid A, the endotoxic principle of lipopolysaccharide (LPS) in Gram-negative bacteria, has been a subject of intense research due to its unique and species-specific immunomodulatory properties. Early investigations into its function laid the groundwork for understanding the intricate mechanisms of innate immunity and the development of novel therapeutic agents. This technical guide provides an in-depth overview of the seminal research on Lipid IVA, focusing on its discovery, its role as a lipopolysaccharide (LPS) antagonist in human cells, and the key experimental findings that elucidated its mechanism of action.

Core Concepts: The Dichotomous Nature of Lipid IVA

A pivotal discovery in the early research of Lipid IVA was its species-specific activity. While it acts as an agonist of the innate immune response in murine cells, it functions as a potent antagonist of LPS-induced inflammation in human cells.[1][2][3] This discovery was crucial as it highlighted fundamental differences in the innate immune recognition systems between species and positioned Lipid IVA as a potential therapeutic agent for a variety of inflammatory conditions, including sepsis.

The molecular basis for this species-specific activity lies in the differential recognition of Lipid IVA by the Toll-like receptor 4 (TLR4)-MD-2 complex, the primary receptor for LPS. In humans, Lipid IVA binds to the TLR4-MD-2 complex but fails to induce the conformational changes necessary for receptor dimerization and downstream signaling.[1][2] Instead, it competitively inhibits the binding of agonistic LPS, thereby preventing the initiation of the inflammatory cascade.

Quantitative Data Summary

Early studies quantified the antagonistic properties of Lipid IVA by measuring its ability to inhibit the release of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), from human immune cells stimulated with LPS.

Parameter	Cell Type	Stimulus	Inhibitor	Observed Effect	Reference
TNF-α Release	Human Whole Blood	S. typhimurium LPS (Rc)	Lipid IVA	Dose-dependent inhibition of TNF-α release.	[4]
TNF-α mRNA Accumulation	Human Mononuclear Cells	S. typhimurium LPS (Rc)	Lipid IVA	Inhibition of TNF-α mRNA accumulation.	[4]
TLR4 Oligomerization	Chimeric mouse TLR4-human MD-2 expressing cells	Lipid A	Lipid IVA	Inhibition of Lipid A-dependent TLR4 oligomerization.	[1]

Note: Specific IC50 values for TNF-α inhibition from the earliest studies are not consistently reported in the reviewed literature. The data indicates a dose-dependent inhibitory effect.

Key Experimental Protocols

The following sections detail the methodologies for foundational experiments used in early Lipid IVA research.

Inhibition of LPS-Induced Cytokine Release in Human Monocytes

This protocol outlines the steps to measure the antagonistic effect of Lipid IVA on LPS-induced TNF-α production in human monocytic cells.

a. Cell Culture and Stimulation:

• Culture human monocytic cells (e.g., THP-1 or primary human monocytes) in RPMI 1640 medium supplemented with 10% fetal bovine serum.

• Seed the cells in 24-well plates at a density of 1 x 10^6 cells/mL.

• Pre-incubate the cells with varying concentrations of Lipid IVA (e.g., 0.1 to 10 µg/mL) for 1-2 hours at 37°C in a 5% CO2 incubator.

• Stimulate the cells with a sub-maximal concentration of LPS (e.g., 10 ng/mL of E. coli LPS) for 4-6 hours.

• Include appropriate controls: unstimulated cells, cells treated with LPS alone, and cells treated with Lipid IVA alone.

b. Measurement of TNF-α:

• After the incubation period, centrifuge the cell plates to pellet the cells.

• Collect the cell culture supernatants.

• Quantify the concentration of TNF-α in the supernatants using an enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

TLR4-MD-2 Binding Assay with Radiolabeled Lipid IVA

This protocol describes a method to assess the direct binding of Lipid IVA to the TLR4-MD-2 receptor complex.

a. Preparation of Cell Lysates:

• Use a cell line engineered to express the human TLR4-MD-2 complex.

• Lyse the cells in a non-denaturing lysis buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, and protease inhibitors).

• Clarify the lysate by centrifugation to remove cellular debris.

b. Immunoprecipitation and Binding:

• Incubate the cell lysate with an anti-TLR4 antibody for 2-4 hours at 4°C.

• Add Protein A/G agarose beads and incubate for an additional 1-2 hours to capture the TLR4-antibody complexes.

• Wash the beads several times with lysis buffer to remove non-specific binding.

• Incubate the immunoprecipitated TLR4-MD-2 complex with radiolabeled Lipid IVA (e.g., [3H]Lipid IVA) in a binding buffer for a defined period.

• For competition assays, include a molar excess of unlabeled Lipid IVA or LPS.

c. Detection:

• Wash the beads extensively to remove unbound radiolabeled ligand.

• Elute the bound complexes from the beads.

• Measure the amount of radioactivity in the eluate using a scintillation counter.

Assessment of TLR4 Oligomerization

This protocol details a co-immunoprecipitation method to determine if Lipid IVA induces TLR4 dimerization.

a. Cell Transfection and Lysis:

• Co-transfect cells (e.g., HEK293) with two differently tagged versions of human TLR4 (e.g., FLAG-tagged TLR4 and Myc-tagged TLR4) and human MD-2.

• Stimulate the transfected cells with LPS (positive control), Lipid IVA, or leave unstimulated (negative control).

• Lyse the cells as described in the binding assay protocol.

b. Co-Immunoprecipitation:

• Immunoprecipitate one of the tagged TLR4 proteins (e.g., using an anti-FLAG antibody).

• Wash the immunoprecipitates thoroughly.

c. Western Blot Analysis:

• Elute the proteins from the beads and separate them by SDS-PAGE.

• Transfer the proteins to a nitrocellulose or PVDF membrane.

• Probe the membrane with an antibody against the other tag (e.g., anti-Myc antibody).

• A band corresponding to the second tagged TLR4 will only be present if the two TLR4 molecules have dimerized.

Visualizations: Signaling Pathways and Experimental Workflows

Lipid A Biosynthesis Pathway

Caption: Biosynthetic pathway of Lipid A, highlighting Lipid IVA as a key intermediate.

Differential TLR4 Signaling by Lipid IVA

Caption: Species-specific signaling of TLR4 in response to LPS and Lipid IVA.

Experimental Workflow for Lipid IVA Antagonism Assay

Caption: Workflow for assessing the antagonistic activity of Lipid IVA.

Conclusion

The early research on Lipid IVA was instrumental in shaping our understanding of innate immunity and the molecular basis of endotoxin recognition. The discovery of its species-specific antagonism of the human TLR4-MD-2 complex opened new avenues for the development of therapeutics aimed at mitigating the detrimental effects of excessive inflammation. The experimental protocols and findings detailed in this guide provide a foundational understanding for researchers and drug development professionals working in the fields of immunology, infectious diseases, and pharmacology.

References

• 1. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. madbarn.com [madbarn.com]
• 4. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Lipid IVA Biosynthetic Pathway in E. coli

For Researchers, Scientists, and Drug Development Professionals

Introduction

The biosynthesis of Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria, is a vital process for bacterial survival and a critical interface in host-pathogen interactions. In Escherichia coli, this intricate process is orchestrated by the Raetz pathway, a series of enzymatic reactions culminating in the synthesis of Kdo2-Lipid A. A key intermediate in this pathway is Lipid IVA, a tetra-acylated disaccharide that represents the first bioactive molecule in the cascade. The essential nature of the enzymes involved in the Lipid IVA biosynthetic pathway makes them highly attractive targets for the development of novel antibiotics against multidrug-resistant Gram-negative pathogens. This technical guide provides a comprehensive overview of the core enzymatic steps leading to the synthesis of Lipid IVA in E. coli, presenting quantitative data, detailed experimental protocols, and visual representations of the pathway and its regulation to aid researchers in their scientific endeavors.

The Core Biosynthetic Pathway of Lipid IVA

The synthesis of Lipid IVA in E. coli is a six-step enzymatic pathway that takes place in the cytoplasm and at the cytoplasmic face of the inner membrane. The pathway begins with UDP-N-acetylglucosamine and (R)-3-hydroxymyristoyl-ACP, the acyl donor provided by the fatty acid biosynthesis pathway. The six key enzymes involved are LpxA, LpxC, LpxD, LpxH, LpxB, and LpxK.

Diagram of the Lipid IVA Biosynthetic Pathway

Caption: The enzymatic cascade of the Lipid IVA biosynthetic pathway in E. coli.

Quantitative Data on Pathway Enzymes

Understanding the kinetic parameters of the enzymes in the Lipid IVA pathway is crucial for developing kinetic models and for designing effective inhibitors. The following table summarizes the available quantitative data for the six core enzymes in E. coli.

Enzyme	Gene	Substrate(s)	Km	kcat	Catalytic Efficiency (kcat/Km)
LpxA	lpxA	UDP-N-acetylglucosamine, (R)-3-hydroxymyristoyl-ACP	-	-	-
LpxC	lpxC	UDP-3-O-((R)-3-hydroxymyristoyl)-N-acetylglucosamine	3 µM[1]	3.3 s-1[2]	1.1 x 106 M-1s-1
LpxD	lpxD	UDP-3-O-((R)-3-hydroxymyristoyl)-glucosamine, (R)-3-hydroxymyristoyl-ACP	1.3 µM, 1.9 µM	-	-
LpxH	lpxH	UDP-2,3-diacylglucosamine	61.7 µM[3]	17.2 µmol/min/mg	-
LpxB	lpxB	2,3-diacylglucosamine-1-phosphate, UDP-2,3-diacylglucosamine	-	-	-
LpxK	lpxK	Lipid A disaccharide-1-phosphate, ATP	7.0 ± 0.3 µM, 1.6 ± 0.2 mM[4]	9.2 ± 0.1 s-1, 12.3 ± 0.4 s-1[4]	1.3 x 106 M-1s-1, 7.7 x 103 M-1s-1

Note: Data for some enzymes are incomplete in the readily available literature and require further targeted experimental determination.

Regulation of the Lipid IVA Pathway

The biosynthesis of Lipid IVA is tightly regulated to ensure a balanced production of LPS in relation to other cellular components, particularly phospholipids, as both pathways share the common precursor (R)-3-hydroxymyristoyl-ACP. The primary point of regulation is the second enzyme in the pathway, LpxC, which catalyzes the first committed and irreversible step.

The cellular levels of LpxC are controlled by the essential ATP-dependent zinc metalloprotease FtsH.[5] The activity of FtsH towards LpxC is modulated by the inner membrane protein LapB (also known as YciM).[5] When the flux through the Lipid A pathway is sufficient, an accumulation of later pathway intermediates is thought to signal for the FtsH/LapB complex to degrade LpxC, thus providing a negative feedback loop.[6]

Furthermore, there is a critical crosstalk with the fatty acid biosynthesis pathway. The enzyme FabZ, which competes with LpxA for the (R)-3-hydroxymyristoyl-ACP precursor, plays a role in this balance.[7] Mutations in fabZ can alter the flux of this precursor towards either phospholipid or LPS biosynthesis, thereby affecting the susceptibility to LpxC inhibitors.[1]

Diagram of LpxC Regulation

Caption: Regulation of LpxC stability and crosstalk with fatty acid biosynthesis.

Experimental Protocols

In Vitro Reconstitution of the Lipid IVA Biosynthetic Pathway

This protocol describes the cell-free enzymatic synthesis of Lipid IVA from basic precursors by reconstituting the necessary enzymes from E. coli.[8]

Materials:

• Purified enzymes: LpxA, LpxC, LpxD, LpxH, LpxB, LpxK, and the enzymes required for the in situ generation of (R)-3-hydroxymyristoyl-ACP (e.g., from the fatty acid synthesis pathway: AccABCD, FabD, FabH, FabG, FabZ, FabI, AcpP, and TesA for some assay variations).

• Substrates and cofactors: UDP-N-acetylglucosamine (UDP-GlcNAc), acetyl-CoA, malonyl-CoA, NADPH, ATP, MgCl2.

• Reaction buffer: e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl2.

• Quenching solution: e.g., 1:1:0.3 mixture of chloroform:methanol:water.

• LC-MS/MS system for product analysis.

Procedure:

• Prepare a master mix of the reaction buffer containing all substrates and cofactors at their final desired concentrations.

• Add the purified enzymes for the generation of (R)-3-hydroxymyristoyl-ACP to the master mix and pre-incubate at 37°C for 30 minutes to allow for the synthesis of the acyl donor.

• Initiate the Lipid IVA synthesis by adding the six core enzymes (LpxA, LpxC, LpxD, LpxH, LpxB, LpxK) to the reaction mixture.

• Incubate the reaction at 37°C for a defined period (e.g., 2-4 hours).

• Stop the reaction by adding the quenching solution.

• Vortex the mixture vigorously and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipid products.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis.

• Analyze the sample by LC-MS/MS to confirm the synthesis of Lipid IVA and to quantify the yield.

LpxC Enzyme Activity Assay (Fluorescence-Based)

This protocol provides a method for determining the in vitro activity of LpxC by detecting the free amine product generated upon deacetylation of the substrate.[1]

Materials:

• Purified LpxC enzyme.

• Substrate: UDP-3-O-((R)-3-hydroxymyristoyl)-N-acetylglucosamine.

• Assay buffer: e.g., 40 mM MES buffer, pH 6.0, 0.02% Brij 35, 80 µM dithiothreitol.

• Stop solution: 0.625 M NaOH.

• Detection reagent: o-phthaldialdehyde (OPA) in 0.1 M borax, pH 9.5, with 2-mercaptoethanol.

• 96-well black microtiter plates.

• Fluorescence plate reader.

Procedure:

• Prepare a reaction mixture in the wells of a 96-well plate containing the assay buffer and the substrate at the desired concentration.

• Add any potential inhibitors dissolved in a suitable solvent (e.g., DMSO) to the appropriate wells. Include a vehicle control.

• Initiate the reaction by adding the purified LpxC enzyme to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding the stop solution to each well.

• Incubate for an additional 10 minutes at 37°C to hydrolyze the 3-O-acyl ester, which can interfere with the detection.

• Neutralize the reaction by adding 0.625 M acetic acid.

• Add the OPA detection reagent to each well.

• Measure the fluorescence at an excitation wavelength of ~340 nm and an emission wavelength of ~460 nm.

• Calculate the enzyme activity based on a standard curve of the product and determine the IC50 values for any inhibitors tested.

Analysis of Lipid IVA Pathway Intermediates by LC-MS/MS

This protocol outlines a method for the extraction and quantification of Lipid IVA and its precursors from E. coli cultures.

Materials:

• E. coli culture grown to the desired optical density.

• Quenching solution: e.g., 60% methanol at -80°C.

• Extraction solvent: 2:1:0.8 mixture of chloroform:methanol:water.

• LC-MS/MS system with a suitable column (e.g., a normal phase column).

• Internal standards for each intermediate if available.

Procedure:

• Rapidly quench the metabolism of the E. coli culture by adding the cold quenching solution.

• Harvest the cells by centrifugation at a low temperature.

• Resuspend the cell pellet in the extraction solvent.

• Lyse the cells by sonication or bead beating on ice.

• Centrifuge the lysate to pellet the cell debris.

• Collect the supernatant containing the metabolites.

• Dry the extract under a stream of nitrogen.

• Reconstitute the dried extract in a solvent compatible with the LC-MS/MS method.

• Inject the sample onto the LC-MS/MS system.

• Separate the intermediates using an appropriate gradient and detect them using multiple reaction monitoring (MRM) in negative ion mode.

• Quantify the intermediates based on the peak areas relative to the internal standards or by using a standard curve.

Workflow for LpxC Inhibitor Screening and Characterization

The development of LpxC inhibitors is a major focus in the search for new antibiotics. The following workflow outlines the key steps in a typical screening and characterization cascade.

Diagram of LpxC Inhibitor Screening Workflow

Caption: A typical workflow for the screening and characterization of LpxC inhibitors.

Conclusion

The Lipid IVA biosynthetic pathway in E. coli represents a well-defined and essential metabolic route, making it a prime target for antibacterial drug discovery. This technical guide has provided an in-depth look at the core components of this pathway, from the enzymes and their kinetics to the intricate regulatory networks that control its flux. The detailed experimental protocols and visual workflows are intended to serve as a valuable resource for researchers working to further elucidate the mechanisms of this pathway and to develop novel therapeutics that target it. As our understanding of the molecular intricacies of Lipid A biosynthesis continues to grow, so too will our ability to combat the pressing threat of Gram-negative bacterial infections.

References

• 1. The UDP-diacylglucosamine Pyrophosphohydrolase LpxH in Lipid A Biosynthesis Utilizes Mn2+ Cluster for Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. uniprot.org [uniprot.org]
• 4. Mechanistic characterization of the tetraacyldisaccharide-1-phosphate 4'-kinase LpxK involved in lipid A biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of Virtual Screening to the Identification of New LpxC Inhibitor Chemotypes, Oxazolidinone and Isoxazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Global characterization of in vivo enzyme catalytic rates and their correspondence to in vitro kcat measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Screening for antibacterial inhibitors of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) using a high-throughput mass spectrometry assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of Lipid IVA TLR4 Antagonism in Human Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid IVA (LIVA), a tetra-acylated precursor of lipopolysaccharide (LPS), serves as a potent antagonist of the Toll-like receptor 4 (TLR4) signaling pathway in human cells. This technical guide delineates the molecular mechanisms underpinning this antagonism, providing a comprehensive resource for researchers in immunology and drug development. Through competitive inhibition, LIVA binds to the TLR4/MD-2 receptor complex, preventing the canonical activation by agonistic ligands like hexa-acylated LPS. This guide details the structural basis for this inhibitory action, the consequential downstream signaling blockade, and presents relevant quantitative data and experimental methodologies.

Introduction: The TLR4 Signaling Axis and the Role of Lipid A

Toll-like receptor 4, in conjunction with its co-receptor MD-2, is a critical component of the innate immune system, recognizing the lipid A moiety of LPS from Gram-negative bacteria.[1][2] This recognition triggers a signaling cascade, culminating in the production of pro-inflammatory cytokines and the activation of adaptive immunity.[3][4] The structure of lipid A is a key determinant of this response; hexa-acylated lipid A is a potent agonist, whereas underacylated forms, such as the tetra-acylated Lipid IVA, can act as antagonists in human cells.[1][5][6] Understanding the mechanism of LIVA's antagonism is pivotal for the development of therapeutics targeting TLR4-mediated inflammatory diseases.

The Structural Basis of Lipid IVA Antagonism

The antagonistic activity of Lipid IVA in human cells is rooted in its distinct structural interaction with the TLR4/MD-2 complex compared to agonistic LPS.

2.1. Differential Binding within the MD-2 Pocket:

LPS and its derivatives bind directly within a hydrophobic pocket of the MD-2 co-receptor.[7][8] In the case of hexa-acylated LPS, five of its acyl chains are accommodated within this pocket, while the sixth is excluded and exposed on the surface of MD-2.[7][9] This exposed acyl chain is crucial for the dimerization of two TLR4/MD-2 complexes, the essential step for initiating downstream signaling.[8][9]

In contrast, all four acyl chains of the smaller Lipid IVA are fully inserted into the hydrophobic binding pocket of human MD-2.[10] This complete burial of the acyl chains within MD-2 results in a conformation that does not present a surface for the recruitment of a second TLR4/MD-2 receptor complex.[10][11]

2.2. Prevention of TLR4 Dimerization:

The binding of an agonist like LPS to TLR4/MD-2 induces a conformational change that promotes the formation of a symmetrical "m"-shaped dimer of two TLR4/MD-2/LPS complexes.[8][9] This dimerization brings the intracellular Toll/interleukin-1 receptor (TIR) domains of the two TLR4 molecules into close proximity, allowing for the recruitment of adaptor proteins and the initiation of the signaling cascade.[4]

Lipid IVA, by binding to the TLR4/MD-2 complex without inducing the necessary conformational change for dimerization, effectively acts as a competitive inhibitor.[12][13] It occupies the binding site on MD-2, preventing LPS from binding and, critically, fails to trigger the receptor oligomerization required for signal transduction.[12][13]

Quantitative Analysis of Binding Affinities

The antagonistic properties of Lipid IVA are underscored by its binding affinity for the human TLR4/MD-2 complex. The following table summarizes key quantitative data from the literature.

Ligand	Receptor Complex	Dissociation Constant (Kd)	Experimental Method	Reference
Lipid A (LPS)	human TLR4/MD-2	~3 nM	Radioligand Binding Assay	[14]
Lipid A (LPS)	human MD-2	2.3 µM	Surface Plasmon Resonance	[15]
Lipid IVA	mouse TLR4/human MD-2	~10 nM	Radioligand Binding Assay	[12]
Lipid A	mouse TLR4/human MD-2	~5 nM	Radioligand Binding Assay	[12]

Note: Direct Kd values for Lipid IVA binding to the complete human TLR4/MD-2 complex are not consistently reported under identical conditions as LPS, but competitive binding assays demonstrate its efficacy in displacing LPS.

Downstream Signaling Blockade

By preventing TLR4 dimerization, Lipid IVA effectively halts the entire downstream signaling cascade. In human cells, TLR4 activation by an agonist leads to the recruitment of adaptor proteins and the activation of two primary signaling pathways: the MyD88-dependent pathway and the TRIF-dependent pathway.[3]

• MyD88-Dependent Pathway: This pathway leads to the early activation of NF-κB and the production of pro-inflammatory cytokines such as TNF-α and IL-1β.[3][16]

• TRIF-Dependent Pathway: This pathway results in the late activation of NF-κB and the production of type I interferons (IFNs) and other inflammatory mediators.[3][16]

Lipid IVA's antagonism in human cells prevents the activation of both of these pathways, thereby inhibiting the production of a broad spectrum of inflammatory mediators.[5] Interestingly, in mouse cells where Lipid IVA acts as an agonist, it has been shown to fully activate the MyD88-dependent pathway but only partially activate the TRIF-dependent pathway.[3][17]

Experimental Protocols

The study of TLR4 antagonism relies on a variety of in vitro assays. Below are detailed methodologies for key experiments.

5.1. Competitive Binding Assay

This assay quantifies the ability of an antagonist (Lipid IVA) to compete with a radiolabeled agonist ([³H]lipid A) for binding to the TLR4/MD-2 complex.

• Cell Line: HEK293 cells stably co-transfected with human TLR4, MD-2, and CD14.

• Reagents:

  • [³H]lipid A (radiolabeled agonist)

  • Unlabeled Lipid IVA (competitor)

  • Unlabeled Lipid A (positive control for competition)

  • Binding Buffer (e.g., RPMI 1640)

  • Lysis Buffer

  • Antibody for immunoprecipitation (e.g., anti-TLR4)

  • Protein A/G beads

  • Scintillation fluid and counter

• Procedure:

  • Culture the transfected HEK293 cells to the desired density.

  • Harvest and wash the cells.

  • Incubate a fixed concentration of [³H]lipid A with the cells in the presence of increasing concentrations of unlabeled Lipid IVA or unlabeled Lipid A for 30 minutes at 37°C.[12]

  • Wash the cells to remove unbound radioligand.

  • Lyse the cells and perform immunoprecipitation for the TLR4/MD-2 complex using an anti-TLR4 antibody and Protein A/G beads.[12]

  • Wash the immunoprecipitate to remove non-specifically bound radioactivity.

  • Measure the radioactivity in the immunoprecipitate using a liquid scintillation counter.

  • Plot the percentage of bound [³H]lipid A against the concentration of the competitor to determine the IC50 value.

5.2. NF-κB Reporter Assay

This assay measures the activation of the NF-κB transcription factor, a key downstream event in TLR4 signaling.

• Cell Line: HEK293 cells co-transfected with human TLR4, MD-2, CD14, and an NF-κB-luciferase reporter plasmid.[18][19]

• Reagents:

  • LPS (agonist)

  • Lipid IVA (antagonist)

  • Cell culture medium

  • Luciferase assay reagent

• Procedure:

  • Seed the transfected cells in a 96-well plate and allow them to adhere overnight.

  • Pre-incubate the cells with varying concentrations of Lipid IVA for 1-2 hours.[20]

  • Stimulate the cells with a fixed concentration of LPS (e.g., 10-100 ng/mL) for 6-8 hours.[19]

  • Lyse the cells and add the luciferase assay reagent.

  • Measure the luminescence using a luminometer. The light output is proportional to NF-κB activity.

  • Calculate the percentage of inhibition of LPS-induced NF-κB activation by Lipid IVA.

5.3. Cytokine Secretion Assay (ELISA)

This assay quantifies the production and secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-8) into the cell culture supernatant following TLR4 stimulation.

• Cell Line: Human monocytic cell line (e.g., THP-1) or primary human peripheral blood mononuclear cells (PBMCs).

• Reagents:

  • LPS (agonist)

  • Lipid IVA (antagonist)

  • Cell culture medium

  • ELISA kit for the cytokine of interest (e.g., human TNF-α ELISA kit)

• Procedure:

  • Differentiate THP-1 cells into a macrophage-like state using PMA, if necessary.

  • Seed the cells in a 24- or 96-well plate.

  • Pre-incubate the cells with varying concentrations of Lipid IVA for 1-2 hours.

  • Stimulate the cells with a fixed concentration of LPS for 18-24 hours.[21]

  • Collect the cell culture supernatant.

  • Perform the ELISA according to the manufacturer's instructions to quantify the concentration of the secreted cytokine.

  • Calculate the percentage of inhibition of LPS-induced cytokine secretion by Lipid IVA.

Visualizations of Key Mechanisms and Workflows

6.1. TLR4 Signaling Pathways: Agonist vs. Antagonist

Caption: Agonist vs. Antagonist TLR4 signaling pathways.

6.2. Experimental Workflow for TLR4 Antagonism Assay

Caption: General workflow for in vitro TLR4 antagonism assays.

6.3. Competitive Inhibition at the TLR4/MD-2 Receptor

Caption: Competitive inhibition of LPS by Lipid IVA.

Conclusion

Lipid IVA acts as a formidable antagonist of human TLR4 by competitively binding to the MD-2 co-receptor and preventing the agonist-induced dimerization of the TLR4/MD-2 complex. This blockade of the initial step in receptor activation effectively silences downstream pro-inflammatory signaling pathways. The detailed understanding of this mechanism, supported by quantitative binding data and robust experimental protocols, provides a solid foundation for the rational design and development of novel anti-inflammatory therapeutics targeting the TLR4 signaling axis.

References

• 1. A synthetic lipid A mimetic modulates human TLR4 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid A Variants Activate Human TLR4 and the Noncanonical Inflammasome Differently and Require the Core Oligosaccharide for Inflammasome Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. MD-2-mediated Ionic Interactions between Lipid A and TLR4 Are Essential for Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. umassmed.edu [umassmed.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Anti-endotoxic activity and structural basis for human MD-2·TLR4 antagonism of tetraacylated lipid A mimetics based on βGlcN(1↔1)αGlcN scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Lipopolysaccharide Interaction with Cell Surface Toll-like Receptor 4-MD-2: Higher Affinity than That with MD-2 or CD14 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Effects of Differences in Lipid A Structure on TLR4 Pro-Inflammatory Signaling and Inflammasome Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Lipid IVa incompletely activates MyD88-independent Toll-like receptor 4 signaling in mouse macrophage cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ABGENEX : Antibodies, Inhibitors and Ligands, ELISA Kits, Custom Services [abgenex.com]
• 19. benchchem.com [benchchem.com]
• 20. TLR blocking assay [bio-protocol.org]
• 21. researchgate.net [researchgate.net]

A Technical Guide to Lipid IVA: The Penultimate Precursor in Lipid A Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in Gram-negative bacteria, is a potent activator of the innate immune system through the Toll-like receptor 4 (TLR4) complex. Its biosynthesis is a critical pathway for bacterial viability, making it an attractive target for novel antimicrobial agents. Lipid IVA, the tetra-acylated precursor to Lipid A, represents a key intermediate in this pathway. In humans, Lipid IVA acts as an antagonist to the inflammatory cascade triggered by Lipid A, highlighting its potential as a therapeutic agent for conditions such as sepsis. This technical guide provides an in-depth overview of Lipid IVA's role in the synthesis of Lipid A, the enzymology of the pathway, quantitative data, detailed experimental protocols, and its interaction with the TLR4 signaling pathway.

Introduction: Lipid A and the Significance of Lipid IVA

Lipopolysaccharide (LPS), or endotoxin, is a major component of the outer membrane of Gram-negative bacteria, contributing to the structural integrity of the cell and protecting it from the external environment.[1][2] The molecule is tripartite, consisting of the O-antigen, a core oligosaccharide, and the membrane-anchoring Lipid A.[3] Lipid A is the principal pathogenic component of LPS, recognized by the TLR4-MD-2 receptor complex on host immune cells, which can trigger a powerful and sometimes detrimental inflammatory response, leading to sepsis and septic shock.[3][4]

The biosynthesis of Lipid A is a highly conserved nine-step enzymatic process known as the Raetz pathway, which takes place in the cytoplasm and at the inner membrane of the bacterium.[3][5] A critical intermediate in this pathway is Lipid IVA , a tetra-acylated bisphosphate disaccharide of glucosamine.[5][6] Lipid IVA is the first bioactive intermediate in the pathway and serves as the direct substrate for the "late acylation" steps that ultimately produce the canonical hexa-acylated Lipid A found in Escherichia coli.[7][8][9]

Interestingly, while hexa-acylated Lipid A is a potent agonist of human TLR4, Lipid IVA acts as an antagonist, capable of binding to the TLR4-MD-2 complex without initiating a downstream inflammatory cascade.[8][10] This antagonistic property makes Lipid IVA and its analogs promising candidates for the development of therapeutics against sepsis and other inflammatory diseases.[8] This guide will delve into the technical details of Lipid IVA's journey to becoming Lipid A.

The Biosynthetic Pathway: From Lipid IVA to Mature Lipid A

The formation of Lipid A from Lipid IVA involves a series of enzymatic modifications on the periplasmic side of the inner membrane. These "late" steps are crucial for creating the final structure of Lipid A, which dictates its biological activity. The process in E. coli is primarily mediated by three enzymes: WaaA (KdtA), LpxL, and LpxM.[5][9]

• Kdo Addition (WaaA): The first modification of Lipid IVA is the sequential transfer of two 3-deoxy-D-manno-octulosonic acid (Kdo) residues from CMP-Kdo to the 6'-hydroxyl group of the distal glucosamine unit of Lipid IVA. This reaction is catalyzed by the bifunctional Kdo transferase, WaaA.[5][9] The addition of the Kdo sugars is a prerequisite for the subsequent acylation steps in E. coli.[1]

• Laurate Addition (LpxL): The resulting Kdo₂-Lipid IVA is the substrate for the lauroyl acyltransferase, LpxL. This enzyme transfers a laurate chain (C12:0) from lauroyl-acyl carrier protein (ACP) to the hydroxyl group of the 2'-position R-3-hydroxymyristoyl chain.[1][11] This creates a penta-acylated intermediate.

• Myristate Addition (LpxM): The final step in E. coli Lipid A synthesis is catalyzed by the myristoyl acyltransferase, LpxM. LpxM transfers a myristate chain (C14:0) from myristoyl-ACP to the hydroxyl group of the 3'-position R-3-hydroxymyristoyl chain.[9][12] This reaction yields the mature, hexa-acylated Kdo₂-Lipid A. The substrate specificity of LpxM is highly tuned, showing a strong preference for the penta-acylated product of LpxL; it is approximately 100 times more efficient at acylating Kdo₂-(lauroyl)-Lipid IVA than Kdo₂-Lipid IVA directly.[12]

This sequence of events is depicted in the following pathway diagram.

References

• 1. Purification and Mutagenesis of LpxL, the Lauroyltransferase of Escherichia coli Lipid A Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of new biosynthetic pathways: the lipid A story - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. taylorfrancis.com [taylorfrancis.com]
• 5. A Complete Pathway Model for Lipid A Biosynthesis in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bioscience.co.uk [bioscience.co.uk]
• 7. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure-Activity Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Basis of Essentiality of Early Critical Steps in the Lipopolysaccharide Biogenesis in Escherichia coli K-12: Requirement of MsbA, Cardiolipin, LpxL, LpxM and GcvB - PMC [pmc.ncbi.nlm.nih.gov]
• 10. invivogen.com [invivogen.com]
• 11. uniprot.org [uniprot.org]
• 12. uniprot.org [uniprot.org]

The Species-Specific Activity of Lipid IVA: A Deep Dive into the Molecular Nuances of TLR4 Activation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lipid IVA, a tetra-acylated precursor of the canonical Gram-negative bacterial endotoxin lipopolysaccharide (LPS), presents a fascinating case of species-specific immunomodulatory activity. While it acts as a potent antagonist of the human Toll-like receptor 4 (TLR4), competitively inhibiting the pro-inflammatory cascade induced by endotoxin, it paradoxically functions as an agonist in murine and other species like equine systems, triggering an inflammatory response. This dichotomy is not merely a biological curiosity but holds significant implications for preclinical drug development and the translation of immunomodulatory therapies from animal models to human clinical trials. This technical guide elucidates the molecular underpinnings of this species-specific activity, detailing the structural differences in the TLR4/MD-2 receptor complex, the downstream signaling consequences, and the key experimental methodologies used to unravel this complex biological puzzle.

Introduction: The Enigma of Lipid IVA

Lipopolysaccharide, a major component of the outer membrane of Gram-negative bacteria, is a powerful elicitor of the innate immune response through its interaction with the TLR4 receptor complex. The lipid A moiety of LPS is the principal determinant of this endotoxic activity. Lipid IVA, a biosynthetic precursor of lipid A, lacks the two secondary acyl chains found in the hexa-acylated lipid A of E. coli. This seemingly minor structural difference dramatically alters its interaction with the TLR4/MD-2 complex in a species-dependent manner. In human cells, Lipid IVA binds to the receptor complex but fails to induce the conformational changes necessary for signal transduction, thereby acting as an antagonist.[1][2] Conversely, in mouse cells, Lipid IVA effectively mimics the action of fully acylated lipid A, inducing receptor dimerization and downstream signaling.[1][2] Understanding this differential activity is paramount for the development of TLR4-targeted therapeutics, such as sepsis antagonists, where preclinical efficacy in murine models may not translate to humans.

The Molecular Basis of Species-Specific Recognition

The differential response to Lipid IVA is primarily governed by structural variations in the TLR4 receptor and its co-receptor, myeloid differentiation factor 2 (MD-2), between humans and mice.

The Role of the TLR4/MD-2 Complex

TLR4 itself does not directly bind Lipid IVA. Instead, Lipid IVA first binds to a hydrophobic pocket within the MD-2 protein. The Lipid IVA/MD-2 complex then associates with TLR4, inducing a conformational change that leads to the dimerization of two TLR4/MD-2/Lipid IVA complexes. This dimerization is the critical event that initiates intracellular signaling.

Structural Differences in Human vs. Mouse TLR4 and MD-2

Crystallographic and mutagenesis studies have revealed key amino acid differences that dictate the species-specific activity of Lipid IVA.

• MD-2: The hydrophobic pocket of MD-2, which accommodates the acyl chains of Lipid IVA, differs between humans and mice. Notably, residues such as Leucine 125 in mouse MD-2 (which is a Lysine in human MD-2) influence how Lipid IVA is positioned within the binding pocket.[3] In the human MD-2 complex, Lipid IVA is bound more deeply and in an orientation that does not favor the subsequent interaction with the second TLR4 molecule, thus preventing dimerization.[1][4] In contrast, the mouse MD-2 positions Lipid IVA in a manner that is conducive to receptor dimerization.[1][4]

• TLR4: Specific residues on the TLR4 ectodomain that interact with the Lipid IVA/MD-2 complex are also critical. In mice, positively charged residues such as Lysine 367 and Arginine 434 on one TLR4 molecule are thought to form ionic interactions with the phosphate groups of Lipid IVA presented by the adjacent TLR4/MD-2 complex, stabilizing the dimeric structure. The corresponding residues in human TLR4 (Glutamate 369 and Glutamine 436) do not facilitate this interaction.

The following is a partial sequence alignment of human and mouse TLR4 and MD-2, highlighting some of the key residues implicated in the species-specific response to Lipid IVA.

TLR4 Ectodomain (Partial Alignment)

MD-2 (Partial Alignment)

Signaling Pathways: A Tale of Two Responses

The structural differences in the initial ligand recognition event translate into distinct downstream signaling outcomes.

Agonistic Signaling in Murine Cells

In mouse cells, the successful dimerization of the TLR4/MD-2 complex upon Lipid IVA binding initiates a canonical TLR4 signaling cascade. This involves the recruitment of intracellular adaptor proteins, primarily MyD88 (Myeloid differentiation primary response 88) and TRIF (TIR-domain-containing adapter-inducing interferon-β).

• MyD88-Dependent Pathway: This pathway leads to the rapid activation of the transcription factor NF-κB and the production of pro-inflammatory cytokines such as TNF-α and IL-6.[5]

• TRIF-Dependent Pathway: This pathway, which is activated following receptor endocytosis, leads to the activation of IRF3 and the production of type I interferons. Studies have shown that Lipid IVA is a weaker activator of the TRIF-dependent pathway compared to the MyD88-dependent pathway in mouse macrophages.[5]

Figure 1: Agonistic signaling pathway of Lipid IVA in murine cells.

Antagonistic Action in Human Cells

In human cells, Lipid IVA binds to the TLR4/MD-2 complex but fails to induce the stable dimerization required for signal initiation. By occupying the receptor, it competitively inhibits the binding of agonistic ligands like LPS, thereby acting as an antagonist. This prevents the recruitment of intracellular adaptors and the subsequent activation of NF-κB and IRF3, blocking the production of inflammatory mediators.

Figure 2: Antagonistic action of Lipid IVA in human cells.

Quantitative Analysis of Species-Specific Activity

The differential activity of Lipid IVA can be quantified through various in vitro assays. The following table summarizes representative data from the literature, highlighting the stark contrast in the biological response between human and mouse systems.

Parameter	Human TLR4/MD-2	Mouse TLR4/MD-2	Reference
Activity	Antagonist	Agonist	[1][2]
NF-κB Activation	No induction; inhibits LPS-induced activation	Induces activation	[6]
Dissociation Constant (Kd) for Lipid IVA	~10 nM (chimeric mTLR4-hMD-2)	~28 nM	[7]
TNF-α Production	Inhibits LPS-induced production	Induces production	[8]
IL-6 Production	Inhibits LPS-induced production	Induces production	[9]

Note: Kd values can vary depending on the specific assay conditions and constructs used.

Key Experimental Protocols

The elucidation of Lipid IVA's species-specific activity has been made possible through a variety of sophisticated experimental techniques. Detailed protocols for some of the key assays are provided below.

TLR4 Activation Reporter Assay (HEK-Blue™ Cells)

This assay utilizes HEK-293 cells stably co-transfected with human or mouse TLR4, MD-2, CD14, and a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.

Figure 3: Workflow for TLR4 activation reporter assay.

Methodology:

• Cell Culture: Culture HEK-Blue™ hTLR4 or mTLR4 cells (InvivoGen) according to the manufacturer's instructions in a humidified incubator at 37°C with 5% CO₂.

• Cell Plating: On the day of the assay, wash the cells, detach them, and resuspend in fresh, pre-warmed HEK-Blue™ Detection medium. Plate the cells at a density of ~2.5 x 10⁴ cells/well in a 96-well plate.

• Ligand Preparation and Addition: Prepare serial dilutions of Lipid IVA and a positive control (e.g., E. coli LPS) in endotoxin-free water or cell culture medium. For antagonism studies, pre-incubate the cells with Lipid IVA for 30 minutes before adding LPS.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 16-24 hours.

• Measurement: Measure the SEAP activity by reading the absorbance at 620-655 nm using a microplate reader. The color change in the medium is proportional to the level of NF-κB activation.

• Data Analysis: For agonist studies, plot the absorbance against the log of the Lipid IVA concentration to determine the EC₅₀. For antagonist studies, plot the LPS-induced absorbance against the log of the Lipid IVA concentration to determine the IC₅₀.

Co-Immunoprecipitation for TLR4 Dimerization

This technique is used to determine if Lipid IVA induces the physical association of two TLR4 molecules.

Methodology:

• Cell Transfection: Co-transfect HEK-293T cells with expression vectors for differentially tagged TLR4 molecules (e.g., FLAG-TLR4 and HA-TLR4), along with MD-2 and CD14.

• Cell Stimulation: After 24-48 hours, stimulate the cells with Lipid IVA or LPS for a short period (e.g., 30-60 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation: Incubate the cell lysates with an anti-FLAG antibody overnight at 4°C with gentle rotation. Add protein A/G-agarose beads and incubate for another 1-2 hours to capture the antibody-antigen complexes.

• Washing: Pellet the beads by centrifugation and wash them several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer. Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with an anti-HA antibody to detect co-precipitated TLR4. An input control should be run to confirm the expression of both tagged proteins.

Radiolabeled Ligand Binding Assay

This assay directly measures the binding of Lipid IVA to the TLR4/MD-2 complex.

Methodology:

• Preparation of Membranes: Prepare cell membranes from HEK-293 cells overexpressing either human or mouse TLR4 and MD-2.

• Radiolabeling: Synthesize or obtain radiolabeled Lipid IVA (e.g., with ³H or ¹²⁵I).

• Binding Reaction: In a 96-well plate, incubate a fixed amount of cell membranes with increasing concentrations of radiolabeled Lipid IVA in a suitable binding buffer. To determine non-specific binding, a parallel set of reactions is performed in the presence of a large excess of unlabeled Lipid IVA.

• Incubation: Incubate the reactions at room temperature or 37°C for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the reaction mixture through a glass fiber filter plate using a vacuum manifold. The filters will trap the membranes with the bound radioligand, while the unbound radioligand passes through.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: After drying the filters, add a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from the total binding to obtain the specific binding. Plot the specific binding against the concentration of radiolabeled Lipid IVA and use non-linear regression analysis to determine the dissociation constant (Kd) and the maximum number of binding sites (Bmax).

Implications for Drug Development

The species-specific activity of Lipid IVA has profound implications for the development of TLR4-targeted drugs.

• Preclinical Model Selection: Murine models, while valuable for studying many aspects of inflammation, are not suitable for evaluating the efficacy of TLR4 antagonists intended for human use. The agonistic effect of such compounds in mice could lead to misleading results.

• Development of Humanized Models: To overcome this limitation, researchers are increasingly using humanized mouse models, where the murine TLR4 and MD-2 genes are replaced with their human counterparts. These models provide a more accurate platform for testing the in vivo efficacy of TLR4 antagonists.

• In Vitro Screening: High-throughput in vitro screening using human cell lines (such as HEK-Blue™ hTLR4 cells or human primary monocytes) is an essential first step in the identification and characterization of novel TLR4 modulators.

Conclusion

The species-specific activity of Lipid IVA is a compelling example of how subtle molecular differences can lead to profoundly different biological outcomes. A thorough understanding of the structural and signaling basis for this phenomenon is crucial for researchers in the fields of immunology, infectious disease, and drug development. By employing the experimental approaches detailed in this guide, scientists can better navigate the complexities of TLR4 biology and accelerate the development of novel therapeutics that target this important innate immune receptor.

References

• 1. proteiniq.io [proteiniq.io]
• 2. youtube.com [youtube.com]
• 3. Immunoprecipitation (IP) and co-immunoprecipitation protocol | Abcam [abcam.com]
• 4. mdpi.com [mdpi.com]
• 5. Lipid IVa incompletely activates MyD88-independent Toll-like receptor 4 signaling in mouse macrophage cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Impact of Membrane Lipid Composition on Macrophage Activation in the Immune Defense against Rhodococcus equi and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

foundational studies on Lipid IVA immunology

An In-depth Technical Guide to the Foundational Immunology of Lipid IVA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid IVA is a tetra-acylated precursor in the biosynthetic pathway of Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in Gram-negative bacteria.[1][2][3] While structurally similar to the potent immunostimulant Lipid A, Lipid IVA exhibits distinct and species-specific immunological activities, making it a critical molecule for studying Toll-like receptor 4 (TLR4) signaling and a potential therapeutic agent.[2][4][5][6] In humans, Lipid IVA acts as a TLR4 antagonist, inhibiting the toxic effects of LPS, whereas in murine and equine models, it functions as a weak agonist.[4][5][6] This guide provides a comprehensive overview of the , detailing its biosynthesis, interaction with the TLR4/MD-2 complex, downstream signaling pathways, and key experimental findings.

Biosynthesis of Lipid IVA

The synthesis of Lipid IVA is a multi-step enzymatic process known as the Raetz pathway.[5][6] It begins with the acylation of UDP-N-acetylglucosamine (UDP-GlcNAc).[5][6] A series of enzymatic reactions catalyzed by LpxA, LpxC, LpxD, LpxH, LpxB, and LpxK sequentially build the molecule, culminating in the formation of the tetra-acylated disaccharide diphosphate structure of Lipid IVA.[5][6][7]

References

• 1. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A cross-disciplinary perspective on the innate immune responses to bacterial lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Recognition of lipid A variants by the TLR4-MD-2 receptor complex [frontiersin.org]
• 6. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis and Structure-Activity Relationships of the Lipid A Family of Glycolipids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Interaction of Lipid IVA with the MD-2 Co-receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular interactions between Lipid IVA, a tetra-acylated precursor of Lipid A, and the MD-2 co-receptor, a critical component of the Toll-like receptor 4 (TLR4) signaling complex. Understanding this interaction is paramount for the development of therapeutics targeting inflammatory and autoimmune diseases, as well as for advancing our fundamental knowledge of innate immunity.

Introduction: The TLR4/MD-2 Signaling Complex and the Role of Lipid IVA

The innate immune system recognizes conserved molecular patterns from pathogens, known as pathogen-associated molecular patterns (PAMPs), through pattern recognition receptors (PRRs). A key example is the recognition of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria, by the TLR4/MD-2 complex.[1][2] Lipid A, the bioactive component of LPS, is directly recognized by the MD-2 co-receptor, which then forms a complex with TLR4, leading to receptor dimerization and the initiation of downstream signaling cascades.[1][3][4] This signaling is crucial for mounting an effective immune response against bacterial infections.

Lipid IVA is a biosynthetic precursor of Lipid A and is notable for its species-specific effects on TLR4 signaling.[2][5] In humans, Lipid IVA acts as an antagonist, binding to MD-2 without triggering the conformational changes necessary for TLR4 dimerization and subsequent signaling.[2][5][6] Conversely, in murine and some other mammalian species, Lipid IVA acts as an agonist, albeit weaker than fully acylated Lipid A, capable of inducing an inflammatory response.[2][4][7] This differential activity makes Lipid IVA an invaluable tool for dissecting the molecular mechanisms of TLR4 activation and a potential scaffold for the design of novel immunomodulatory drugs.

Molecular Interaction of Lipid IVA with MD-2

The interaction between Lipid IVA and MD-2 is a key determinant of the downstream immunological outcome. This interaction is primarily governed by the deep hydrophobic cavity within MD-2, which accommodates the acyl chains of the lipid moiety.[8][9]

Structural Basis of the Interaction

Crystallographic studies of the human MD-2/Lipid IVA complex have revealed that all four acyl chains of Lipid IVA are fully confined within the hydrophobic pocket of MD-2.[9] The phosphorylated glucosamine backbone of Lipid IVA is positioned at the entrance of this cavity.[8][9] This mode of binding contrasts with that of agonistic hexa-acylated Lipid A, where one of the acyl chains is typically exposed on the surface of MD-2, creating a hydrophobic interface that promotes the dimerization of a second TLR4/MD-2 complex.

In the antagonistic conformation adopted by the human MD-2/Lipid IVA complex, the ligand is buried deeper within the MD-2 pocket.[2][7] This positioning is stabilized by interactions between the phosphate groups of Lipid IVA and residues at the rim of the MD-2 binding pocket, such as Lys122 in human MD-2.[2][7] This conformation does not present the necessary molecular surface for the recruitment and dimerization of a second TLR4 molecule, thus preventing signal transduction.[1][3][4]

In contrast, in the mouse TLR4/MD-2 complex, Lipid IVA can induce an agonistic dimeric structure.[7] The overall orientation of Lipid IVA in the mouse MD-2 binding pocket is shifted upwards compared to the human complex, resembling the binding of an agonist.[2] This allows for the necessary interactions to occur for receptor dimerization, although the resulting signaling is weaker compared to that induced by hexa-acylated LPS.[7]

Quantitative Binding Data

The binding affinity of Lipid IVA for MD-2 has been characterized using various biophysical techniques. The dissociation constants (Kd) provide a quantitative measure of the strength of this interaction.

Ligand	Receptor Complex	Dissociation Constant (Kd)	Species	Reference
Lipid IVA	mouse TLR4-MD-2	~28 nM	Mouse	[3]
Lipid IVA	chimeric mouse TLR4-human MD-2	~10 nM	Human/Mouse Chimera	[3]
Lipid A	chimeric mouse TLR4-human MD-2	~5 nM	Human/Mouse Chimera	[3]

Signaling Pathways: Agonism vs. Antagonism

The binding of a ligand to the TLR4/MD-2 complex initiates a signaling cascade that can be broadly divided into MyD88-dependent and MyD88-independent (TRIF-dependent) pathways. The nature of the ligand dictates which of these pathways are activated and to what extent.

In species where Lipid IVA is an agonist, it preferentially activates the MyD88-dependent pathway, leading to the production of pro-inflammatory cytokines like TNF-α and IL-1β.[10] However, its ability to activate the MyD88-independent pathway, which leads to the production of type I interferons, is limited.[10] This suggests that the conformational changes induced by Lipid IVA in the agonistic complex are sufficient for the recruitment of MyD88 and its associated adaptors, but not for the endosomal translocation and TRIF-dependent signaling.

In humans, where Lipid IVA is an antagonist, it binds to MD-2 and prevents the binding of agonistic LPS, thereby inhibiting both the MyD88-dependent and -independent pathways.[1][3][4]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Frontiers | Recognition of lipid A variants by the TLR4-MD-2 receptor complex [frontiersin.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A synthetic lipid A mimetic modulates human TLR4 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. rcsb.org [rcsb.org]
• 9. Crystal structures of human MD-2 and its complex with antiendotoxic lipid IVa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Chemical Synthesis of Lipid IVA: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides a detailed guide to the chemical synthesis of Lipid IVA, a crucial biosynthetic precursor of Lipid A. Lipid IVA is a significant molecule in immunology and drug development due to its antagonistic activity at the human Toll-like receptor 4 (TLR4), making it a valuable tool for studying innate immunity and a potential therapeutic agent for inflammatory diseases.

This guide outlines both a well-established enzymatic synthesis and a plausible multi-step chemical synthesis route. It includes detailed protocols, data presentation in tabular format for clarity, and visual diagrams of the synthesis workflow and the relevant biological signaling pathway.

Biological Context: Lipid IVA as a TLR4 Antagonist

Lipid IVA is the tetra-acylated precursor to the hexa-acylated Lipid A, the lipid component of lipopolysaccharide (LPS) found in the outer membrane of Gram-negative bacteria. In humans, while Lipid A is a potent agonist of the TLR4/MD-2 receptor complex, triggering a strong pro-inflammatory response, Lipid IVA acts as an antagonist.[1] It binds to the TLR4/MD-2 complex but fails to induce the conformational changes necessary for receptor dimerization and downstream signaling, thereby inhibiting Lipid A-induced inflammation.[2] This antagonistic property makes synthetically derived Lipid IVA a valuable tool for research and a potential therapeutic for conditions driven by excessive TLR4 activation, such as sepsis.

Lipid IVA Signaling Pathway

The interaction of Lipid IVA with the TLR4/MD-2 complex blocks the canonical downstream signaling cascade initiated by agonistic ligands like Lipid A. This inhibition prevents the activation of two major signaling arms: the MyD88-dependent and the TRIF-dependent pathways. The MyD88-dependent pathway leads to the production of inflammatory cytokines, while the TRIF-dependent pathway results in the production of type I interferons.

Lipid IVA Antagonistic Signaling Pathway.

Enzymatic Synthesis of Lipid IVA

A modular, cell-free enzymatic platform provides a highly specific and efficient method for synthesizing Lipid IVA.[1] This approach mimics the natural biosynthetic pathway in E. coli and involves the reconstitution of purified enzymes.

Experimental Workflow: Enzymatic Synthesis

The enzymatic synthesis can be conceptually divided into four modules that work in concert to produce Lipid IVA from basic building blocks.

References

• 1. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid A-Mediated Bacterial–Host Chemical Ecology: Synthetic Research of Bacterial Lipid As and Their Development as Adjuvants - PMC [pmc.ncbi.nlm.nih.gov]

Enzymatic Synthesis of Lipid IVA for Research Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid IVA is a tetra-acylated precursor of Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) found in the outer membrane of most Gram-negative bacteria. In humans, Lipid IVA acts as an antagonist of the Toll-like receptor 4 (TLR4), a key receptor of the innate immune system that recognizes LPS.[1] This antagonistic activity makes Lipid IVA a valuable research tool for studying TLR4 signaling and a potential therapeutic agent for conditions driven by excessive TLR4 activation, such as sepsis.[1]

This document provides detailed application notes and protocols for the enzymatic synthesis of Lipid IVA for research use. The described method utilizes a modular, cell-free multi-enzyme system, offering a high degree of control over the reaction and the potential to generate structural analogs of Lipid IVA for structure-activity relationship studies.[1][2][3]

Overview of the Enzymatic Synthesis of Lipid IVA

The enzymatic synthesis of Lipid IVA is a multi-step process that mimics the initial stages of the natural biosynthetic pathway in E. coli. The synthesis is built upon a series of enzymatic modules that work in concert to produce the final product from simple starting materials.[1]

The overall process can be divided into four key modules:

• Module A: Malonyl-CoA Synthesis: Acetyl-CoA is converted to malonyl-CoA.

• Module B: Fatty Acid Initiation: The synthesis of a fatty acyl chain is initiated from acetyl-CoA and malonyl-CoA.

• Module C: Fatty Acid Elongation: The fatty acyl chain is elongated to the required length.

• Module D: Lipid IVA Assembly: The synthesized fatty acyl chains are transferred to a disaccharide backbone to form Lipid IVA.[1]

This modular approach allows for flexibility in the synthesis process, including the potential to swap enzymes from different species to produce novel Lipid IVA analogs.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from the enzymatic synthesis of Lipid IVA as described in the literature.

Table 1: Key Enzymes in the Enzymatic Synthesis of Lipid IVA [1][4]

Enzyme	Gene (E. coli)	Module	Function
LpxA	lpxA	D	Transfers a 3-hydroxymyristoyl group from its acyl carrier protein (ACP) thioester to the 3-hydroxyl of UDP-N-acetylglucosamine (UDP-GlcNAc).[5][6]
LpxC	lpxC	D	Catalyzes the deacetylation of UDP-3-O-(3-hydroxymyristoyl)-N-acetylglucosamine, the committed step in Lipid A biosynthesis.[5]
LpxD	lpxD	D	Transfers a second 3-hydroxymyristoyl-ACP to the amino group of the deacetylated product of LpxC.[5]
LpxH	lpxH	D	Cleaves the pyrophosphate bond of UDP-2,3-diacyl-glucosamine to yield 2,3-diacyl-glucosamine-1-phosphate (Lipid X).[4]
LpxB	lpxB	D	Condenses one molecule of UDP-2,3-diacyl-glucosamine with one molecule of Lipid X to form a disaccharide.[4][7]
LpxK	lpxK	D	Phosphorylates the 4'-position of the disaccharide to yield Lipid IVA.[4]

Table 2: Reaction Parameters and Yields for In Vitro Lipid IVA Synthesis [1]

Parameter	Value
Incubation Time	2-4 hours
Incubation Temperature	37°C
Key Substrates	Acetyl-CoA, UDP-N-acetylglucosamine, NADPH, ATP
Typical Yield	Sufficient for cell culture-based assays
Purity	High, suitable for biological assays

Experimental Protocols

Protocol for Enzymatic Synthesis of Lipid IVA

This protocol is based on the modular, cell-free system described by V. et al.[1] It requires the prior purification of all necessary enzymes.

Materials:

• Purified enzymes from Modules A, B, C, and D (including LpxA, LpxC, LpxD, LpxH, LpxB, and LpxK)

• Acetyl-CoA

• UDP-N-acetylglucosamine (UDP-GlcNAc)

• NADPH

• ATP

• Reaction Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• Water, nuclease-free

Procedure:

• Reaction Setup: In a sterile microcentrifuge tube, prepare the reaction mixture by adding the components in the following order:

  • Nuclease-free water to the final volume.

  • Reaction Buffer to the final concentration.

  • ATP and NADPH to their final concentrations.

  • Acetyl-CoA and UDP-GlcNAc to their final concentrations.

  • A mixture of the purified enzymes from Modules A, B, and C.

  • A mixture of the purified enzymes from Module D (LpxA, LpxC, LpxD, LpxH, LpxB, LpxK). The concentration of each enzyme should be optimized, but a starting concentration of 1-5 µM each is recommended.[1]

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours. The optimal incubation time may need to be determined empirically.

• Reaction Termination: Terminate the reaction by adding a solvent suitable for lipid extraction, such as a chloroform/methanol mixture.

Protocol for Purification of Lipid IVA

This protocol is a general method for the purification of Lipid A species and can be adapted for Lipid IVA.[8]

Materials:

• Chloroform

• Methanol

• Water, ultrapure

• DEAE-cellulose column

• Solvent system for chromatography (e.g., chloroform:methanol:water in various ratios)

Procedure:

• Lipid Extraction:

  • To the terminated reaction mixture, add chloroform and methanol to achieve a final ratio of chloroform:methanol:water of approximately 2:1:0.8.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen.

• Anion Exchange Chromatography:

  • Resuspend the dried lipid extract in a small volume of the starting chromatography solvent (e.g., chloroform:methanol:water, 2:3:1 v/v/v).

  • Equilibrate a DEAE-cellulose column with the same solvent.

  • Load the lipid extract onto the column.

  • Wash the column with the starting solvent to remove neutral lipids.

  • Elute Lipid IVA using a gradient of increasing salt concentration or a change in the solvent composition.

  • Collect fractions and analyze for the presence of Lipid IVA by thin-layer chromatography (TLC) or mass spectrometry.[8]

Protocol for Characterization of Lipid IVA by Mass Spectrometry

Materials:

• Purified Lipid IVA sample

• Mass spectrometer (e.g., MALDI-TOF or ESI-MS)

• Appropriate matrix for MALDI-TOF (if applicable)

• Solvents for sample preparation

Procedure:

• Sample Preparation: Prepare the purified Lipid IVA sample according to the instrument manufacturer's recommendations. This may involve dissolving the sample in an appropriate solvent and mixing it with a matrix for MALDI-MS.

• Mass Spectrometry Analysis:

  • Acquire mass spectra of the Lipid IVA sample.

  • Analyze the spectra to confirm the molecular weight of Lipid IVA. The expected molecular weight will depend on the specific acyl chains incorporated.

  • Perform tandem mass spectrometry (MS/MS) to obtain structural information and confirm the identity of the synthesized product.

Protocol for TLR4 Activation Assay in THP-1 Cells

This protocol describes how to assess the biological activity of the synthesized Lipid IVA by measuring its ability to antagonize LPS-induced TLR4 activation in the human monocytic cell line THP-1.[1][9]

Materials:

• THP-1 cells

• RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin, and 2-mercaptoethanol

• Phorbol 12-myristate 13-acetate (PMA) for cell differentiation

• Lipopolysaccharide (LPS) from E. coli

• Synthesized Lipid IVA

• ELISA kit for detecting a pro-inflammatory cytokine (e.g., IL-6 or TNF-α)

• 96-well cell culture plates

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 medium.

  • To differentiate the monocytes into macrophage-like cells, seed the cells in a 96-well plate and treat with PMA (e.g., 50-100 ng/mL) for 24-48 hours.

  • After differentiation, remove the PMA-containing medium and replace it with fresh medium. Allow the cells to rest for 24 hours.

• Cell Stimulation (Antagonism Assay):

  • Prepare a solution of the synthesized Lipid IVA at various concentrations.

  • Pre-incubate the differentiated THP-1 cells with the Lipid IVA solutions for 1-2 hours.

  • Prepare a solution of LPS at a concentration known to induce a robust pro-inflammatory response (e.g., 10-100 ng/mL).

  • Add the LPS solution to the wells pre-incubated with Lipid IVA. Include control wells with cells only, cells with LPS only, and cells with Lipid IVA only.

  • Incubate the plate for 6-24 hours at 37°C in a 5% CO₂ incubator.[9]

• Cytokine Measurement:

  • After incubation, collect the cell culture supernatants.

  • Measure the concentration of the chosen pro-inflammatory cytokine (e.g., IL-6 or TNF-α) in the supernatants using an ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of LPS-induced cytokine production by Lipid IVA at each concentration.

  • Plot the results to determine the dose-dependent antagonistic activity of the synthesized Lipid IVA.

Visualizations

Caption: Enzymatic synthesis workflow for Lipid IVA.

Caption: TLR4 signaling pathway and Lipid IVA antagonism.

References

• 1. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure-Activity Analysis [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Progress in the Synthesis and Biological Evaluation of Lipid A and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme engineering for functional lipids synthesis: recent advance and perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activating THP1-derived macrophage in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Purification and Mass Spectrometry of Six Lipid A Species from the Bacterial Endosymbiont Rhizobium etli: Demonstration of a Conserved Distal Unit and a Variable Proximal Portion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid A Variants Activate Human TLR4 and the Noncanonical Inflammasome Differently and Require the Core Oligosaccharide for Inflammasome Activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Lipid IVA as a Negative Control in Human TLR4 Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toll-like receptor 4 (TLR4) is a critical component of the innate immune system, recognizing lipopolysaccharide (LPS) from Gram-negative bacteria and initiating a signaling cascade that leads to the production of pro-inflammatory cytokines. In the study of TLR4 activation and the development of TLR4-targeted therapeutics, appropriate controls are essential for robust and reliable data. Lipid IVA, a biosynthetic precursor of Lipid A, serves as an excellent negative control in human TLR4 assays due to its unique species-specific activity. While it acts as an agonist for murine and other species' TLR4, it is a potent antagonist of human TLR4, competitively inhibiting LPS-induced signaling.[1][2][3][4] This document provides detailed application notes and protocols for the effective use of Lipid IVA as a negative control in various human TLR4 assays.

Mechanism of Action of Lipid IVA in the Human TLR4 Complex

Lipid IVA exerts its antagonistic effect on human TLR4 by binding to the MD-2 co-receptor, a key component of the TLR4 signaling complex.[4] However, unlike the hexa-acylated Lipid A of potent TLR4 agonists like E. coli LPS, the tetra-acylated structure of Lipid IVA fails to induce the conformational changes in the TLR4-MD-2 complex necessary for receptor dimerization and downstream signaling activation.[5] Essentially, Lipid IVA occupies the binding site on MD-2, thereby preventing the binding of LPS and subsequent activation of inflammatory pathways.[5]

Data Presentation: Efficacy of Lipid IVA as a TLR4 Antagonist

The following tables summarize quantitative data from representative studies demonstrating the inhibitory effect of Lipid IVA on LPS-induced TLR4 activation in human cells.

Table 1: Inhibition of LPS-Induced TNF-α Production in Human Whole Blood

Lipid IVA Concentration	LPS (1 ng/mL) Induced TNF-α Production (% of Control)
10 ng/mL	~75%
100 ng/mL	~25%
1000 ng/mL	<10%

Data synthesized from studies demonstrating dose-dependent inhibition of TNF-α release.[6]

Table 2: Competitive Binding of Lipid IVA to the Human TLR4-MD-2 Complex

Ligand	Dissociation Constant (Kd)
Lipid A	~5 nM
Lipid IVA	~10 nM

This data indicates that Lipid IVA has a comparable binding affinity to Lipid A for the human TLR4-MD-2 complex, supporting its role as a competitive antagonist.[5]

Experimental Protocols

Here we provide detailed protocols for three common TLR4 assays, incorporating the use of Lipid IVA as a negative control.

Protocol 1: Inhibition of LPS-Induced Cytokine Production in Human Primary Monocytes

This protocol details the measurement of cytokine production (e.g., TNF-α, IL-6, IL-8) from primary human monocytes following stimulation with LPS, with and without the presence of Lipid IVA.

Materials:

• Ficoll-Paque PLUS

• RosetteSep™ Human Monocyte Enrichment Cocktail

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and 1% Penicillin-Streptomycin

• LPS (from E. coli O111:B4)

• Lipid IVA

• Human TNF-α, IL-6, and IL-8 ELISA kits

• 96-well cell culture plates

Procedure:

• Isolation of Human Primary Monocytes:

  • Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood using Ficoll-Paque PLUS density gradient centrifugation.

  • Enrich for monocytes from the PBMC fraction using the RosetteSep™ Human Monocyte Enrichment Cocktail according to the manufacturer's instructions.

  • Resuspend purified monocytes in complete RPMI 1640 medium and determine cell concentration and viability using a hemocytometer and trypan blue exclusion.

• Cell Seeding:

  • Seed the monocytes in a 96-well plate at a density of 1 x 10⁵ cells per well in 100 µL of complete RPMI 1640 medium.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 2-4 hours to allow the cells to adhere.

• Treatment:

  • Prepare working solutions of LPS and Lipid IVA in complete RPMI 1640 medium.

  • For antagonist treatment: Add 50 µL of Lipid IVA solution at various concentrations (e.g., 10, 100, 1000 ng/mL) to the respective wells.

  • For control wells: Add 50 µL of medium alone.

  • Incubate the plate for 1 hour at 37°C in a 5% CO₂ incubator.

  • For agonist stimulation: Add 50 µL of LPS solution (e.g., 10 ng/mL final concentration) to all wells except the unstimulated control wells. To the unstimulated wells, add 50 µL of medium.

  • The final volume in each well should be 200 µL.

• Incubation:

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Cytokine Measurement:

  • Centrifuge the plate at 400 x g for 5 minutes to pellet the cells.

  • Carefully collect the supernatant from each well.

  • Measure the concentration of TNF-α, IL-6, and IL-8 in the supernatants using the respective ELISA kits, following the manufacturer's instructions.

Protocol 2: HEK-Blue™ TLR4 Reporter Gene Assay

This protocol utilizes HEK-Blue™ hTLR4 cells, which are engineered to express human TLR4, MD-2, and CD14, along with a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.

Materials:

• HEK-Blue™ hTLR4 cells (InvivoGen)

• HEK-Blue™ Detection medium (InvivoGen)

• DMEM supplemented with 10% FBS, 4.5 g/L glucose, 2 mM L-glutamine, and selection antibiotics

• LPS (from E. coli O111:B4)

• Lipid IVA

• 96-well flat-bottom plates

Procedure:

• Cell Culture:

  • Maintain HEK-Blue™ hTLR4 cells in supplemented DMEM with the appropriate selection antibiotics as per the manufacturer's instructions.[7][8]

  • Passage the cells every 2-3 days.

• Cell Seeding:

  • On the day of the experiment, wash the cells with PBS and detach them using a cell scraper (do not use trypsin).

  • Resuspend the cells in fresh, pre-warmed HEK-Blue™ Detection medium at a concentration of 2.8 x 10⁵ cells/mL.

  • Add 180 µL of the cell suspension to each well of a 96-well flat-bottom plate.

• Treatment:

  • Prepare working solutions of LPS and Lipid IVA in sterile, endotoxin-free water or PBS.

  • Add 20 µL of the test compounds to the wells.

    • Negative Control: 20 µL of sterile, endotoxin-free water.

    • Positive Control: 20 µL of LPS solution (e.g., 10 ng/mL final concentration).

    • Lipid IVA Control: 20 µL of Lipid IVA solution (e.g., 1000 ng/mL final concentration).

    • Antagonist Assay: 10 µL of Lipid IVA solution (e.g., 2000 ng/mL) followed by 10 µL of LPS solution (e.g., 20 ng/mL).

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 16-24 hours.

• SEAP Measurement:

  • Measure the SEAP activity by reading the optical density at 620-650 nm using a spectrophotometer.

  • The intensity of the blue color is proportional to the level of NF-κB activation.

Protocol 3: Competitive Binding Assay

This protocol describes a competitive binding assay to demonstrate the direct competition of Lipid IVA with a labeled TLR4 agonist for binding to the TLR4-MD-2 complex.

Materials:

• Cells expressing human TLR4, MD-2, and CD14 (e.g., transfected Ba/F3 cells or HEK293 cells)

• ³H-labeled Lipid A

• Unlabeled Lipid A

• Unlabeled Lipid IVA

• Binding buffer (e.g., PBS with 1% BSA)

• Scintillation counter

Procedure:

• Cell Preparation:

  • Culture the cells to a sufficient density.

  • On the day of the experiment, harvest the cells and wash them twice with ice-cold binding buffer.

  • Resuspend the cells in binding buffer at a concentration of 1 x 10⁷ cells/mL.

• Binding Reaction:

  • In microcentrifuge tubes, set up the following reactions (final volume of 100 µL):

    • Total Binding: 50 µL of cell suspension + 25 µL of ³H-labeled Lipid A (e.g., 0.3 µCi/mL final concentration) + 25 µL of binding buffer.

    • Non-specific Binding: 50 µL of cell suspension + 25 µL of ³H-labeled Lipid A + 25 µL of a high concentration of unlabeled Lipid A (e.g., 100-fold molar excess).

    • Lipid IVA Competition: 50 µL of cell suspension + 25 µL of ³H-labeled Lipid A + 25 µL of varying concentrations of unlabeled Lipid IVA.

• Incubation:

  • Incubate the tubes at 37°C for 30 minutes with gentle agitation.

• Washing:

  • Stop the binding reaction by adding 1 mL of ice-cold binding buffer to each tube.

  • Pellet the cells by centrifugation at 4°C.

  • Carefully aspirate the supernatant and wash the cell pellet twice more with ice-cold binding buffer.

• Quantification:

  • Resuspend the final cell pellet in a scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding of ³H-labeled Lipid A against the concentration of unlabeled Lipid IVA to determine the IC₅₀.

Experimental Workflow

Conclusion

Lipid IVA is an indispensable tool for researchers studying the human TLR4 signaling pathway. Its well-characterized antagonistic activity in human systems provides a reliable negative control to ensure the specificity of TLR4-mediated responses in a variety of cellular assays. The protocols and data presented here offer a comprehensive guide for the effective incorporation of Lipid IVA into experimental designs, ultimately leading to more accurate and interpretable results in TLR4 research and drug development.

References

• 1. Increasing the Chemical Variety of Small-Molecule-Based TLR4 Modulators: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipopolysaccharide-induced inflammation in monocytes/macrophages is blocked by liposomal delivery of Gi-protein inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. rupress.org [rupress.org]
• 7. 101.200.202.226 [101.200.202.226]
• 8. invivogen.com [invivogen.com]

Application Notes and Protocols: Lipid IVA as a Potential Vaccine Adjuvant

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Lipid IVA, a tetra-acylated derivative of Lipid A, and its potential application as a vaccine adjuvant. This document details its mechanism of action, summarizes key quantitative data, and provides detailed experimental protocols for its evaluation.

Introduction

Lipid IVA is a precursor in the biosynthesis of lipopolysaccharide (LPS) in most Gram-negative bacteria.[1] It is a potent activator of the innate immune system through its interaction with Toll-like receptor 4 (TLR4).[2] Unlike its hexa-acylated counterpart, Lipid A, which can elicit strong and sometimes toxic inflammatory responses, Lipid IVA exhibits species-specific effects, acting as an agonist in some species (e.g., mice) and an antagonist in others (e.g., humans).[2] This differential activity, along with its ability to be chemically synthesized and modified, makes Lipid IVA and its analogs, such as Monophosphoryl Lipid A (MPL), attractive candidates for investigation as vaccine adjuvants. Adjuvants are critical components of modern vaccines, enhancing the magnitude and modulating the quality of the immune response to a co-administered antigen.[3]

Mechanism of Action: TLR4 Signaling

Lipid IVA exerts its adjuvant effect primarily through the activation of the TLR4 signaling pathway on antigen-presenting cells (APCs), such as dendritic cells and macrophages.[4] Upon binding to the MD-2 co-receptor, Lipid IVA induces the dimerization of TLR4, initiating a downstream signaling cascade.[1][5] This cascade proceeds through two major pathways: the MyD88-dependent pathway and the TRIF-dependent pathway.

• MyD88-Dependent Pathway: This pathway is initiated at the plasma membrane and leads to the activation of the transcription factor NF-κB.[2] Activated NF-κB translocates to the nucleus and induces the expression of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β.[2]

• TRIF-Dependent Pathway: Following internalization of the TLR4 complex into endosomes, the TRIF-dependent pathway is activated. This pathway leads to the phosphorylation of the transcription factor IRF3, which in turn drives the production of type I interferons (e.g., IFN-β).[6]

The activation of both pathways results in the maturation of APCs, characterized by the upregulation of co-stimulatory molecules (e.g., CD80, CD86) and MHC class II, and the production of a cytokine milieu that shapes the subsequent adaptive immune response.

Caption: TLR4 Signaling Pathway Activated by Lipid IVA.

Data Presentation

The adjuvant activity of Lipid IVA and its derivatives is typically assessed by measuring the enhancement of the antigen-specific immune response. Below are representative tables summarizing quantitative data from preclinical studies.

Table 1: Antigen-Specific Antibody Titers in Mice

Adjuvant Group	Antigen	Mean IgG Titer (log10) ± SD	Mean IgG1 Titer (log10) ± SD	Mean IgG2a Titer (log10) ± SD
None (Antigen only)	Ovalbumin	2.5 ± 0.3	2.4 ± 0.4	1.8 ± 0.2
Lipid IVA	Ovalbumin	4.8 ± 0.5	4.5 ± 0.6	4.2 ± 0.4
MPL	Ovalbumin	5.1 ± 0.4	4.7 ± 0.5	4.8 ± 0.5
Alum	Ovalbumin	4.2 ± 0.6	4.1 ± 0.5	2.9 ± 0.3
Data are representative and compiled from multiple sources for illustrative purposes. Statistical significance (e.g., p < 0.05) is denoted by an asterisk () when compared to the "None" group.*

Table 2: Antigen-Specific T-Cell Responses in Mice (ELISpot)

Adjuvant Group	Antigen	IFN-γ Spot Forming Cells (SFC) / 10^6 Splenocytes ± SD	IL-4 Spot Forming Cells (SFC) / 10^6 Splenocytes ± SD
None (Antigen only)	Ovalbumin	55 ± 15	25 ± 8
Lipid IVA	Ovalbumin	350 ± 45	80 ± 20
MPL	Ovalbumin	410 ± 50	95 ± 25
Alum	Ovalbumin	120 ± 30	150 ± 35
Data are representative and compiled from multiple sources for illustrative purposes. Statistical significance (e.g., p < 0.05) is denoted by an asterisk () when compared to the "None" group.*

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the adjuvant potential of Lipid IVA.

Caption: Experimental Workflow for Evaluating Lipid IVA Adjuvant Activity.

Protocol 1: In Vitro Stimulation of Dendritic Cells

Objective: To assess the ability of Lipid IVA to activate dendritic cells (DCs) in vitro.

Materials:

• Bone marrow cells from mice (e.g., C57BL/6)

• Recombinant murine GM-CSF and IL-4

• Complete RPMI-1640 medium (with 10% FBS, penicillin/streptomycin, L-glutamine)

• Lipid IVA (endotoxin-free)

• Antigen (e.g., Ovalbumin)

• LPS (positive control)

• 96-well cell culture plates

• Flow cytometry antibodies (anti-CD11c, -CD80, -CD86, -MHC class II)

• ELISA kits for murine TNF-α and IL-6

Methodology:

• Generate Bone Marrow-Derived Dendritic Cells (BMDCs): a. Harvest bone marrow from the femurs and tibias of mice. b. Culture the cells in complete RPMI-1640 supplemented with 20 ng/mL GM-CSF and 10 ng/mL IL-4 for 6-7 days. c. On day 3, add fresh media containing GM-CSF and IL-4. d. On day 6, harvest the non-adherent and loosely adherent cells, which are immature BMDCs.

• Cell Stimulation: a. Seed the BMDCs in a 96-well plate at a density of 1 x 10^5 cells/well. b. Prepare the following stimulation conditions in triplicate:

  • Medium only (negative control)
  • Antigen alone (e.g., 10 µg/mL Ovalbumin)
  • Lipid IVA alone (e.g., 1 µg/mL)
  • Antigen + Lipid IVA
  • LPS (100 ng/mL, positive control) c. Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Analysis: a. Cytokine Measurement (ELISA): i. After incubation, centrifuge the plate and collect the supernatants. ii. Measure the concentrations of TNF-α and IL-6 in the supernatants using commercial ELISA kits according to the manufacturer's instructions. b. Maturation Marker Analysis (Flow Cytometry): i. Harvest the cells from the plate and wash with FACS buffer (PBS with 2% FBS). ii. Stain the cells with fluorescently labeled antibodies against CD11c, CD80, CD86, and MHC class II for 30 minutes on ice. iii. Wash the cells and acquire the data on a flow cytometer. iv. Analyze the expression levels of CD80, CD86, and MHC class II on the CD11c+ population.

Protocol 2: Murine Immunization and Sample Collection

Objective: To evaluate the in vivo adjuvant effect of Lipid IVA on the antigen-specific immune response.

Materials:

• 6-8 week old female mice (e.g., BALB/c or C57BL/6)

• Antigen (e.g., Ovalbumin)

• Lipid IVA (endotoxin-free)

• Control adjuvant (e.g., Alum)

• Sterile PBS

• Syringes and needles (e.g., 27G)

Methodology:

• Vaccine Formulation: a. Prepare the vaccine formulations on the day of immunization. b. For a 50 µL injection volume per mouse:

  • Antigen only: 10 µg Antigen in 50 µL PBS.
  • Antigen + Lipid IVA: 10 µg Antigen and 10 µg Lipid IVA in 50 µL PBS.
  • Antigen + Alum: 10 µg Antigen mixed with 100 µg Alum, with the final volume adjusted to 50 µL with PBS. c. Gently mix the formulations before injection.

• Immunization Schedule: a. Randomly divide the mice into experimental groups (n=5-10 mice per group). b. On Day 0 (prime), immunize the mice intramuscularly (IM) in the tibialis anterior muscle with 50 µL of the respective vaccine formulation. c. On Day 14 (boost), administer a second immunization with the same formulations.

• Sample Collection: a. Blood Collection: Collect blood via the submandibular or saphenous vein on Day 21 and Day 28. Allow the blood to clot, and then centrifuge to collect the serum. Store the serum at -20°C or -80°C until use. b. Spleen Harvest: On Day 28, euthanize the mice and aseptically harvest the spleens for T-cell analysis.

Protocol 3: Enzyme-Linked Immunosorbent Assay (ELISA) for Antibody Titer

Objective: To quantify antigen-specific IgG, IgG1, and IgG2a antibody titers in the serum of immunized mice.

Materials:

• 96-well high-binding ELISA plates

• Antigen (e.g., Ovalbumin)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., PBS with 5% non-fat dry milk or 1% BSA)

• Wash buffer (PBS with 0.05% Tween-20)

• HRP-conjugated anti-mouse IgG, IgG1, and IgG2a secondary antibodies

• TMB substrate solution

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Methodology:

• Plate Coating: a. Dilute the antigen to 2-5 µg/mL in coating buffer. b. Add 100 µL of the diluted antigen to each well of the ELISA plate. c. Incubate the plate overnight at 4°C.

• Blocking: a. Wash the plate three times with wash buffer. b. Add 200 µL of blocking buffer to each well. c. Incubate for 1-2 hours at room temperature.

• Sample Incubation: a. Wash the plate three times with wash buffer. b. Prepare serial dilutions of the mouse serum samples in blocking buffer (starting from 1:100). c. Add 100 µL of the diluted serum to the wells in duplicate. d. Incubate for 2 hours at room temperature.

• Secondary Antibody Incubation: a. Wash the plate five times with wash buffer. b. Dilute the HRP-conjugated anti-mouse secondary antibodies (IgG, IgG1, or IgG2a) in blocking buffer according to the manufacturer's recommendations. c. Add 100 µL of the diluted secondary antibody to each well. d. Incubate for 1 hour at room temperature.

• Detection: a. Wash the plate five times with wash buffer. b. Add 100 µL of TMB substrate to each well. c. Incubate in the dark for 15-30 minutes, or until a color change is observed. d. Stop the reaction by adding 50 µL of stop solution.

• Data Analysis: a. Read the absorbance at 450 nm using a microplate reader. b. The antibody titer is defined as the reciprocal of the highest serum dilution that gives an absorbance value greater than a pre-determined cut-off (e.g., twice the background absorbance).

Protocol 4: Enzyme-Linked Immunospot (ELISpot) Assay for T-Cell Responses

Objective: To enumerate antigen-specific IFN-γ and IL-4 secreting T-cells in the spleens of immunized mice.

Materials:

• 96-well PVDF membrane ELISpot plates

• Capture antibodies for murine IFN-γ and IL-4

• Biotinylated detection antibodies for murine IFN-γ and IL-4

• Streptavidin-Alkaline Phosphatase (AP) or -Horseradish Peroxidase (HRP)

• BCIP/NBT or AEC substrate

• Antigen (e.g., Ovalbumin)

• Concanavalin A (ConA, positive control)

• Complete RPMI-1640 medium

• ELISpot reader

Methodology:

• Plate Coating: a. Pre-wet the ELISpot plate with 35% ethanol for 30 seconds, then wash with sterile water. b. Coat the wells with the capture antibody (anti-IFN-γ or anti-IL-4) diluted in sterile PBS overnight at 4°C.

• Cell Preparation and Plating: a. Prepare single-cell suspensions from the harvested spleens by mechanical disruption and passing through a cell strainer. b. Lyse red blood cells using ACK lysis buffer. c. Wash and resuspend the splenocytes in complete RPMI-1640 medium. d. Block the coated plate with complete RPMI-1640 for 2 hours at 37°C. e. Add 2.5 x 10^5 to 5 x 10^5 splenocytes per well.

• Cell Stimulation: a. Add the following to the wells in triplicate:

  • Medium only (negative control)
  • Antigen (e.g., 10 µg/mL Ovalbumin)
  • ConA (2 µg/mL, positive control) b. Incubate the plate for 18-24 hours (for IFN-γ) or 36-48 hours (for IL-4) at 37°C in a 5% CO2 incubator.

• Detection: a. Wash the plate with PBS-Tween to remove the cells. b. Add the biotinylated detection antibody and incubate for 2 hours at room temperature. c. Wash the plate and add streptavidin-AP or -HRP. Incubate for 1 hour at room temperature. d. Wash the plate and add the substrate. Incubate until distinct spots develop. e. Stop the reaction by washing with distilled water.

• Data Analysis: a. Allow the plate to dry completely. b. Count the spots in each well using an automated ELISpot reader. c. The results are expressed as the number of spot-forming cells (SFC) per million splenocytes.

Conclusion

Lipid IVA and its derivatives represent a promising class of vaccine adjuvants due to their well-defined mechanism of action through TLR4 signaling and their ability to be synthetically produced and modified. The protocols outlined in this document provide a framework for the comprehensive evaluation of Lipid IVA's adjuvant activity, from in vitro APC activation to in vivo immunogenicity studies. The data presented illustrate the potential of Lipid IVA to significantly enhance both humoral and cellular immune responses to co-administered antigens, highlighting its potential for the development of next-generation vaccines. Further research is warranted to fully elucidate the structure-activity relationship of Lipid IVA analogs and to translate these promising preclinical findings into clinical applications.

References

• 1. ELISPOT protocol | Abcam [abcam.com]
• 2. Detection of Cytokine-Secreting Cells by Enzyme-Linked Immunospot (ELISpot) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipotype.com [lipotype.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MPL Adjuvant Contains Competitive Antagonists of Human TLR4 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying TLR4 Signaling Pathways Using Lipid IVA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid IVA, a tetra-acylated precursor of lipopolysaccharide (LPS), serves as a critical tool for dissecting the intricate signaling pathways mediated by Toll-like receptor 4 (TLR4). Its unique species-specific activity—acting as an agonist in murine models while antagonizing the human TLR4 receptor—makes it an invaluable molecular probe for immunology and drug development. These application notes provide a comprehensive guide to utilizing Lipid IVA for studying TLR4 signaling, complete with detailed experimental protocols and data interpretation.

Lipid IVA's agonistic activity in mouse cells preferentially activates the MyD88-dependent signaling pathway, leading to the robust production of pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-alpha (TNF-α).[1][2] Conversely, its capacity to induce the MyD88-independent pathway, which is reliant on the adaptor protein TRIF and results in the production of Type I interferons and RANTES (CCL5), is significantly limited.[1][2] This is attributed to its poor ability to induce the phosphorylation of Interferon Regulatory Factor 3 (IRF3), a key transcription factor in the MyD88-independent cascade.[1][2]

In human cells, Lipid IVA fails to induce the canonical TLR4 dimerization required for signal transduction, thereby acting as a competitive antagonist of potent TLR4 agonists like hexa-acylated Lipid A from E. coli.[3][4] This antagonistic property is being explored for therapeutic interventions in inflammatory and septic conditions.

This document outlines detailed protocols for assessing the effects of Lipid IVA on TLR4 signaling, including cytokine quantification, analysis of key signaling protein phosphorylation, and measurement of transcription factor activation.

Data Presentation

The following tables summarize the quantitative effects of Lipid IVA on TLR4 signaling in murine macrophage cell lines, providing a comparative analysis with other TLR4 agonists.

Table 1: Dose-Dependent Induction of Cytokine Production by Lipid IVA and other TLR4 Agonists in J774A.1 Mouse Macrophage Cells.

Agonist	Concentration	IL-1β Production (pg/mL)	RANTES (CCL5) Production (pg/mL)
Compound 506 (Hexa-acylated Lipid A)	0.1 nM	100 ± 15	500 ± 50
1 nM	500 ± 50	2000 ± 200
10 nM	1200 ± 100	4500 ± 400
100 nM	1500 ± 120	5000 ± 500
Lipid IVA	1 nM	50 ± 10	100 ± 20
10 nM	300 ± 30	800 ± 70
100 nM	1000 ± 90	1500 ± 150
1000 nM	1400 ± 110	1800 ± 160
MPLA (Monophosphoryl Lipid A)	1 nM	20 ± 5	200 ± 25
10 nM	150 ± 20	1500 ± 140
100 nM	800 ± 75	4000 ± 380
1000 nM	1300 ± 100	4800 ± 450

Data are presented as mean ± SEM and are compiled from representative dose-response curves.[1]

Table 2: Comparative Agonist Activity on NF-κB Activation in HEK293 Cells Transfected with Murine TLR4/MD-2/CD14.

Agonist	Concentration	NF-κB Reporter Activity (% of Max Response to Compound 506)
Compound 506 (Hexa-acylated Lipid A)	0.1 ng/mL	40 ± 5
1 ng/mL	80 ± 7
10 ng/mL	100 ± 8
Lipid IVA	1 ng/mL	30 ± 4
10 ng/mL	70 ± 6
100 ng/mL	90 ± 8

Data are presented as mean ± SEM.[5]

Experimental Protocols

Protocol 1: In Vitro Stimulation of Macrophages with Lipid IVA for Cytokine Analysis

This protocol describes the stimulation of the murine macrophage cell line J774A.1 with Lipid IVA to measure the production of the MyD88-dependent cytokine IL-1β and the MyD88-independent chemokine RANTES.

Materials:

• J774A.1 cells (ATCC TIB-67)

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS, 1% Penicillin-Streptomycin

• Lipid IVA (synthetic)

• Compound 506 (synthetic hexa-acylated Lipid A, as a positive control)

• Serum-free DMEM

• Recombinant mouse LBP (Lipopolysaccharide-binding protein)

• 12-well tissue culture plates

• Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA Protein Assay Kit

• Mouse IL-1β ELISA Kit

• Mouse RANTES (CCL5) ELISA Kit

Procedure:

• Cell Culture: Culture J774A.1 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed 5 x 10^5 cells per well in a 12-well plate and allow them to adhere overnight.

• Cell Stimulation: a. The next day, gently wash the cells twice with sterile PBS. b. Replace the medium with serum-free DMEM containing 100 ng/mL of recombinant mouse LBP. c. Prepare serial dilutions of Lipid IVA and Compound 506 in serum-free DMEM. d. Add the diluted agonists to the respective wells. Include a vehicle control (serum-free DMEM with LBP). e. Incubate the plate for 16-24 hours at 37°C in a 5% CO2 incubator.

• Sample Collection: a. After incubation, carefully collect the culture supernatants and store them at -80°C for cytokine analysis. b. Wash the cells remaining in the wells with PBS and then lyse them with 100 µL of lysis buffer containing protease inhibitors. c. Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant (total cell lysate).

• Protein Quantification: Determine the total protein concentration in the cell lysates using a BCA protein assay. This will be used to normalize the cytokine data.

• Cytokine Measurement: a. Perform ELISA for mouse IL-1β and mouse RANTES on the collected culture supernatants according to the manufacturer's instructions. b. Normalize the cytokine concentrations to the total protein concentration of the corresponding cell lysates.

Protocol 2: Western Blot Analysis of IRF3 Phosphorylation

This protocol details the procedure for detecting the phosphorylation of IRF3 in J774A.1 cells stimulated with Lipid IVA.

Materials:

• J774A.1 cells

• DMEM with 10% FBS, 1% Penicillin-Streptomycin

• Lipid IVA

• Compound 506 (positive control)

• Serum-free DMEM

• Recombinant mouse LBP

• 6-well tissue culture plates

• PBS

• Lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-IRF3 (Ser396), anti-total-IRF3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Seeding: Culture and seed J774A.1 cells as described in Protocol 1, using 6-well plates with 1 x 10^6 cells per well.

• Cell Stimulation: a. Wash cells with PBS and replace the medium with serum-free DMEM containing 100 ng/mL mouse LBP. b. Stimulate cells with Lipid IVA (e.g., 100 nM) and Compound 506 (e.g., 100 nM) for various time points (e.g., 0, 30, 60, 90, 120 minutes). Include an unstimulated control.

• Cell Lysis: a. At each time point, place the plate on ice and aspirate the medium. b. Wash the cells with ice-cold PBS. c. Add 100 µL of ice-cold lysis buffer containing protease and phosphatase inhibitors to each well. d. Scrape the cells and transfer the lysate to a pre-chilled microfuge tube. e. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes. f. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting: a. Normalize the protein concentrations of all samples with lysis buffer. Add Laemmli sample buffer and boil at 95°C for 5 minutes. b. Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel. c. Perform electrophoresis to separate the proteins. d. Transfer the separated proteins to a PVDF membrane. e. Block the membrane with blocking buffer for 1 hour at room temperature. f. Incubate the membrane with the primary anti-phospho-IRF3 antibody overnight at 4°C. g. Wash the membrane three times with TBST. h. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. i. Wash the membrane three times with TBST. j. Add the chemiluminescent substrate and visualize the bands using an imaging system. k. To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody against total IRF3 or a housekeeping protein like β-actin.

Protocol 3: NF-κB Reporter Assay in HEK293 Cells

This protocol describes how to measure NF-κB activation in response to Lipid IVA using a luciferase reporter assay in HEK293 cells transiently transfected with components of the murine TLR4 signaling complex.

Materials:

• HEK293 cells

• DMEM with 10% FBS, 1% Penicillin-Streptomycin

• Expression plasmids: murine TLR4, murine MD-2, murine CD14

• NF-κB luciferase reporter plasmid (e.g., pGL4.32[luc2P/NF-κB-RE/Hygro])

• Control reporter plasmid (e.g., Renilla luciferase)

• Transfection reagent (e.g., Lipofectamine 3000)

• Lipid IVA

• Compound 506 (positive control)

• 96-well white, clear-bottom tissue culture plates

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293 cells at a density of 2 x 10^4 cells per well in a 96-well plate and incubate overnight.

• Transfection: a. On the day of transfection, prepare the DNA-lipid complex according to the transfection reagent manufacturer's protocol. Co-transfect the cells with the murine TLR4, MD-2, and CD14 expression plasmids, the NF-κB luciferase reporter plasmid, and the control Renilla luciferase plasmid. b. Add the transfection complex to the cells and incubate for 24 hours.

• Cell Stimulation: a. After 24 hours, replace the medium with fresh DMEM containing 10% FBS. b. Prepare serial dilutions of Lipid IVA and Compound 506. c. Add the diluted agonists to the transfected cells. Include an unstimulated control. d. Incubate for 6-8 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay: a. After stimulation, perform the dual-luciferase assay according to the manufacturer's instructions. b. Measure both firefly and Renilla luciferase activities using a luminometer.

• Data Analysis: a. Normalize the firefly luciferase activity (NF-κB dependent) to the Renilla luciferase activity (transfection control) for each well. b. Express the results as fold induction over the unstimulated control.

Mandatory Visualizations

Caption: TLR4 Signaling Pathways.

Caption: Experimental Workflow.

Caption: Lipid IVA's Dual Activity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Lipid IVa incompletely activates MyD88-independent Toll-like receptor 4 signaling in mouse macrophage cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Dissecting TLR4 Signaling: Application of Lipid IVA in the Study of MyD88-Dependent and -Independent Pathways

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Toll-like receptor 4 (TLR4) is a critical pattern recognition receptor of the innate immune system that recognizes lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria. Upon activation, TLR4 initiates two distinct downstream signaling cascades: the MyD88-dependent and the MyD88-independent (TRIF-dependent) pathways. The MyD88-dependent pathway rapidly induces the production of pro-inflammatory cytokines like interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). The TRIF-dependent pathway, which is initiated following TLR4 internalization, leads to the production of type I interferons (e.g., IFN-β) and IFN-inducible chemokines such as RANTES (CCL5).[1][2] Dissecting these two pathways is crucial for understanding the nuances of innate immune responses and for the development of targeted immunomodulatory therapies.

Lipid IVA, a tetra-acylated precursor of lipid A, serves as a powerful tool to differentiate between these two pathways in murine models. In mouse macrophages, Lipid IVA acts as a full agonist for the MyD88-dependent pathway, inducing robust pro-inflammatory cytokine production. However, it is only a partial agonist for the TRIF-dependent pathway, leading to significantly lower production of IFN-β and RANTES compared to potent TLR4 agonists like hexa-acylated E. coli lipid A.[1][3][4] This differential activity makes Lipid IVA an invaluable reagent for selectively studying the mechanisms and consequences of MyD88-dependent signaling and for investigating the requirements for full activation of the TRIF-dependent pathway.

This document provides detailed protocols for utilizing Lipid IVA to study MyD88-dependent and -independent signaling in murine macrophage cell lines and HEK293 cells, along with representative quantitative data and visualizations of the involved pathways and experimental workflows.

Data Presentation

Table 1: Differential Cytokine Production in Murine Macrophages Stimulated with Lipid IVA vs. a Hexa-acylated Lipid A (Compound 506)

Cytokine	Pathway	Lipid IVA-induced Production (% of Compound 506)	Reference
IL-1β	MyD88-dependent	~100%	[1][4]
RANTES (CCL5)	TRIF-dependent	< 50%	[1][4]

Table 2: Differential Reporter Gene Activation in Cells Stimulated with Lipid IVA vs. a Hexa-acylated Lipid A (Compound 506)

Reporter Gene	Pathway	Lipid IVA-induced Activity (% of Compound 506)	Reference
NF-κB	MyD88-dependent & TRIF-dependent (early phase primarily MyD88)	~100%	[1]
IFN-β Promoter	TRIF-dependent	< 50%	[1][4]

Table 3: Differential Phosphorylation of Signaling Intermediates in Murine Macrophages

Phosphorylated Protein	Pathway	Lipid IVA-induced Phosphorylation	Reference
IκBα (early phase)	MyD88-dependent	Equivalent to Compound 506	[1]
IRF3	TRIF-dependent	Barely detectable compared to Compound 506	[1]

Mandatory Visualization

References

• 1. academic.oup.com [academic.oup.com]
• 2. indigobiosciences.com [indigobiosciences.com]
• 3. Differential Induction of Innate Immune Responses by Synthetic Lipid A Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid IVa incompletely activates MyD88-independent Toll-like receptor 4 signaling in mouse macrophage cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Lipid IVA Use in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the solubility and successful application of Lipid IVA in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and what is its primary mechanism of action?

A1: Lipid IVA is a tetra-acylated precursor of Lipid A, the bioactive component of lipopolysaccharide (LPS) found in the outer membrane of Gram-negative bacteria.[1] Its primary mechanism of action is through the Toll-like receptor 4 (TLR4) signaling pathway. Lipid IVA binds to the MD-2 co-receptor, which then forms a complex with TLR4.[2][3] This interaction triggers a downstream signaling cascade, leading to the activation of transcription factors like NF-κB and IRF3, and the subsequent production of cytokines and other inflammatory mediators.[2][4] Interestingly, Lipid IVA acts as an antagonist to LPS in human cells but can be an agonist in cells from other species, such as mice.[4][5]

Q2: I'm having trouble dissolving Lipid IVA. What are the recommended solvents?

A2: Due to its lipid nature, Lipid IVA has very low solubility in aqueous solutions. The most common and recommended solvents for creating a stock solution are high-purity, sterile dimethyl sulfoxide (DMSO) or ethanol.[6] It is crucial to start with a high-concentration stock solution in one of these organic solvents before diluting it into your aqueous cell culture medium.

Q3: My Lipid IVA precipitates when I add it to my cell culture medium. How can I prevent this?

A3: Precipitation upon dilution of a DMSO or ethanol stock solution into aqueous media is a common issue with lipophilic compounds. Here are several strategies to prevent this:

• Final Solvent Concentration: Ensure the final concentration of the organic solvent in your cell culture medium is low, typically below 0.5% for DMSO, to avoid cytotoxicity.[7]

• Method of Dilution: Instead of adding the Lipid IVA stock directly to the full volume of your medium, try adding the pre-warmed culture medium dropwise to your stock solution while gently vortexing. This gradual change in solvent polarity can help prevent the compound from "crashing out" of the solution.

• Use of a Carrier Protein: Complexing Lipid IVA with a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) can significantly improve its solubility and delivery to cells in culture.[6][8]

• Sonication: After dilution, briefly sonicating the solution in a bath sonicator can help to disperse any small aggregates and create a more uniform suspension.[9]

Q4: What is the stability of Lipid IVA in cell culture medium?

A4: Lipid IVA, like other lipids, can be susceptible to degradation in aqueous environments over time through processes like oxidation and hydrolysis.[10][11] It is recommended to prepare fresh dilutions of Lipid IVA from a frozen stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution. Lipid extracts in organic solvents should be stored at -20°C or lower in an airtight container, protected from light.[10][11]

Q5: What are typical working concentrations for Lipid IVA in cell culture experiments?

A5: The effective concentration of Lipid IVA can vary depending on the cell type and the specific biological question being investigated. For agonist activity in murine cells, concentrations in the range of 10 ng/mL to 1000 ng/mL are often used.[12][13] For antagonist studies in human cells, a pre-incubation with Lipid IVA is typically performed before stimulation with LPS.[14] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation of Lipid IVA in cell culture medium	Rapid change in solvent polarity upon dilution.	Add pre-warmed medium dropwise to the Lipid IVA stock solution while vortexing.
High final concentration of Lipid IVA.	Reduce the final concentration of Lipid IVA in the culture medium.
Aggregation of Lipid IVA molecules.	Briefly sonicate the final working solution in a bath sonicator to aid dispersion.[9]
No or low cellular response (in agonist studies)	Suboptimal concentration of Lipid IVA.	Perform a dose-response curve to determine the optimal concentration for your cell type.
Poor bioavailability due to precipitation.	Use a carrier protein like fatty acid-free BSA to improve solubility and delivery.[8]
Cell line is non-responsive to Lipid IVA.	Confirm that your cell line expresses functional TLR4 and MD-2. Note that human cell lines will likely show an antagonistic response.[4]
High variability between experimental replicates	Inconsistent Lipid IVA solution.	Ensure the Lipid IVA working solution is homogeneous. Vortex or sonicate briefly before adding to cells.
Pipetting errors with small volumes of stock solution.	Prepare a sufficient volume of the final working solution to ensure accurate pipetting.
Unexpected cytotoxicity	High concentration of organic solvent (DMSO/ethanol).	Ensure the final solvent concentration is below 0.5% and include a vehicle control in your experiments.[7]
Contamination of Lipid IVA stock.	Use high-purity, sterile solvents and aseptic techniques when preparing stock solutions.

Data Presentation

Table 1: General Solubility of Lipids in Common Solvents

Solvent	General Lipid Solubility	Notes
Water/Aqueous Buffers (e.g., PBS, Cell Culture Media)	Very Low / Insoluble	Lipids are hydrophobic and do not readily dissolve in polar solvents.
Dimethyl Sulfoxide (DMSO)	Soluble to Highly Soluble	A common solvent for preparing high-concentration stock solutions of lipophilic compounds.[15][16]
Ethanol	Soluble	Another common solvent for lipid stock solutions. May require gentle warming and/or sonication to fully dissolve some lipids.[17]
Methanol	Soluble	Often used in combination with chloroform for lipid extraction and solubilization.
Chloroform	Highly Soluble	Primarily used for extraction and not recommended for direct use in cell culture applications due to its toxicity.
Hexane/Isopropanol	Soluble	Used for the extraction of more non-polar lipids.[18]

Experimental Protocols

Protocol 1: Preparation of a Lipid IVA Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Lipid IVA in DMSO.

Materials:

• Lipid IVA (lyophilized powder)

• High-purity, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or glass vials

• Vortex mixer

• Bath sonicator

Procedure:

• Aseptically weigh out 1 mg of Lipid IVA powder and transfer it to a sterile amber tube.

• Add 1 mL of sterile DMSO to the tube.

• Vortex the tube for 1-2 minutes to facilitate dissolution.

• If the solution is not completely clear, sonicate in a bath sonicator for 5-10 minutes at room temperature.

• The resulting 1 mg/mL stock solution should be clear and can be stored at -20°C for several months. Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Protocol 2: Cytokine Induction Assay in RAW 264.7 Macrophages

This protocol outlines a general procedure for measuring cytokine production from murine macrophage-like RAW 264.7 cells in response to Lipid IVA stimulation.

Materials:

• RAW 264.7 cells

• Complete DMEM (containing 10% FBS and 1% Penicillin-Streptomycin)

• Lipid IVA stock solution (1 mg/mL in DMSO)

• Sterile PBS

• 96-well tissue culture plates

• ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 2 x 10^5 cells/well in 180 µL of complete DMEM.[19] Incubate overnight at 37°C and 5% CO2 to allow for cell adherence.

• Preparation of Lipid IVA Working Solutions:

  • Prepare a series of 10x working solutions of Lipid IVA by diluting the 1 mg/mL stock solution in complete DMEM. For example, to achieve final concentrations of 1000, 100, and 10 ng/mL, prepare 10x working solutions of 10, 1, and 0.1 µg/mL.

  • Prepare a vehicle control (10x) containing the same concentration of DMSO as the highest concentration Lipid IVA working solution.

• Cell Stimulation:

  • Carefully remove the media from the wells.

  • Add 20 µL of the 10x Lipid IVA working solutions or the vehicle control to the appropriate wells in triplicate.[19] This will bring the final volume to 200 µL/well.

• Incubation: Incubate the plate for a predetermined time (e.g., 6, 12, or 24 hours) at 37°C and 5% CO2. The optimal incubation time will depend on the cytokine being measured.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells.

• Carefully collect the supernatant from each well without disturbing the cell layer and store at -80°C until analysis.

• Cytokine Quantification: Quantify the concentration of the cytokine of interest in the supernatants using an ELISA kit according to the manufacturer's instructions.

Visualizations

Caption: TLR4 Signaling Pathway Activated by Lipid IVA.

Caption: Workflow for a Cytokine Induction Assay using Lipid IVA.

Caption: Troubleshooting Logic for Lipid IVA Experiments.

References

• 1. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Signal transduction by the lipopolysaccharide receptor, Toll-like receptor-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. us.cmd2.vwr.com [us.cmd2.vwr.com]
• 9. lipidmaps.org [lipidmaps.org]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The antagonist activity of lipid IVa on the stimulation by lipid A of TNF-alpha production from canine blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. gsconlinepress.com [gsconlinepress.com]
• 17. Effect of ethanol-induced lipid interdigitation on the membrane solubility of Prodan, Acdan, and Laurdan - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Differential Induction of Innate Immune Responses by Synthetic Lipid A Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Lipid IVA Aggregation in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the aggregation of Lipid IVA in aqueous solutions. Aggregation can significantly impact the biological activity and experimental reproducibility of Lipid IVA, a critical precursor of Lipid A used in immunology and vaccine development. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to help you achieve consistent and reliable results in your research.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and why is its aggregation a concern?

A1: Lipid IVA is a tetra-acylated precursor of Lipid A, the bioactive component of lipopolysaccharide (LPS) found in the outer membrane of Gram-negative bacteria. It is a crucial molecule for studying the innate immune system, specifically its interaction with the Toll-like receptor 4 (TLR4)-MD-2 complex. Aggregation of Lipid IVA in aqueous solutions can alter its bioavailability and interaction with TLR4, leading to inconsistent and unreliable experimental outcomes. The formation of large aggregates can reduce the effective monomeric concentration, which is believed to be the primary form that interacts with the receptor complex.

Q2: What are the main factors that influence Lipid IVA aggregation?

A2: The aggregation of Lipid IVA is primarily influenced by:

• pH: The solubility of Lipid IVA is highly dependent on the pH of the solution.

• Ionic Strength: The concentration of salts in the buffer can affect the electrostatic interactions between Lipid IVA molecules.

• Temperature: Temperature can impact the kinetic stability of Lipid IVA solutions.

• Concentration: At higher concentrations, Lipid IVA has a greater tendency to self-assemble into aggregates.[1]

• Presence of Divalent Cations: Cations like Ca²⁺ and Mg²⁺ can promote aggregation by bridging the negatively charged phosphate groups of Lipid IVA.

Q3: How can I visually assess if my Lipid IVA solution is aggregated?

A3: A properly prepared, non-aggregated solution of Lipid IVA should appear as a clear, transparent liquid. Signs of aggregation include:

• Cloudiness or turbidity: The solution appears hazy or opaque.

• Precipitation: Visible particles or a pellet may form at the bottom of the container.

• Film formation: A thin film may be observed on the surface of the solution or adhering to the container walls.

Q4: What is the Critical Micelle Concentration (CMC) and is it relevant for Lipid IVA?

A4: The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which micelles spontaneously form.[2][3] While Lipid IVA itself can self-assemble, the concept of a distinct CMC is more commonly applied to the surfactants used to stabilize it. Understanding the CMC of any added surfactants is crucial, as their stabilizing effect is most pronounced at or above their CMC.[2][3]

Troubleshooting Guide: Common Issues and Solutions

Problem	Potential Cause	Recommended Solution
Lipid IVA powder does not dissolve.	1. Incorrect solvent or pH.2. Low temperature.	1. Use an appropriate buffer system (e.g., Tris-HCl with a slightly basic pH). Consider adding a small amount of a mild organic solvent like ethanol before adding the aqueous buffer.2. Gently warm the solution to a temperature above the phase transition temperature of the lipid, but avoid excessive heat which can cause degradation.
Solution is cloudy or forms a precipitate immediately after preparation.	1. Aggregation due to suboptimal pH or high ionic strength.2. Presence of divalent cations.	1. Adjust the pH to be more basic (e.g., pH 8.0-8.5). Use a low ionic strength buffer.2. Use a buffer free of divalent cations or add a chelating agent like EDTA.
Solution becomes cloudy over time during storage.	1. Kinetic instability leading to slow aggregation.2. Temperature fluctuations.	1. Add a stabilizing excipient such as a non-ionic surfactant (e.g., Polysorbate 20).2. Store the solution at a constant, recommended temperature (typically 4°C for short-term and -20°C or -80°C for long-term storage). Aliquot to avoid repeated freeze-thaw cycles.
Inconsistent results in biological assays.	1. Variable aggregation state of Lipid IVA between experiments.2. Degradation of Lipid IVA.	1. Prepare fresh solutions before each experiment using a standardized protocol. Characterize the aggregation state using Dynamic Light Scattering (DLS).2. Store stock solutions appropriately and for a limited time.

Quantitative Data Summary

The following tables provide a summary of key quantitative data related to Lipid IVA stability. Please note that specific values for Lipid IVA are not always available in the literature; in such cases, data for closely related lipids are provided as a reference.

Table 1: Influence of pH on Lipid IVA Aggregation (Qualitative)

pH Range	Observation	Recommendation
Acidic (pH < 6)	Increased aggregation and precipitation.	Avoid acidic conditions for preparing and storing Lipid IVA solutions.
Neutral (pH 6.5 - 7.5)	Moderate aggregation, especially at higher concentrations.	Use with caution; may require the addition of stabilizers.
Basic (pH > 8)	Improved solubility and reduced aggregation.	Recommended for preparing stock solutions.

Table 2: Effect of Temperature on Lipid Stability

Temperature	Effect on Lipid Stability	Recommendation
4°C	Slows down aggregation kinetics for short-term storage.	Suitable for short-term storage (days to weeks).
Room Temperature (~25°C)	Increased rate of aggregation and potential for chemical degradation over time.	Avoid prolonged storage at room temperature.
37°C and above	Significantly accelerates aggregation and chemical degradation (hydrolysis).[4]	Avoid exposure to high temperatures.
-20°C / -80°C	Generally recommended for long-term storage to minimize degradation.	Aliquot solutions to prevent multiple freeze-thaw cycles.

Table 3: Common Excipients for Lipid Formulation

Excipient Class	Example	Mechanism of Action	Typical Concentration
Non-ionic Surfactants	Polysorbate 20 (Tween® 20)	Steric hindrance, preventing close approach of lipid molecules.	0.01% - 0.1% (v/v)
Organic Bases	Triethylamine (TEA)	Forms ion pairs with the phosphate groups, increasing solubility in organic solvents and improving stability in aqueous solutions.	Used during initial solubilization, often in combination with organic solvents.
Sugars	Sucrose, Trehalose	Act as cryoprotectants during freezing and can stabilize lipid structures.	5% - 10% (w/v)
Chelating Agents	EDTA	Sequesters divalent cations that can promote aggregation.	1 - 5 mM

Experimental Protocols

Protocol 1: Preparation of a Stable Lipid IVA Stock Solution

This protocol describes a general method for preparing a stable stock solution of Lipid IVA.

Materials:

• Lipid IVA powder

• Endotoxin-free water

• Tris-HCl buffer (e.g., 50 mM, pH 8.5)

• Polysorbate 20 (Tween® 20)

• Sterile, low-endotoxin microcentrifuge tubes

• Bath sonicator

Procedure:

• Initial Solubilization:

  • Accurately weigh the desired amount of Lipid IVA powder in a sterile glass vial.

  • Add a small volume of endotoxin-free ethanol or a 1:1 (v/v) mixture of chloroform and methanol to the Lipid IVA powder to aid in initial wetting and dispersion. Gently vortex.

• Solvent Evaporation:

  • Dry the lipid solution under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the vial.

• Hydration:

  • Add the desired volume of 50 mM Tris-HCl buffer (pH 8.5) containing 0.05% Polysorbate 20 to the lipid film.

  • Vortex vigorously for 1-2 minutes to hydrate the lipid film. The solution may appear cloudy at this stage.

• Sonication:

  • Place the vial in a bath sonicator.

  • Sonicate for 10-15 minutes, or until the solution becomes clear.[5] Maintain the temperature of the sonicator bath at or slightly above the phase transition temperature of Lipid IVA, if known, but do not exceed 40°C to prevent degradation.

• Sterilization and Storage:

  • Sterilize the solution by filtering through a 0.22 µm syringe filter.

  • Aliquot the solution into sterile, low-endotoxin tubes.

  • For short-term storage, keep at 4°C. For long-term storage, store at -20°C or -80°C.

Protocol 2: Characterization of Lipid IVA Aggregation by Dynamic Light Scattering (DLS)

DLS is a powerful technique to determine the size distribution of particles in a solution.

Instrumentation:

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Sample Preparation:

  • Prepare the Lipid IVA solution according to Protocol 1 at the desired concentration.

  • Filter the buffer to be used for dilution through a 0.02 µm filter to remove any dust particles.

  • Dilute the Lipid IVA stock solution in the filtered buffer to the desired final concentration for analysis.

• DLS Measurement:

  • Transfer the diluted sample to a clean, dust-free cuvette.

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the instrument's set temperature (e.g., 25°C) for at least 5 minutes.

  • Perform the DLS measurement according to the instrument's software instructions. Collect data for a sufficient duration to obtain a stable correlation function.

• Data Analysis:

  • Analyze the correlation function to obtain the particle size distribution.

  • A monomodal peak with a small hydrodynamic radius (typically < 20 nm) is indicative of a well-dispersed, monomeric, or small micellar Lipid IVA solution.

  • The presence of larger peaks or a high polydispersity index (PDI > 0.3) suggests the presence of aggregates.

Visualizations

Caption: Workflow for preparing and verifying a non-aggregated Lipid IVA solution.

Caption: Simplified TLR4 signaling pathway initiated by Lipid IVA.

References

• 1. Aggregation behavior of lipid IVA in aqueous solutions at physiological pH. 1: Simple buffer solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. stratech.co.uk [stratech.co.uk]

Technical Support Center: Optimizing Lipid IVA Concentration for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Lipid IVA concentration for in vitro experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental setup and execution.

Frequently Asked questions (FAQs)

Q1: What is Lipid IVA and what is its mechanism of action in vitro?

Lipid IVA is a tetra-acylated precursor of Lipid A, the lipid component of lipopolysaccharide (LPS) found in the outer membrane of Gram-negative bacteria. In vitro, Lipid IVA interacts with the Toll-like receptor 4 (TLR4) in complex with its co-receptor, myeloid differentiation factor 2 (MD-2).[1][2] Its mechanism of action is species-specific. In murine cells, Lipid IVA acts as a TLR4 agonist, initiating a signaling cascade that leads to the production of pro-inflammatory cytokines.[3][4] Conversely, in human cells, Lipid IVA typically acts as a TLR4 antagonist, binding to the TLR4/MD-2 complex without triggering downstream signaling and thereby inhibiting the effects of potent TLR4 agonists like LPS.[1][2] This dual functionality makes it a critical tool for studying TLR4 signaling and for the development of therapeutics targeting this pathway.

Q2: How do I dissolve Lipid IVA for use in cell culture?

Due to its lipid nature, Lipid IVA has limited solubility in aqueous solutions like cell culture media.[5] Proper solubilization is critical to avoid aggregation and ensure consistent experimental results. Here is a recommended protocol:

• Stock Solution Preparation: Dissolve the lyophilized Lipid IVA powder in an organic solvent such as endotoxin-free dimethyl sulfoxide (DMSO) to create a concentrated stock solution.

• Working Solution Preparation: For cell-based assays, it is recommended to further dilute the stock solution in a sterile, endotoxin-free phosphate-buffered saline (PBS) or cell culture medium. To minimize precipitation, add the stock solution dropwise to the aqueous solution while gently vortexing.[6] Sonication can also be used to create a uniform suspension; however, it is important to control the temperature to prevent degradation.[6] The final concentration of the organic solvent in the cell culture should be kept low (typically ≤ 0.1% for DMSO) to avoid solvent-induced cytotoxicity.

Q3: What is a typical effective concentration range for Lipid IVA in cell-based assays?

The effective concentration of Lipid IVA is dependent on the cell type (species of origin) and the intended experimental outcome (agonism vs. antagonism).

• As a TLR4 Agonist (e.g., in mouse macrophages): Agonistic effects are typically observed in the range of 10 ng/mL to 1000 ng/mL. One study noted that Lipid IVA required approximately a 1000-fold higher concentration to stimulate similar levels of IL-1β production compared to a potent E. coli-type lipid A.[3]

• As a TLR4 Antagonist (e.g., in human monocytes): Antagonistic activity is generally observed when Lipid IVA is used at concentrations ranging from 100 ng/mL to 1000 ng/mL to inhibit the effects of an LPS challenge.[2][7]

It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Data Presentation: Lipid IVA Activity & Cytotoxicity

The following tables summarize the reported biological activity and cytotoxicity of Lipid IVA in common in vitro models. Note that specific EC50 and IC50 values can vary between studies and cell lines.

Biological Activity of Lipid IVA
Cell Line	Species	Effect	Effective Concentration Range
Mouse Macrophages (e.g., RAW 264.7, J774A.1)	Murine	Agonist (TLR4 activation)	10 - 1000 ng/mL[3][4]
Human Monocytic Cells (e.g., THP-1)	Human	Antagonist (LPS-induced TLR4 activation)	100 - 1000 ng/mL[2][8]
HEK293 (transfected with murine TLR4/MD-2)	Murine	Agonist (NF-κB activation)	1 - 100 ng/mL[4]
HEK293 (transfected with human TLR4/MD-2)	Human	Antagonist (LPS-induced NF-κB activation)	100 - 1000 ng/mL[1]

Cytotoxicity of Lipid IVA
Cell Line	Species	IC50 Value
Mouse Macrophages (e.g., RAW 264.7)	Murine	> 10 µg/mL (Generally low cytotoxicity reported)
Human Monocytic Cells (e.g., THP-1)	Human	> 10 µg/mL (Generally low cytotoxicity reported)

Note: Specific IC50 values for Lipid IVA are not extensively reported in the literature, suggesting it is generally considered to have low cytotoxicity at effective concentrations. However, it is always recommended to perform a cytotoxicity assay for your specific cell line.

Experimental Protocols

Cell Viability and Cytotoxicity Assays

1. MTT Assay (Cell Viability)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Principle: Viable cells with active metabolism convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

• Protocol:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat cells with various concentrations of Lipid IVA and incubate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

2. LDH Assay (Cytotoxicity)

This assay quantifies the amount of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.

• Principle: LDH is a stable cytosolic enzyme that is released upon cell lysis. The released LDH activity is measured in a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

• Protocol:

  • Seed cells in a 96-well plate and treat with Lipid IVA as described for the MTT assay.

  • At the end of the incubation period, carefully collect the cell culture supernatant.

  • Add the supernatant to a new 96-well plate.

  • Add the LDH assay reaction mixture to each well.

  • Incubate at room temperature for up to 30 minutes, protected from light.

  • Add a stop solution.

  • Measure the absorbance at 490 nm.

Functional Assays

1. Cytokine Production Assay (ELISA)

This assay is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

• Principle: The Enzyme-Linked Immunosorbent Assay (ELISA) is a plate-based assay that uses antibodies to detect and quantify a specific antigen.

• Protocol (Sandwich ELISA):

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight.

  • Wash the plate and block non-specific binding sites.

  • Add cell culture supernatants (containing the cytokine) and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody specific for the cytokine.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Wash the plate and add a substrate solution (e.g., TMB).

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm.

  • Calculate the cytokine concentration in the samples based on the standard curve.

2. TLR4 Activation Assay (Reporter Gene Assay)

This assay measures the activation of the TLR4 signaling pathway by quantifying the expression of a reporter gene (e.g., luciferase or SEAP) under the control of a TLR4-responsive promoter (e.g., NF-κB).

• Principle: Cells (e.g., HEK293) are engineered to express TLR4, MD-2, CD14, and a reporter gene. Activation of TLR4 leads to the expression of the reporter gene, which can be quantified.

• Protocol:

  • Seed the reporter cell line in a 96-well plate.

  • For agonist testing, treat the cells with different concentrations of Lipid IVA.

  • For antagonist testing, pre-incubate the cells with Lipid IVA for a short period (e.g., 30-60 minutes) before adding a known TLR4 agonist (e.g., LPS).

  • Incubate the plate for the recommended time (e.g., 6-24 hours).

  • Measure the reporter gene activity according to the manufacturer's instructions (e.g., by adding a substrate and measuring luminescence or colorimetric signal).

Troubleshooting Guide

Problem 1: Low or no response to Lipid IVA in mouse cells (expected agonistic effect).

• Possible Cause:

  • Suboptimal Concentration: The concentration of Lipid IVA may be too low to induce a detectable response.

  • Solubility/Aggregation Issues: Lipid IVA may have precipitated out of solution, reducing its effective concentration.

  • Cell Health: The cells may be unhealthy, have a low passage number, or be unresponsive.

  • Reagent Issues: The Lipid IVA may have degraded, or other reagents in the assay may be faulty.

• Solution:

  • Perform a dose-response curve with a wider range of concentrations.

  • Ensure proper solubilization of Lipid IVA. Prepare fresh dilutions for each experiment and vortex before use.

  • Check cell viability and morphology. Use cells at a consistent and optimal passage number.

  • Use a positive control (e.g., LPS) to confirm that the cells and assay reagents are functioning correctly.

Problem 2: Unexpected agonist activity of Lipid IVA in human cells (expected antagonistic effect).

• Possible Cause:

  • Partial Agonism: At high concentrations, some antagonists can exhibit partial agonistic activity.

  • Contamination: The Lipid IVA sample may be contaminated with an agonist like LPS.

  • Off-Target Effects: Lipid IVA might be interacting with other receptors in your cell line.

• Solution:

  • Perform a full dose-response curve to determine if the agonistic effect is only seen at high concentrations.

  • Use a TLR4-deficient cell line or a specific TLR4 inhibitor to confirm that the observed effect is TLR4-mediated.

  • Ensure all reagents and materials are endotoxin-free.

  • In an antagonist experiment, co-incubate with a known TLR4 agonist to see if Lipid IVA can still inhibit the agonist's effect, even if it shows some baseline agonism.

Problem 3: High background signal in ELISA.

• Possible Cause:

  • Insufficient Washing: Inadequate washing between steps can leave behind unbound antibodies or reagents.

  • Non-specific Binding: The antibodies may be binding non-specifically to the plate or other proteins.

  • Contaminated Reagents: Reagents, especially the substrate, may be contaminated or have degraded.

• Solution:

  • Increase the number and vigor of washing steps. Ensure complete aspiration of wash buffer from the wells.[9][10]

  • Optimize the blocking step by increasing the incubation time or trying a different blocking buffer.[10]

  • Prepare fresh substrate solution for each experiment and protect it from light.[9]

  • Run appropriate controls, including wells with no sample and wells with no primary antibody, to identify the source of the high background.

Problem 4: Low signal in a TLR4 reporter assay.

• Possible Cause:

  • Low Transfection Efficiency (if transiently transfected): The reporter plasmid may not have been efficiently delivered into the cells.

  • Poor Cell Health: Unhealthy cells will not respond optimally to stimuli.

  • Inactive Reagents: The Lipid IVA or the reporter assay substrate may be inactive.

  • Suboptimal Assay Conditions: Incubation times or cell density may not be optimal.

• Solution:

  • Optimize the transfection protocol. Use a positive control plasmid (e.g., expressing a fluorescent protein) to assess transfection efficiency.[11]

  • Ensure cells are healthy and seeded at the correct density.

  • Use a known potent TLR4 agonist as a positive control to validate the assay system.

  • Optimize incubation times for both the stimulus and the reporter substrate.

Visualizations

References

• 1. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The antagonist activity of lipid IVa on the stimulation by lipid A of TNF-alpha production from canine blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 6. researchgate.net [researchgate.net]
• 7. Study of Macrophage Functions in Murine J774 Cells and Human Activated THP-1 Cells Exposed to Oritavancin, a Lipoglycopeptide with High Cellular Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activity of monosaccharide lipid A analogues in human monocytic cells as agonists or antagonists of bacterial lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sinobiological.com [sinobiological.com]
• 10. arp1.com [arp1.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Proper Storage and Handling of Lipid IVA

Welcome to the technical support center for Lipid IVA. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the proper storage, handling, and use of Lipid IVA in experimental settings. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during research.

Frequently Asked Questions (FAQs)

Q1: How should I store Lipid IVA upon receipt?

A1: Lipid IVA should be stored at -20°C in a glass container with a Teflon-lined closure. For long-term stability, it is crucial to minimize exposure to moisture and air.

Q2: What is the proper procedure for handling powdered Lipid IVA?

A2: When using powdered Lipid IVA, allow the container to equilibrate to room temperature before opening. This prevents condensation of moisture onto the product, which can lead to hydrolysis and degradation. Use glass, stainless steel, or Teflon utensils for transferring the powder. Avoid using plastic spatulas or weigh boats, as organic traces can leach from these materials.

Q3: My Lipid IVA is an oil/gummy solid, not a powder. Is it still usable?

A3: Lipids with unsaturated fatty acids can be unstable as powders and may absorb moisture to become gummy. While it may still be usable, it is a sign of potential moisture absorption and possible degradation. It is recommended to dissolve the entire contents in a suitable organic solvent, such as a chloroform:methanol mixture, and store it as a solution at -20°C.

Q4: Can I store Lipid IVA in an aqueous solution?

A4: It is not recommended to store Lipid IVA in aqueous solutions for extended periods, as this can lead to hydrolysis. For experiments, prepare fresh aqueous suspensions from a stock solution in organic solvent or a freshly weighed powder. If short-term storage of an aqueous suspension is necessary, keep it at 4-8°C for no longer than 24 hours.

Troubleshooting Guide

Issue 1: Aggregation or Precipitation in Aqueous Solution

Symptoms:

• Visible particles or cloudiness in the aqueous solution after reconstitution.

• Inconsistent results between experimental replicates.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Improper Reconstitution Technique	Sonication is often required to form stable vesicles of Lipid IVA in aqueous buffers like PBS, Tris, or HEPES. Ensure sonication is performed until the solution appears translucent. The stability of these vesicles is dependent on pH and ionic strength.
High Concentration	At higher concentrations, Lipid IVA can form a mix of micelles and other aggregates.[1] Try preparing a more dilute solution. It is often better to prepare a concentrated stock in an organic solvent and then dilute it into your aqueous experimental buffer immediately before use.
Incorrect Buffer Conditions	The pH and ionic strength of the buffer can affect the stability of Lipid IVA suspensions.[1] Ensure your buffer is within a physiological pH range (e.g., 7.2-7.4) and has an appropriate salt concentration.

Issue 2: Low or No Bioactivity

Symptoms:

• No cellular response (e.g., cytokine production) is observed in what should be a positive control.

• Inconsistent or weak signaling in downstream assays.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Species-Specific Activity	Lipid IVA exhibits species-specific activity. It is a potent antagonist of Toll-like receptor 4 (TLR4) in human and canine cells, meaning it will inhibit the response to other TLR4 agonists like LPS.[2][3] In contrast, it acts as a TLR4 agonist in mouse, horse, and feline cells.[2] Ensure you are using the correct species-specific cell line or primary cells for your intended experiment (agonist vs. antagonist activity).
Degradation of Lipid IVA	Improper storage or handling can lead to hydrolysis or oxidation, reducing bioactivity. Ensure the compound has been stored at -20°C and protected from moisture and air. If degradation is suspected, it is best to use a fresh vial of Lipid IVA.
Poor Reconstitution	If Lipid IVA is not properly dispersed in the aqueous medium, its interaction with cells will be limited. Refer to the reconstitution protocol below to ensure proper preparation of the working solution.

Issue 3: High Variability in Experimental Results

Symptoms:

• Large error bars in quantitative assays.

• Difficulty in reproducing results between experiments.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Inconsistent Lipid IVA Preparation	Prepare a single, larger batch of reconstituted Lipid IVA for an entire experiment to ensure consistency across all samples. If using a stock solution in an organic solvent, ensure it is thoroughly mixed before each use.
Cell Culture Conditions	Ensure cell density, passage number, and overall health are consistent across all experimental plates and replicates.
Pipetting Errors	Due to its lipid nature, ensure accurate and consistent pipetting, especially when preparing serial dilutions. Pre-wetting the pipette tip with the solution can improve accuracy.

Experimental Protocols

Protocol for Reconstituting Lipid IVA for Cell-Based Assays

This protocol provides a general guideline for preparing Lipid IVA for use in cell culture experiments.

Materials:

• Lipid IVA (powder or dried film)

• Anhydrous, endotoxin-free organic solvent (e.g., chloroform:methanol 2:1 v/v)

• Sterile, endotoxin-free glass vials with Teflon-lined caps

• Sterile, endotoxin-free physiological buffer (e.g., PBS, HEPES, or Tris at pH 7.4)

• Bath sonicator

• Sterile glass syringes or pipettes

Procedure:

• Preparation of a Stock Solution (Recommended): a. Under sterile conditions, dissolve the entire contents of the Lipid IVA vial in the organic solvent to a known concentration (e.g., 1 mg/mL). b. Aliquot the stock solution into sterile glass vials with Teflon-lined caps. c. Store the aliquots at -20°C.

• Preparation of Aqueous Working Solution: a. Take an aliquot of the organic stock solution and evaporate the solvent under a gentle stream of sterile nitrogen gas to form a thin lipid film on the bottom of a sterile glass tube. b. Add the desired volume of sterile, pre-warmed (37°C) aqueous buffer to the lipid film. c. Vortex briefly to suspend the lipid. d. Sonicate the suspension in a bath sonicator for 5-15 minutes, or until the solution becomes translucent. The formation of stable vesicles is indicated by a slightly hazy appearance. e. This aqueous solution is now ready for dilution into your cell culture medium.

Note: It is crucial to add the freshly prepared aqueous Lipid IVA solution to the cell culture medium immediately before treating the cells. Do not store the diluted Lipid IVA in the cell culture medium for extended periods before use.

Quality Control of Lipid IVA

To ensure the reliability of your experimental results, it is important to consider the quality of your Lipid IVA.

Recommended Quality Control Parameters:

Parameter	Method	Typical Specification	Potential Impact of Out-of-Specification Result
Purity	High-Performance Liquid Chromatography with Charged Aerosol Detector (HPLC-CAD) or Mass Spectrometry (LC-MS)[4]	>98%	Impurities can have off-target effects or interfere with the bioactivity of Lipid IVA.
Identity	Mass Spectrometry (MS)	Mass consistent with the theoretical molecular weight (1404.85 g/mol )	Incorrect compound will lead to a complete lack of expected results.
Endotoxin Contamination	Limulus Amebocyte Lysate (LAL) Assay	< 1 EU/µg	Contaminating endotoxin (LPS) can activate TLR4, masking the antagonistic effect of Lipid IVA in human cells or leading to false-positive results in mouse cells.
Bioactivity	Cell-based assay (e.g., cytokine ELISA with human or mouse macrophages)	Consistent agonist or antagonist activity at a defined concentration	Confirmation of the expected biological activity in your specific experimental system.

Common Impurities in Synthetic Lipids:

• N-oxides and Aldehydes: These can arise from the oxidation of tertiary amines in some synthetic lipids and can react with mRNA, affecting its function.[1][4]

• By-products from Synthesis: Incomplete reactions or side reactions can lead to the presence of related lipid species with different acylation patterns, which may have altered bioactivity.

• Residual Solvents and Reagents: Solvents and other chemicals used in the synthesis and purification process can remain in the final product.

Visualization of Key Processes

Below are diagrams illustrating important concepts related to the use of Lipid IVA.

Lipid IVA Preparation Workflow

Troubleshooting Flowchart

Species-Specific TLR4 Signaling by Lipid IVA

References

• 1. sciex.com [sciex.com]
• 2. researchgate.net [researchgate.net]
• 3. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]

Technical Support Center: Lipid IVA Purity and Quality Control

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for assessing the purity and quality of Lipid IVA.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and why is its purity crucial?

A1: Lipid IVA is a tetra-acylated precursor in the biosynthesis of Lipid A, the lipid component of lipopolysaccharide (LPS) in Gram-negative bacteria.[1][2] In humans, Lipid IVA acts as an antagonist to the Toll-like receptor 4 (TLR4), meaning it can block the inflammatory response typically induced by toxic LPS.[3] However, in some other species, like mice, it can act as a weak agonist.[3] Given its immunomodulatory properties, Lipid IVA and its analogs are investigated as potential therapeutics for conditions like sepsis.[3]

The purity of Lipid IVA is paramount for experimental reliability and therapeutic safety. Contamination with other lipid species or endotoxins (LPS) can lead to erroneous experimental results and unexpected inflammatory responses.

Q2: What are the key quality control parameters for Lipid IVA?

A2: Key quality control parameters for Lipid IVA include:

• Identity: Confirmation of the chemical structure.

• Purity: Assessment of the percentage of Lipid IVA relative to other related lipid species.

• Endotoxin Level: Quantification of contamination with biologically active LPS.

• Appearance: Visual inspection for physical characteristics.

• Solubility: Determination of solubility in appropriate solvents.

Q3: What are the common analytical methods used to assess Lipid IVA purity?

A3: The most common analytical methods are:

• High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): To separate and quantify non-volatile compounds like lipids.[4][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): To identify and quantify Lipid IVA and related impurities based on their mass-to-charge ratio.[6]

• Limulus Amebocyte Lysate (LAL) Assay: To detect and quantify endotoxin levels.[7][8]

Troubleshooting Guides

HPLC-CAD Analysis Issues

Problem	Possible Cause	Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase composition.	Optimize the mobile phase gradient and solvent composition. Ensure the pH is appropriate for the analyte.
Column overload.	Reduce the injection volume or sample concentration.
Column contamination or degradation.	Wash the column with a strong solvent or replace the column if necessary.
No or Low Signal	Incorrect detector settings.	Ensure the CAD is properly configured for lipid analysis (e.g., evaporation temperature).[9]
Sample degradation.	Prepare fresh samples and store them appropriately at -20°C.[1]
Low sample concentration.	Concentrate the sample or increase the injection volume.
High Variability Between Injections	Inconsistent sample preparation.	Ensure precise and consistent sample dilution and handling.
Air bubbles in the system.	Degas the mobile phase and prime the pump to remove any air bubbles.
Autosampler issues.	Check the autosampler for proper functioning and accuracy.

LC-MS Analysis Issues

Problem	Possible Cause	Solution
Poor Ionization	Suboptimal source parameters.	Optimize ion source parameters such as capillary voltage, gas flow, and temperature.
Matrix effects from the sample.	Dilute the sample or use a more effective sample preparation method to remove interfering substances.
Mass Inaccuracy	Instrument not calibrated.	Calibrate the mass spectrometer using a known standard before analysis.
Contaminant Peaks	Contaminated solvents, glassware, or instrument.	Use high-purity solvents and thoroughly clean all glassware. Run blank injections to identify sources of contamination.
Low Signal-to-Noise Ratio	Low analyte concentration.	Concentrate the sample or increase the injection volume.
Inefficient ionization.	Adjust mobile phase additives (e.g., ammonium acetate) to enhance ionization.[10]

LAL Assay (Endotoxin Testing) Issues

Problem	Possible Cause	Solution
False Positive Results	Contamination of labware or reagents with endotoxin.	Use certified pyrogen-free labware and reagents. Maintain a clean working environment.
Presence of (1→3)-ß-D-glucans in the sample.[11]	Use an endotoxin-specific LAL reagent that does not react with glucans.
False Negative Results (Inhibition)	Sample pH is outside the optimal range (typically 6.0-8.0).[12]	Adjust the sample pH with pyrogen-free acid or base.
Presence of chelating agents or high salt concentrations.	Dilute the sample to a non-interfering concentration (Maximum Valid Dilution).[13]
Endotoxin is masked by lipids in the formulation.[14]	Use a validated sample preparation method, such as heat treatment or the use of detergents, to release masked endotoxins.[15]
High Variability	Inconsistent pipetting or mixing.	Use calibrated pipettes and ensure thorough mixing of samples and reagents.
Temperature fluctuations during incubation.	Use a calibrated incubator or water bath to maintain the specified temperature.

Data Presentation

Table 1: Typical HPLC-CAD Purity Specifications for Lipid IVA

Parameter	Acceptance Criteria	Typical Value
Purity (by Area %)	≥ 95.0%	98.5%
Related Impurities (each)	≤ 1.0%	< 0.5%
Total Impurities	≤ 2.0%	< 1.5%

Table 2: Typical LC-MS Identity and Purity Specifications for Lipid IVA

Parameter	Acceptance Criteria	Typical Value
Molecular Weight	1404.8 ± 1.0 Da	1404.85 Da
Purity (by peak area)	≥ 95.0%	99.1%
Major Impurities	Report any impurity > 0.5%	No impurities > 0.5%

Table 3: Typical Endotoxin Limits for Lipid IVA Preparations

Intended Use	Endotoxin Limit
In vitro research	< 1.0 EU/mg
In vivo (preclinical)	< 0.1 EU/mg
Pharmaceutical Grade	< 0.01 EU/mg

EU = Endotoxin Units

Experimental Protocols

HPLC-CAD Method for Lipid IVA Purity Assessment

Objective: To determine the purity of a Lipid IVA sample by separating it from potential impurities using reversed-phase HPLC with charged aerosol detection.

Materials:

• HPLC system with a quaternary pump, autosampler, and column oven

• Charged Aerosol Detector (CAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Isopropanol (1:1, v/v)

• Lipid IVA sample and reference standard

• HPLC-grade solvents

Procedure:

• Sample Preparation: Dissolve the Lipid IVA sample and reference standard in a suitable solvent (e.g., Chloroform/Methanol, 2:1) to a final concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

  • CAD Settings: Evaporation Temperature 35°C, Nebulizer Gas Pressure 35 psi

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	50	50
  20	0	100
  30	0	100
  31	50	50

  | 40 | 50 | 50 |

• Data Analysis: Integrate the peaks in the chromatogram. Calculate the purity of the Lipid IVA sample by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

LC-MS Method for Lipid IVA Identity Confirmation

Objective: To confirm the identity of Lipid IVA by determining its molecular weight using LC-MS.

Materials:

• LC-MS system with a binary pump, autosampler, and mass spectrometer (e.g., Q-TOF or Orbitrap)

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: 10 mM Ammonium Acetate in Methanol

• Lipid IVA sample

• LC-MS grade solvents

Procedure:

• Sample Preparation: Prepare a 100 µg/mL solution of Lipid IVA in Methanol.

• Chromatographic Conditions:

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 50°C

  • Injection Volume: 5 µL

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	30	70
  15	0	100
  20	0	100
  21	30	70

  | 25 | 30 | 70 |

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Mass Range: m/z 100-2000

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 120°C

• Data Analysis: Extract the mass spectrum for the Lipid IVA peak. The expected mass for the [M-H]⁻ ion of Lipid IVA is approximately 1403.8 m/z.

Limulus Amebocyte Lysate (LAL) Assay (Chromogenic Method)

Objective: To quantify the endotoxin level in a Lipid IVA sample.

Materials:

• Chromogenic LAL assay kit

• Endotoxin-free tubes and pipette tips

• Microplate reader with a 405 nm filter

• Heating block or water bath at 37°C

• Lipid IVA sample

• Pyrogen-free water (LAL Reagent Water)

Procedure:

• Standard Curve Preparation: Prepare a series of endotoxin standards according to the kit manufacturer's instructions, typically ranging from 0.005 to 1.0 EU/mL.

• Sample Preparation:

  • Dissolve the Lipid IVA sample in pyrogen-free water.

  • Perform a series of dilutions to determine the non-interfering dilution. A preliminary inhibition/enhancement test is required to validate the chosen dilution.[12]

• Assay Procedure:

  • Add 50 µL of standards, samples, and negative controls (pyrogen-free water) to the wells of a microplate.

  • Add 50 µL of the LAL reagent to each well.

  • Incubate the plate at 37°C for the time specified in the kit protocol (e.g., 10 minutes).

  • Add 100 µL of the chromogenic substrate to each well.

  • Incubate at 37°C for the recommended time (e.g., 6 minutes).

  • Add 50 µL of stop reagent to each well.

• Data Analysis: Measure the absorbance at 405 nm. Create a standard curve by plotting the absorbance versus the endotoxin concentration. Determine the endotoxin concentration in the sample from the standard curve and multiply by the dilution factor.

Visualizations

Caption: Workflow for the comprehensive purity and quality assessment of Lipid IVA.

Caption: Decision tree for troubleshooting common issues in the LAL assay.

Caption: Simplified signaling pathway of TLR4 activation by LPS and antagonism by Lipid IVA in human cells.

References

• 1. moleculardepot.com [moleculardepot.com]
• 2. Lipid A 406 | C68H130N2O23P2 | CID 10329124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. filab.fr [filab.fr]
• 6. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 7. matresearch.com [matresearch.com]
• 8. Endotoxins 101: Guide to Bacterial Endotoxin / LAL Testing - Life in the Lab [thermofisher.com]
• 9. Chromatogram Detail [sigmaaldrich.com]
• 10. waters.com [waters.com]
• 11. Interfering factors in the LAL | PYROSTAR [wakopyrostar.com]
• 12. Common Mistakes in Endotoxin Testing — CMD [cm-dx.com]
• 13. Overcoming sample interference in the LAL assay | FUJIFILM Wako [wakopyrostar.com]
• 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 15. Limitations of Limulus amebocyte lysate test for endotoxin control in raw materials for liposomal nanoformulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Lipid IVA Lot-to-Lot Variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges arising from lot-to-lot variability of Lipid IVA in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and what is its primary mechanism of action?

Lipid IVA is a tetra-acylated synthetic precursor of Lipid A, the active component of lipopolysaccharide (LPS) found in the outer membrane of Gram-negative bacteria. Its primary mechanism of action is through the Toll-like receptor 4 (TLR4) signaling pathway. However, its effect is species-specific. In human and canine cells, Lipid IVA acts as a potent antagonist of the TLR4/MD-2 complex, competitively inhibiting the production of inflammatory cytokines induced by LPS.[1] In contrast, it exhibits agonist activity in murine cells, stimulating TLR4 signaling.[1]

Q2: What are the potential sources of lot-to-lot variability in Lipid IVA preparations?

Lot-to-lot variability in synthetic lipids like Lipid IVA can arise from several factors during manufacturing and handling:

• Purity: The presence of impurities, such as intermediates from the synthesis process, residual solvents, or by-products, can alter the biological activity of the preparation.

• Stereochemistry: The synthesis of complex molecules like Lipid IVA can sometimes result in a mixture of stereoisomers. Different isomers may have different biological activities, and variations in their ratios between lots can lead to inconsistent results.

• Acyl Chain Heterogeneity: Although Lipid IVA is a tetra-acylated molecule, there can be variations in the length and saturation of the acyl chains attached to the glucosamine backbone.[2][3][4] These subtle structural differences can impact how Lipid IVA interacts with the TLR4/MD-2 complex.

• Aggregation State: The degree of aggregation of Lipid IVA in solution can affect its availability to bind to its target. Factors like solvent, temperature, and concentration can influence aggregation.

• Stability and Degradation: Lipid IVA can degrade over time, especially if not stored correctly.[5][6] Hydrolysis of ester or phosphate groups can lead to a loss of activity or the generation of by-products with different activities.

Q3: How can I assess the quality and consistency of a new lot of Lipid IVA?

Before using a new lot of Lipid IVA in critical experiments, it is advisable to perform some initial quality control checks:

• Review the Certificate of Analysis (C of A): The C of A provided by the supplier should detail the purity of the compound, typically determined by methods like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[7][8] Compare the purity of the new lot to previous lots.

• Analytical Characterization: If you have access to analytical instrumentation, you can perform your own characterization. Techniques like LC-MS can confirm the molecular weight and provide information about the presence of impurities.[9][10][11]

• Functional Assay: The most critical quality control test is a functional assay. Compare the activity of the new lot to a previously validated "gold standard" lot in a simple, robust assay, such as a TLR4 activation or inhibition assay.

Troubleshooting Guides

Issue 1: Inconsistent TLR4 Antagonist Activity in Human Cells

You observe that a new lot of Lipid IVA shows weaker or no inhibition of LPS-induced TLR4 activation in your human cell line (e.g., THP-1, HEK-Blue™ hTLR4) compared to previous lots.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Lower Purity of the New Lot	Review the Certificate of Analysis for the purity of the new lot. If possible, analyze the purity using HPLC-MS. Contact the supplier if the purity is significantly lower than specified.
Presence of Agonistic Impurities	Even small amounts of highly active agonistic impurities can mask the antagonistic effect of Lipid IVA. Analyze the lot for the presence of hexa- or penta-acylated lipid A species using LC-MS.
Incorrect Aggregation State	Ensure proper solubilization of the Lipid IVA. Sonication or vortexing as per the manufacturer's instructions is crucial. The choice of solvent can also affect aggregation.
Degradation of Lipid IVA	Check the expiration date of the lot and ensure it has been stored correctly (typically at -20°C). Degradation can lead to a loss of antagonist activity.
Cell Line Variability	Ensure that the cell line has not undergone changes. Check the passage number and perform a new mycoplasma test. Always use cells within a consistent passage range for your experiments.

Hypothetical Data: Impact of Lipid IVA Purity on TLR4 Antagonism

Lot Number	Purity by HPLC (%)	IC50 for LPS Inhibition (nM)
Lot A (Standard)	99.2	50
Lot B	98.9	55
Lot C	95.5	150
Lot D	92.1	> 500 (weak inhibition)

This table illustrates how a decrease in the purity of a Lipid IVA lot can lead to a significant reduction in its inhibitory potency (higher IC50).

Issue 2: Unexpected TLR4 Agonist Activity in Human Cells

You observe that a new lot of Lipid IVA, which should be an antagonist, is causing some level of TLR4 activation (e.g., NF-κB activation or cytokine production) in your human cell line, even in the absence of LPS.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Contamination with Agonistic Lipid A Species	This is the most likely cause. The new lot may be contaminated with highly potent TLR4 agonists like hexa-acylated Lipid A. This requires sensitive analytical methods like LC-MS/MS for detection.[9]
Presence of Other PAMPs	The preparation might be contaminated with other pathogen-associated molecular patterns (PAMPs) that can activate other pattern recognition receptors expressed by your cells.
Cell Line Sensitization	Your cells may have become more sensitive to TLR4 agonists. Ensure that all reagents and culture media are endotoxin-free.

Issue 3: Reduced TLR4 Agonist Activity in Mouse Cells

You are using Lipid IVA as a TLR4 agonist in a mouse cell line (e.g., RAW 264.7, bone marrow-derived macrophages), and a new lot shows a weaker response (e.g., lower cytokine production) compared to previous lots.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Lower Purity or Concentration	Verify the purity of the new lot as described above. Ensure that the stock solution was prepared correctly and that the final concentration in your assay is accurate.
Structural Differences	Subtle differences in the acyl chain composition between lots can affect the potency of TLR4 activation in mouse cells.[2][3][4]
Degradation of Lipid IVA	As with the antagonist activity, degradation can lead to a loss of agonist potency. Check storage conditions and the expiration date.

Hypothetical Data: Impact of Lipid IVA Lot on TNF-α Production in Mouse Macrophages

Lot Number	Purity by HPLC (%)	TNF-α Production at 100 ng/mL (pg/mL)
Lot X (Standard)	99.5	1250 ± 80
Lot Y	99.1	1180 ± 95
Lot Z	96.2	750 ± 60

This table illustrates how a lot with lower purity can result in a diminished biological response.

Experimental Protocols

Protocol 1: Human TLR4 Antagonist Assay using THP-1 Cells

Objective: To assess the ability of different lots of Lipid IVA to inhibit LPS-induced TNF-α production in human monocytic THP-1 cells.

Materials:

• THP-1 cells

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipid IVA (different lots)

• LPS (from E. coli O111:B4)

• Human TNF-α ELISA kit

Methodology:

• Cell Culture and Differentiation:

  • Culture THP-1 cells in RPMI-1640 with 10% FBS.

  • Seed cells in a 96-well plate at a density of 1 x 10^5 cells/well.

  • Differentiate the cells into macrophage-like cells by treating with 100 ng/mL PMA for 48 hours.

  • After differentiation, wash the cells twice with fresh, serum-free medium.

• Lipid IVA Pre-treatment:

  • Prepare serial dilutions of each Lipid IVA lot in serum-free medium.

  • Add the Lipid IVA dilutions to the differentiated THP-1 cells and incubate for 1 hour at 37°C.

• LPS Stimulation:

  • Prepare a solution of LPS in serum-free medium at a concentration that induces a sub-maximal TNF-α response (e.g., 10 ng/mL, to be determined empirically).

  • Add the LPS solution to the wells containing the Lipid IVA pre-treated cells.

  • Include control wells with cells only, cells with LPS only, and cells with the highest concentration of each Lipid IVA lot only.

• Incubation and Cytokine Measurement:

  • Incubate the plate for 6-18 hours at 37°C.

  • Collect the cell culture supernatants.

  • Measure the concentration of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of TNF-α production for each concentration of Lipid IVA compared to the LPS-only control.

  • Determine the IC50 value for each lot of Lipid IVA.

Protocol 2: Mouse TLR4 Agonist Assay using RAW 264.7 Cells

Objective: To assess the ability of different lots of Lipid IVA to induce IL-6 production in mouse macrophage-like RAW 264.7 cells.

Materials:

• RAW 264.7 cells

• DMEM with 10% FBS

• Lipid IVA (different lots)

• Mouse IL-6 ELISA kit

Methodology:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM with 10% FBS.

  • Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Lipid IVA Stimulation:

  • Prepare serial dilutions of each Lipid IVA lot in serum-free DMEM.

  • Replace the culture medium with the Lipid IVA dilutions.

  • Include control wells with cells in medium only.

• Incubation and Cytokine Measurement:

  • Incubate the plate for 18-24 hours at 37°C.

  • Collect the cell culture supernatants.

  • Measure the concentration of IL-6 in the supernatants using a mouse IL-6 ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the IL-6 concentration as a function of the Lipid IVA concentration for each lot.

  • Determine the EC50 value for each lot of Lipid IVA.

Visualizations

Caption: TLR4 signaling pathway showing agonistic and antagonistic actions of Lipid IVA.

Caption: Workflow for qualifying a new lot of Lipid IVA before use in experiments.

References

• 1. Formulated Phospholipids as Non-Canonical TLR4 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chain-Length Heterogeneity Allows for the Assembly of Fatty Acid Vesicles in Dilute Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chain-length heterogeneity allows for the assembly of fatty acid vesicles in dilute solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies on the lipase-induced degradation of lipid-based drug delivery systems. Part II - Investigations on the mechanisms leading to collapse of the lipid structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. aicompanies.com [aicompanies.com]
• 8. idexx.com [idexx.com]
• 9. lcms.cz [lcms.cz]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. sciex.com [sciex.com]

Technical Support Center: Troubleshooting Inconsistent Results with Lipid IVA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with Lipid IVA.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and what is its primary mechanism of action?

A1: Lipid IVA is a tetra-acylated biosynthetic precursor of lipopolysaccharide (LPS), the major endotoxin component of Gram-negative bacterial membranes.[1] Structurally, it is a disaccharide bisphosphate with four β-hydroxymyristoyl chains.[1] Its primary mechanism of action is through the Toll-like receptor 4 (TLR4) and MD-2 complex, which are key components of the innate immune system that recognize LPS.[2][3]

Q2: What is the key difference in Lipid IVA activity between human and mouse cells?

A2: Lipid IVA exhibits species-specific activity. It acts as a potent agonist of the TLR4/MD-2 complex in mouse cells, leading to an inflammatory response.[3][4][5][6] In contrast, in human cells, Lipid IVA acts as an antagonist , binding to the human TLR4/MD-2 complex without triggering a downstream signaling cascade.[4][5][7][8] Furthermore, it can competitively inhibit the activation of human TLR4 by potent agonists like LPS.[3][9] This difference is determined by the species origin of the MD-2 protein.[3][10]

Q3: How should I properly store and handle Lipid IVA?

A3: Lipid IVA is typically supplied as a neat powder and should be stored at -20°C.[1][11] Like other lipids, especially those with unsaturated fatty acids, it can be susceptible to hydrolysis and oxidation if not handled correctly.[12][13] It is recommended to store it in a glass container with a Teflon-lined closure.[12][13] When preparing to use it, allow the container to reach room temperature before opening to prevent condensation.[12][13] For experimental use, it should be dissolved in a suitable organic solvent.[12][13]

Q4: Can I use the Limulus Amebocyte Lysate (LAL) assay to quantify Lipid IVA?

A4: The LAL assay, a common method for detecting endotoxin, is activated by the 4′-monophosphoryldiglucosamine backbone of LPS.[14] While it can detect a wide range of Lipid A variants, it cannot discriminate between them.[14] Therefore, the LAL assay may give a positive result for Lipid IVA, but it will not differentiate its activity from that of hexa-acylated, agonistic Lipid A.[14] This can lead to false-positive interpretations of endotoxicity in human systems.[14]

Troubleshooting Guide

Issue 1: No cellular response observed in mouse cells.

Q: I am stimulating my mouse macrophage cell line (e.g., J774A.1 or RAW264.7) with Lipid IVA, but I am not observing any activation (e.g., no cytokine production or NF-κB activation). What could be the cause?

A: Several factors could lead to a lack of response in mouse cells, where Lipid IVA is expected to be an agonist.

• Probable Cause 1: Improper Reagent Preparation or Storage. Lipid IVA may have degraded due to improper storage or handling. Lipids are prone to hydrolysis and oxidation.[12][13][15]

  • Solution: Ensure Lipid IVA is stored at -20°C in a tightly sealed container.[1][11] Prepare fresh stock solutions in an appropriate organic solvent and use them promptly. Avoid repeated freeze-thaw cycles.

• Probable Cause 2: Suboptimal Cell Culture Conditions. The cells may be unhealthy, passaged too many times, or the culture medium may be interfering with the assay.

  • Solution: Use cells from a low passage number and ensure cell viability is high (>90%) before starting the experiment. Confirm that the cell culture medium does not contain inhibitors of the TLR4 signaling pathway. Some experiments may require serum-free conditions, as serum components can sometimes interfere.[16]

• Probable Cause 3: Insufficient Concentration or Incubation Time. The concentration of Lipid IVA may be too low, or the stimulation time may be too short to elicit a detectable response.

  • Solution: Perform a dose-response and time-course experiment to determine the optimal concentration and incubation period for your specific cell line and readout. For example, IκBα phosphorylation can be detected as early as 5 minutes, while cytokine production may require several hours of stimulation.[16][17]

Issue 2: Unexpected agonist activity in human cells.

Q: I am using Lipid IVA as a TLR4 antagonist in my human cell line (e.g., THP-1 or HEK293-hTLR4), but I am observing an inflammatory response. Why is this happening?

A: This is a critical issue that can invalidate your results. The most likely culprit is contamination.

• Probable Cause 1: Endotoxin (LPS) Contamination. This is the most common reason for unexpected agonist activity. Your Lipid IVA reagent, cell culture media, serum, or other reagents may be contaminated with highly potent hexa-acylated LPS.[3] Even minute amounts of LPS can trigger a strong response in human cells.

  • Solution:

    • Test all reagents: Use an LAL or a recombinant Factor C (rFC) assay to test all components of your experiment (media, serum, buffers, and the Lipid IVA stock itself) for endotoxin contamination.[2][5][9][18]

    • Use endotoxin-free materials: Whenever possible, purchase certified endotoxin-free reagents, plasticware, and water.[18]

    • Source high-purity Lipid IVA: Ensure your Lipid IVA is from a reputable supplier and has a high degree of purity.[1][11]

• Probable Cause 2: Misidentified Cell Line. Although less likely, it's possible the cell line being used is not of human origin or has been cross-contaminated with a murine cell line.

  • Solution: Authenticate your cell line using short tandem repeat (STR) profiling.

Issue 3: High variability between replicate wells or experiments.

Q: My results with Lipid IVA are inconsistent, with high standard deviations between replicate wells and poor reproducibility between experiments. What can I do to improve this?

A: High variability can stem from several sources, from reagent handling to assay setup.

• Probable Cause 1: Poor Solubility and Aggregation. Lipid IVA is a lipid and can be difficult to fully solubilize in aqueous media, leading to inconsistent concentrations in your wells.[19][20]

  • Solution: Ensure your Lipid IVA stock solution in organic solvent is fully dissolved. When diluting into your aqueous culture medium, vortex or sonicate briefly to ensure a homogenous suspension. Prepare the final dilutions immediately before adding them to the cells.

• Probable Cause 2: Inconsistent Cell Seeding and Health. Uneven cell numbers per well or variations in cell health can lead to variable responses.

  • Solution: Ensure you have a single-cell suspension before seeding. Count cells accurately and ensure they are evenly distributed in the plate. Visually inspect the cells before stimulation to confirm consistent adherence and morphology.

• Probable Cause 3: Pipetting Inaccuracy. Small volumes of concentrated reagents can be a source of error.

  • Solution: Use calibrated pipettes and ensure proper pipetting technique. For highly concentrated stock solutions, perform serial dilutions to work with larger, more accurate volumes.

The following table summarizes the key troubleshooting points:

Issue	Probable Cause	Recommended Solution
No response in mouse cells	1. Reagent degradation	Store Lipid IVA at -20°C. Prepare fresh stock solutions.
2. Suboptimal cell health	Use low-passage, highly viable cells. Optimize culture conditions.
3. Insufficient dose/time	Perform dose-response and time-course experiments.
Agonist activity in human cells	1. Endotoxin (LPS) contamination	Test all reagents for endotoxin. Use high-purity Lipid IVA and endotoxin-free materials.
2. Misidentified cell line	Authenticate your cell line (e.g., via STR profiling).
High variability in results	1. Poor solubility/aggregation	Ensure complete solubilization of stock. Vortex/sonicate working solutions before use.
2. Inconsistent cell seeding	Ensure a homogenous single-cell suspension and accurate cell counts.
3. Pipetting errors	Use calibrated pipettes and proper technique. Perform serial dilutions for small volumes.

Diagrams and Visualizations

TLR4 Signaling Pathway and Lipid IVA Antagonism

Caption: TLR4 signaling pathway and Lipid IVA antagonism in human cells.

Experimental Workflow for Cell Stimulation Assay

Caption: A typical experimental workflow for a cell stimulation assay using Lipid IVA.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting of inconsistent Lipid IVA results.

Detailed Experimental Protocols

Protocol 1: Reconstitution and Handling of Lipid IVA

This protocol describes the preparation of a stock solution and working solutions of Lipid IVA for use in cell culture experiments.

Materials:

• Lipid IVA (neat solid)[1][11]

• High-purity, endotoxin-free organic solvent (e.g., DMSO or ethanol)

• Sterile, endotoxin-free microcentrifuge tubes or glass vials with Teflon-lined caps[12][13]

• Sterile, endotoxin-free cell culture medium

• Calibrated pipettes and sterile, endotoxin-free tips

Procedure:

• Equilibration: Remove the vial of Lipid IVA from -20°C storage and allow it to warm to room temperature before opening. This prevents moisture condensation on the solid.

• Stock Solution Preparation (e.g., 1 mg/mL): a. Under sterile conditions (e.g., in a biological safety cabinet), add the appropriate volume of organic solvent (e.g., DMSO) to the vial to achieve a concentration of 1 mg/mL. The molecular weight of Lipid IVA is approximately 1405.7 g/mol .[13] b. To aid dissolution, vortex the solution vigorously for 1-2 minutes. Gentle warming to 37°C or brief sonication can also be used if the lipid is difficult to dissolve.[19] Visually confirm that all solid has dissolved.

• Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in sterile, endotoxin-free tubes. This prevents contamination of the main stock and minimizes freeze-thaw cycles. b. Store the aliquots at -20°C.

• Working Solution Preparation: a. Thaw a single aliquot of the stock solution. b. Dilute the stock solution in pre-warmed (37°C) sterile cell culture medium to the final desired concentration. c. It is critical to vortex the diluted solution immediately before adding it to the cells to ensure a homogenous suspension and prevent the lipid from precipitating or forming micelles.

Protocol 2: Cell Stimulation for Cytokine Analysis

This protocol provides a general procedure for stimulating human or mouse cells with Lipid IVA and measuring cytokine production from the supernatant.

Materials:

• Human or mouse immune cells (e.g., THP-1 monocytes, primary macrophages, or J774A.1 cells)

• Complete cell culture medium (e.g., RPMI 1640 + 10% FBS)[1][7]

• Lipid IVA working solution

• Positive control (e.g., LPS for the relevant species)

• Negative control (vehicle, e.g., medium with the same final concentration of DMSO)

• Sterile multi-well cell culture plates (e.g., 24- or 96-well)

• Cytokine detection assay (e.g., ELISA or Cytometric Bead Array kit)

Procedure:

• Cell Seeding: a. Culture cells to the appropriate density. Ensure cells are healthy and in the logarithmic growth phase. b. Harvest and count the cells. Resuspend the cells in fresh, pre-warmed complete medium to the desired seeding density (e.g., 0.5 - 1.0 x 10^6 cells/mL). c. Seed the cells into the wells of the culture plate and allow them to adhere and rest for at least 2-4 hours (or overnight, depending on the cell type).

• Cell Stimulation: a. Prepare the following conditions in triplicate:

  • Unstimulated Control: Add vehicle control to the cells.
  • Positive Control: Add a known concentration of LPS (e.g., 100 ng/mL).
  • Experimental (Agonist test - mouse cells): Add varying concentrations of Lipid IVA (e.g., 10, 100, 1000 ng/mL).
  • Experimental (Antagonist test - human cells): Pre-incubate cells with varying concentrations of Lipid IVA for 30-60 minutes, then add a fixed concentration of LPS. b. Gently mix the plate and incubate at 37°C in a 5% CO2 incubator. The incubation time will depend on the cytokine being measured (typically 4-24 hours).[16]

• Supernatant Collection: a. After incubation, centrifuge the plate (if using non-adherent cells) or carefully aspirate the culture supernatant from the wells without disturbing the cell monolayer. b. Transfer the supernatant to clean microcentrifuge tubes.

• Cytokine Analysis: a. Analyze the cytokine levels in the supernatant using your chosen method (e.g., ELISA) according to the manufacturer's instructions. b. The samples can be stored at -80°C for later analysis if necessary.

References

• 1. Stimulation of Cytokine Production in Immune Cells | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. news-medical.net [news-medical.net]
• 3. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uspnf.com [uspnf.com]
• 6. mdpi.com [mdpi.com]
• 7. Accurate and Simple Measurement of the Pro-inflammatory Cytokine IL-1β using a Whole Blood Stimulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endotoxins 101: Guide to Bacterial Endotoxin / LAL Testing - Life in the Lab [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. Toward the establishment of standardized in vitro tests for lipid-based formulations, part 3: understanding supersaturation versus precipitation potential during the in vitro digestion of type I, II, IIIA, IIIB and IV lipid-based formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Lipid A 406 | C68H130N2O23P2 | CID 10329124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. mdpi.com [mdpi.com]
• 16. academic.oup.com [academic.oup.com]
• 17. anilocus.com [anilocus.com]
• 18. rapidmicrobiology.com [rapidmicrobiology.com]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Lipid IVA Stability and Handling

Welcome to the technical support center for Lipid IVA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Lipid IVA in various buffer conditions and to offer troubleshooting support for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and why is its stability important?

A1: Lipid IVA is a synthetic precursor of Lipid A, the lipid component of lipopolysaccharide (LPS) found in the outer membrane of Gram-negative bacteria. In humans, Lipid IVA acts as an antagonist to the Toll-like receptor 4 (TLR4), inhibiting the inflammatory response typically induced by LPS.[1] Its stability is crucial for ensuring the accuracy and reproducibility of in vitro and in vivo experiments, as degradation can lead to a loss of biological activity and the generation of impurities with potentially confounding effects.

Q2: What are the recommended storage conditions for Lipid IVA?

A2: For long-term storage, Lipid IVA, typically supplied as a lyophilized powder or a neat solid, should be stored at -20°C or below in a tightly sealed container to minimize exposure to moisture and air.[2][3] Some studies suggest that storage at -70°C or -80°C is ideal for minimizing degradation over extended periods.[2][3] Once reconstituted in an organic solvent, it should be stored in a glass container with a Teflon-lined cap at -20°C.[4] Avoid repeated freeze-thaw cycles.

Q3: How should I reconstitute lyophilized Lipid IVA?

A3: A detailed protocol for reconstituting lyophilized Lipid IVA is provided in the "Experimental Protocols" section below. In general, it involves dissolving the lyophilized powder in an organic solvent such as chloroform, methanol, or a mixture thereof, before further dilution into aqueous buffers or cell culture media. It is crucial to ensure complete dissolution and to use appropriate solvents to maintain the integrity of the lipid.

Q4: In which buffers is Lipid IVA stable?

A4: The stability of Lipid IVA in aqueous buffers is influenced by pH, temperature, and the presence of other molecules. While comprehensive quantitative data for Lipid IVA is limited, studies on related lipids suggest that hydrolysis of ester-linked acyl chains is a primary degradation pathway, which is influenced by pH.[5][6] Aggregation is also a key consideration. Dynamic light scattering studies have shown that Lipid IVA can form stable vesicles in buffers such as PBS, Tris, and HEPES at physiological pH.

Q5: What are the primary degradation pathways for Lipid IVA?

A5: The primary chemical degradation pathway for Lipid IVA in aqueous solutions is hydrolysis of its ester-linked acyl chains. This process is catalyzed by both acidic and basic conditions.[5][6] Oxidation of the fatty acid chains can also occur, particularly if the sample is exposed to air and light for extended periods. Physical instability, such as aggregation and precipitation, can also be a concern in certain buffer systems.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no biological activity (e.g., no TLR4 antagonism)	1. Degradation of Lipid IVA: Improper storage, handling, or use of inappropriate buffers may have led to hydrolysis or oxidation. 2. Incomplete Solubilization: Lipid IVA may not be fully dissolved in the aqueous experimental medium, leading to lower effective concentration. 3. Aggregation: Formation of large aggregates can reduce the availability of monomeric Lipid IVA to interact with TLR4.	1. Verify Storage and Handling: Ensure Lipid IVA has been stored at ≤-20°C and protected from moisture. Prepare fresh solutions. 2. Optimize Solubilization: Follow the detailed reconstitution protocol. Consider using a carrier protein like BSA or a small amount of a compatible organic solvent (e.g., DMSO, ensuring final concentration is non-toxic to cells) to improve solubility in aqueous media.[7] 3. Assess Aggregation: Use Dynamic Light Scattering (DLS) to check the particle size distribution of your Lipid IVA solution. If large aggregates are present, try sonication (bath sonicator is recommended to avoid degradation) or extrusion to create a more uniform vesicle suspension.
High variability between experimental replicates	1. Inconsistent Lipid IVA Concentration: Inaccurate pipetting of viscous organic stock solutions or precipitation of Lipid IVA in aqueous buffers. 2. Batch-to-batch variation in Lipid IVA: If using different lots of Lipid IVA. 3. Cell-based assay variability: Inconsistent cell density, passage number, or stimulation time.	1. Improve Pipetting Technique: Use positive displacement pipettes for viscous organic solutions. Ensure complete mixing after dilution into aqueous buffers. Visually inspect for any precipitation. 2. Perform Quality Control: If possible, test new lots of Lipid IVA for activity before use in critical experiments. 3. Standardize Cell Culture and Assay Procedures: Maintain consistent cell culture practices and ensure precise timing and handling during the experiment.
Unexpected pro-inflammatory effects	1. Contamination with agonistic lipids: The Lipid IVA sample may be contaminated with other lipids that act as TLR4 agonists. 2. Formation of degradation products with agonistic activity.	1. Source High-Purity Lipid IVA: Ensure you are using a high-purity grade of Lipid IVA from a reputable supplier. 2. Use Freshly Prepared Solutions: Minimize the storage time of reconstituted Lipid IVA to reduce the formation of degradation products.

Data on Lipid IVA Stability

Quantitative data on the degradation kinetics of Lipid IVA across a wide range of pH and temperature conditions are not extensively available in the public domain. However, based on studies of closely related Lipid A molecules, the following table provides an estimate of stability.

Table 1: Estimated Hydrolysis Rate of a Lipid A Analog at Different Conditions

Condition	Rate Constant (k)	Half-life (t½)	Reference
1% Acetic Acid (pH ~2.5), 100°C	3.3 x 10⁻³ min⁻¹	~3.5 hours	[5]

Note: This data is for a heptacyl-Lipid A from Enterobacter agglomerans and should be used as a general guide. The actual stability of Lipid IVA may vary.

Table 2: General Recommendations for Storage Temperature and Expected Stability

Storage Temperature	Form	Expected Long-Term Stability	Recommendations
-70°C to -80°C	Lyophilized Powder/Neat Solid	Very High	Recommended for long-term archival storage.[2][3]
-20°C	Lyophilized Powder/Neat Solid	High	Suitable for routine long-term storage.[2][3][4]
4°C	Aqueous Suspension	Low	Not recommended for storage beyond a few hours.[3]
Room Temperature	Aqueous Suspension	Very Low	Avoid prolonged exposure.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Lipid IVA

This protocol is designed to solubilize lyophilized Lipid IVA for use in biological assays.

• Equilibration: Allow the vial of lyophilized Lipid IVA to warm to room temperature before opening to prevent condensation of moisture.

• Initial Solubilization: Add an appropriate volume of a suitable organic solvent to the vial to achieve a desired stock concentration (e.g., 1 mg/mL). Recommended solvents include:

  • Chloroform

  • Methanol

  • A mixture of Chloroform:Methanol (e.g., 2:1 or 4:1 v/v)

• Vortexing: Vortex the vial for 1-2 minutes until the lipid is completely dissolved. The solution should be clear.

• Sonication (Optional): If the lipid does not fully dissolve with vortexing, sonicate the vial in a bath sonicator for 5-10 minutes. Avoid using a probe sonicator as it can cause degradation.

• Storage of Stock Solution: Store the organic stock solution in a glass vial with a Teflon-lined cap at -20°C.

• Preparation of Working Solution: For cell-based assays, the organic stock solution needs to be diluted into an aqueous buffer or cell culture medium. Due to the hydrophobic nature of Lipid IVA, direct dilution can lead to precipitation. To avoid this, a carrier molecule or a co-solvent can be used:

  • Using a Carrier Protein (e.g., BSA): Dilute the Lipid IVA stock solution into a solution of fatty acid-free Bovine Serum Albumin (BSA) in your desired buffer or medium. A typical final concentration of BSA is 0.1-1%.

  • Using a Co-solvent (e.g., DMSO): Dilute the Lipid IVA stock into a small volume of Dimethyl Sulfoxide (DMSO) before further dilution into the final aqueous medium. Ensure the final concentration of DMSO is non-toxic to your cells (typically ≤ 0.1%).[7]

• Final Dispersion: After dilution into the aqueous medium, vortex the solution gently and visually inspect for any signs of precipitation. For some applications, a brief sonication in a bath sonicator may be beneficial to ensure a uniform dispersion.

Protocol 2: Assessment of Lipid IVA Aggregation by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the size distribution of particles in a solution. It is useful for assessing the aggregation state of Lipid IVA in different buffers.

• Sample Preparation:

  • Prepare a solution of Lipid IVA in the desired buffer at the concentration to be used in your experiment.

  • Filter the buffer using a 0.22 µm syringe filter before preparing the Lipid IVA solution to remove any dust or particulate matter.

  • Centrifuge the final Lipid IVA solution at low speed (e.g., 1000 x g for 1 minute) to remove any large aggregates or dust particles.

• DLS Measurement:

  • Transfer the supernatant to a clean DLS cuvette.

  • Place the cuvette in the DLS instrument and allow the temperature to equilibrate.

  • Perform the DLS measurement according to the instrument's instructions.

• Data Analysis:

  • Analyze the correlation function to obtain the size distribution of the particles.

  • The presence of large particles (e.g., > 500 nm) may indicate aggregation. A monomodal distribution of smaller vesicles (e.g., 50-200 nm) is often desirable for biological assays.

Protocol 3: Stability-Indicating HPLC Method for Lipid IVA (General Approach)

This protocol outlines a general approach for developing a stability-indicating HPLC method to assess the degradation of Lipid IVA.

• Forced Degradation Studies:

  • To develop a method that can separate the intact Lipid IVA from its degradation products, perform forced degradation studies.

  • Expose Lipid IVA solutions to various stress conditions, including:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for several hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for several hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat at 80°C for 24 hours.

    • Photodegradation: Expose to UV light for 24 hours.

• HPLC Method Development:

  • Column: A C8 or C18 reversed-phase column is typically suitable for lipid analysis.

  • Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and water, often with an additive like formic acid or trifluoroacetic acid to improve peak shape.

  • Detector: A Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometer (MS) is required as Lipid IVA lacks a strong UV chromophore.

  • Optimization: Adjust the gradient, flow rate, and column temperature to achieve baseline separation of the intact Lipid IVA peak from any degradation product peaks.

• Stability Study:

  • Prepare solutions of Lipid IVA in the buffers of interest at different pH values and store them at various temperatures (e.g., 4°C, 25°C, 37°C).

  • At specified time points, inject an aliquot of each solution onto the HPLC system.

  • Quantify the peak area of the intact Lipid IVA. The decrease in the peak area over time can be used to determine the degradation kinetics.

Visualizations

Caption: TLR4 Signaling Pathway showing MyD88-dependent and -independent pathways.

Caption: General experimental workflow for Lipid IVA stability and activity studies.

References

• 1. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. mdpi.com [mdpi.com]
• 6. In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]

Technical Support Center: Best Practices for Resuspending Lyophilized Lipid IVA

Welcome to the technical support center for lyophilized Lipid IVA. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the resuspension and handling of lyophilized Lipid IVA, along with troubleshooting advice for common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Lipid IVA and what is its primary application?

A1: Lipid IVA is a tetra-acylated biosynthetic precursor of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria.[1][2] It is a crucial tool for studying the innate immune system, specifically for investigating the Toll-like receptor 4 (TLR4) signaling pathway.[1] Lipid IVA's activity is species-dependent; it acts as an antagonist of the human TLR4/MD-2 complex and an agonist of the murine TLR4/MD-2 complex.[1][3][4][5] This dual activity makes it an invaluable molecule for dissecting the mechanisms of TLR4 activation and for the development of novel therapeutics targeting inflammatory responses.

Q2: What is the recommended solvent for resuspending lyophilized Lipid IVA?

A2: For initial resuspension, an organic solvent is recommended. Dimethyl sulfoxide (DMSO) is a suitable choice, with a reported solubility of 0.1 mM.[6] Ethanol is another organic solvent that can be used, sometimes requiring moderate heat (40-50°C) and sonication to achieve complete dissolution.[7] For use in aqueous-based biological assays, the initial stock solution in an organic solvent should be further diluted in a suitable aqueous buffer, such as phosphate-buffered saline (PBS), Tris-HCl, or cell culture medium.

Q3: How should I store lyophilized and reconstituted Lipid IVA?

A3: Lyophilized Lipid IVA should be stored at -20°C.[1][2] Once reconstituted, it is best to prepare single-use aliquots to avoid repeated freeze-thaw cycles. The reconstituted stock solution in an organic solvent should also be stored at -20°C. The stability of Lipid IVA in aqueous solutions can be limited, so it is advisable to prepare fresh dilutions for each experiment.

Q4: Can I dissolve lyophilized Lipid IVA directly in an aqueous buffer?

A4: Direct resuspension in an aqueous buffer is generally not recommended due to the hydrophobic nature of Lipid IVA, which can lead to poor solubility and aggregation. The recommended procedure is to first dissolve the lyophilized powder in a small volume of an organic solvent like DMSO or ethanol to create a concentrated stock solution. This stock can then be diluted to the final working concentration in your desired aqueous buffer.

Q5: What is the molecular weight of Lipid IVA?

A5: The molecular weight of Lipid IVA is 1405.7 g/mol .[1] This information is crucial for calculating the correct amount of solvent to add to achieve a desired molar concentration.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Lyophilized powder is difficult to see or appears as a thin film.	This is normal for lyophilized products.	Before opening, centrifuge the vial briefly (e.g., 10,000 x g for 1 minute) to ensure all the powder is at the bottom of the tube.
Lipid IVA does not dissolve completely in the organic solvent.	Insufficient solvent volume or inadequate mixing.	Ensure you are using the correct volume of solvent for the amount of Lipid IVA. Gentle warming (to 40-50°C) and brief sonication can aid in dissolution, particularly when using ethanol.[7]
Precipitate forms when diluting the organic stock solution into an aqueous buffer.	The concentration of Lipid IVA in the final aqueous solution is too high, leading to aggregation.	Add the organic stock solution to the aqueous buffer slowly while vortexing to ensure rapid mixing. Consider using a lower final concentration of Lipid IVA. The addition of a small amount of a non-ionic surfactant may also help to prevent aggregation.
Inconsistent or unexpected results in cell-based assays.	Aggregation of Lipid IVA in the final working solution, leading to variable effective concentrations. Degradation of the reconstituted Lipid IVA due to improper storage.	Prepare fresh dilutions from the stock solution for each experiment. Ensure the final concentration of the organic solvent in the cell culture medium is not toxic to the cells (typically <0.5%). Visually inspect the final solution for any signs of precipitation.

Experimental Protocols

Protocol 1: Resuspension of Lyophilized Lipid IVA to Prepare a Stock Solution

This protocol provides a step-by-step guide for reconstituting lyophilized Lipid IVA to create a stock solution.

Materials:

• Lyophilized Lipid IVA vial

• Anhydrous Dimethyl Sulfoxide (DMSO) or 100% Ethanol

• Sterile, low-binding microcentrifuge tubes

• Pipettes and sterile, low-binding tips

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Equilibrate: Allow the vial of lyophilized Lipid IVA to come to room temperature before opening to prevent condensation.

• Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is collected at the bottom.

• Calculate Solvent Volume: Determine the volume of organic solvent needed to achieve the desired stock concentration. For example, to make a 1 mM stock solution from 0.1 mg of Lipid IVA (MW = 1405.7 g/mol ):

  • Moles of Lipid IVA = 0.0001 g / 1405.7 g/mol = 7.11 x 10⁻⁸ moles

  • Volume of solvent (L) = 7.11 x 10⁻⁸ moles / 0.001 mol/L = 7.11 x 10⁻⁵ L = 71.1 µL

• Dissolve: Carefully add the calculated volume of anhydrous DMSO or 100% ethanol to the vial.

• Mix: Cap the vial and vortex gently until the powder is completely dissolved. If necessary, sonicate in a water bath for 5-10 minutes to aid dissolution.

• Aliquot and Store: Aliquot the stock solution into sterile, low-binding microcentrifuge tubes for single use to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of Lipid IVA Working Solution for Cell Culture Experiments

This protocol describes how to dilute the Lipid IVA stock solution for use in cell-based assays.

Materials:

• Lipid IVA stock solution (from Protocol 1)

• Sterile aqueous buffer (e.g., PBS, serum-free cell culture medium)

• Sterile tubes

• Pipettes and sterile tips

• Vortex mixer

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the Lipid IVA stock solution at room temperature.

• Prepare Dilution Buffer: Prepare the desired volume of sterile aqueous buffer in a sterile tube.

• Dilute: While gently vortexing the aqueous buffer, slowly add the required volume of the Lipid IVA stock solution to achieve the final desired working concentration. For example, to prepare 1 mL of a 1 µM working solution from a 1 mM stock:

  • Add 1 µL of the 1 mM stock solution to 999 µL of the aqueous buffer.

• Mix: Vortex the working solution gently for a few seconds to ensure homogeneity.

• Use Immediately: Use the freshly prepared working solution immediately in your cell culture experiment. Do not store aqueous dilutions of Lipid IVA for extended periods.

Data Presentation

Table 1: Solubility and Storage of Lipid IVA

Form	Recommended Solvent	Reported Solubility	Storage Temperature
Lyophilized Powder	N/A	N/A	-20°C[1][2]
Stock Solution	Anhydrous DMSO	0.1 mM[6]	-20°C
100% Ethanol	Soluble with warming/sonication[7]	-20°C
Working Dilution	Aqueous Buffer (e.g., PBS, Cell Culture Medium)	Dependent on final concentration and buffer composition	Use immediately

Visualizations

Lipid IVA Signaling Pathway through TLR4

Caption: TLR4 signaling cascade initiated by Lipid IVA in murine cells.

Experimental Workflow for Resuspending Lyophilized Lipid IVA

Caption: Step-by-step workflow for resuspending lyophilized Lipid IVA.

References

• 1. bluetigerscientific.com [bluetigerscientific.com]
• 2. moleculardepot.com [moleculardepot.com]
• 3. Frontiers | Recognition of lipid A variants by the TLR4-MD-2 receptor complex [frontiersin.org]
• 4. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.co.jp [peptide.co.jp]
• 7. avantiresearch.com [avantiresearch.com]

quality control parameters for synthetic Lipid IVA

This guide provides researchers, scientists, and drug development professionals with essential quality control parameters, troubleshooting advice, and standardized protocols for working with synthetic Lipid IVA.

Frequently Asked Questions (FAQs)

Q1: What is synthetic Lipid IVA and what is its primary biological activity?

A1: Synthetic Lipid IVA is a tetra-acylated precursor molecule of Lipid A, which is the bioactive component of lipopolysaccharides (LPS) found in the outer membrane of Gram-negative bacteria.[1][2] Its biological activity is species-specific. In mouse and horse cells, Lipid IVA acts as an agonist for the Toll-like Receptor 4 (TLR4) and MD-2 complex, initiating an immune response.[1][3][4] Conversely, in human and canine cells, it acts as an antagonist, inhibiting TLR4 signaling induced by potent agonists like fully acylated Lipid A or LPS.[3][4][5][6]

Q2: What are the key quality control parameters for synthetic Lipid IVA?

A2: Ensuring the quality of synthetic Lipid IVA is critical for reproducible experimental results. The primary parameters include identity, purity, and biological activity. The table below summarizes typical specifications.

Table 1: Typical Quality Control Specifications for Synthetic Lipid IVA

Parameter	Specification	Method	Purpose
Appearance	White to off-white solid/powder	Visual Inspection	Confirms basic product integrity and absence of gross contamination.
Molecular Weight	1405.7 g/mol	Mass Spectrometry (MS)	Confirms the chemical identity of the compound.[1][2]
Purity	≥95%	High-Performance Liquid Chromatography (HPLC)	Quantifies the percentage of the desired compound and detects impurities.
Identity Confirmation	Conforms to the expected mass spectrum	Mass Spectrometry (MS)	Verifies the molecular structure of the compound.[7][8]
Endotoxin Level	≤1.0 EU/mg	Limulus Amebocyte Lysate (LAL) Assay	Ensures that the product itself is free from contaminating endotoxins which would confound bioassays.
Biological Activity	Demonstrates species-specific agonist or antagonist activity in a relevant TLR4 cell-based assay.	Cell-Based TLR4 Reporter Assay	Confirms the compound is biologically active and performs as expected.

Q3: How should I properly store and handle synthetic Lipid IVA?

A3: Proper storage is crucial to maintain the stability and activity of Lipid IVA. It should be stored at -20°C or colder as a neat solid.[2] Before use, allow the vial to warm to room temperature before opening to prevent condensation. For creating stock solutions, use high-purity, endotoxin-free solvents. Once reconstituted, it is recommended to aliquot the solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[9]

Troubleshooting Guides

Problem: Unexpected or inconsistent biological activity in cell-based assays.

Q: My synthetic Lipid IVA is not showing the expected agonist (in mouse cells) or antagonist (in human cells) activity. What could be wrong?

A: This is a common issue that can stem from several factors related to the reagent itself, its preparation, or the experimental setup. Refer to the table below for a systematic approach to troubleshooting.

Table 2: Troubleshooting Unexpected Biological Activity of Lipid IVA

Potential Cause	Recommended Action & Troubleshooting Steps	Relevant QC Test
Species Mismatch	Confirm the species of your cell line. Lipid IVA is an agonist for murine TLR4 but an antagonist for human TLR4.[3][4] Using human cells will not result in agonistic activity.	Review Cell Line Datasheet
Improper Reconstitution/Solubility	Ensure the Lipid IVA is fully dissolved. Aggregates can lead to inconsistent results. Consider using a solvent recommended by the supplier and gentle vortexing or sonication.	Visual Inspection of Solution
Reagent Degradation	Degradation can occur from improper storage or multiple freeze-thaw cycles. Use a fresh aliquot or a new vial of Lipid IVA.	HPLC for Purity
Low Cell Viability or Passage Number	Use healthy, low-passage number cells. High passage numbers can lead to altered receptor expression and signaling responses.	Cell Viability Assay (e.g., Trypan Blue)
Assay System Issues	Verify that your other assay components (e.g., reporter system, detection reagents) are working correctly. Run a positive control with a known TLR4 agonist like LPS.	Positive/Negative Control Experiments
Endotoxin Contamination	Contamination of media, serum, or other reagents with environmental endotoxins can mask the specific activity of Lipid IVA, especially when testing for antagonism.	LAL Assay on Reagents

Key Experimental Protocols

1. Purity and Identity Analysis by HPLC-MS

This protocol outlines a general method for verifying the purity and identity of synthetic Lipid IVA using reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS).

• Instrumentation: HPLC system with a C18 column (e.g., 2.1 x 50 mm, 1.8 µm) coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[10]

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of Lipid IVA in a suitable organic solvent (e.g., a mixture of chloroform and methanol).[11]

  • Dilute the stock solution to a final concentration of 50-100 µg/mL with the initial mobile phase.

• HPLC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium acetate.[10]

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 1:1 v/v) with 0.1% formic acid or 10 mM ammonium acetate.[10]

  • Gradient: A typical gradient would run from ~60% B to 100% B over 15-20 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.[12][13]

  • Detection: UV at 220 nm and/or by MS.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used to detect the phosphate groups.[14]

  • Scan Range: m/z 400-2000.

  • Data Analysis: Integrate the peak area from the HPLC chromatogram to determine purity. Analyze the mass spectrum to confirm the molecular weight ([M-H]⁻, [M-2H]²⁻, etc.) matches the theoretical mass of 1405.7 g/mol .[15][16]

2. Endotoxin Testing via Limulus Amebocyte Lysate (LAL) Assay

This protocol describes a quantitative kinetic chromogenic LAL test to determine endotoxin levels.

• Principle: The assay relies on an enzyme cascade present in the blood cells (amebocytes) of the horseshoe crab, Limulus polyphemus, which is activated by bacterial endotoxins.[17][18][19] The activated enzyme cleaves a chromogenic substrate, and the rate of color development is proportional to the endotoxin concentration.

• Procedure:

  • Reagent Preparation: Reconstitute the LAL reagent, chromogenic substrate, and control standard endotoxin (CSE) using LAL Reagent Water (LRW). All materials must be pyrogen-free.

  • Standard Curve: Prepare a standard curve by making serial dilutions of the CSE, typically ranging from 50 EU/mL down to 0.005 EU/mL.

  • Sample Preparation: Dissolve the synthetic Lipid IVA in LRW to a known concentration (e.g., 1 mg/mL). Further dilute the sample as needed to ensure the endotoxin level falls within the range of the standard curve.

  • Positive Product Control (PPC): Prepare a PPC by spiking a known amount of CSE into a dilution of the test sample to check for assay inhibition or enhancement.[19][20]

  • Assay Execution:

    • Pipette standards, samples, PPCs, and a negative control (LRW) into a 96-well microplate in duplicate.

    • Add the LAL reagent to all wells.

    • Incubate the plate in a plate reader at 37°C and monitor the absorbance (e.g., at 405 nm) over time.

  • Data Analysis: The software will generate a standard curve by plotting the log of the reaction time against the log of the endotoxin concentration. The endotoxin concentration in the samples is then interpolated from this curve. The result is typically reported in Endotoxin Units per milligram (EU/mg).

Visualizations

Signaling and Experimental Workflows

References

• 1. Lipid IVa | 91841-27-9 | CLP-24006-S | Biosynth [biosynth.com]
• 2. biosynth.com [biosynth.com]
• 3. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Recognition of lipid A variants by the TLR4-MD-2 receptor complex [frontiersin.org]
• 5. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The antagonist activity of lipid IVa on the stimulation by lipid A of TNF-alpha production from canine blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quality control of synthetic peptides [innovagen.com]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analysis of Lipids via Mass Spectrometry - Sannova [sannova.net]
• 16. Applications of Mass Spectrometry to Lipids and Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. microbe-investigations.com [microbe-investigations.com]
• 18. matresearch.com [matresearch.com]
• 19. acciusa.com [acciusa.com]
• 20. Limulus amebocyte lysate - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Effects of Lipid IVA and LPS on Human Macrophages

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of Lipid IVA and Lipopolysaccharide (LPS) on human macrophages. By presenting experimental data, detailed protocols, and signaling pathway diagrams, this document aims to be a valuable resource for researchers investigating innate immunity, TLR4 signaling, and the development of novel therapeutics targeting inflammatory responses.

Introduction

Lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system. It is recognized by the Toll-like receptor 4 (TLR4) complex on the surface of immune cells, particularly macrophages, triggering a signaling cascade that leads to the production of pro-inflammatory cytokines and other mediators. Lipid IVA is a synthetic tetra-acylated precursor of the lipid A moiety of LPS. A critical distinction in the activity of Lipid IVA is its species-specificity. While it acts as a TLR4 agonist in murine models, it functions as a TLR4 antagonist in human cells. This guide will focus on its effects on human macrophages, where it is primarily studied for its ability to inhibit LPS-induced inflammation.

Comparative Analysis of Macrophage Activation

The differential effects of LPS and Lipid IVA on human macrophages are rooted in their interaction with the TLR4/MD-2 receptor complex. LPS, a hexa-acylated molecule, induces a conformational change and dimerization of the TLR4/MD-2 complex, initiating downstream signaling. In contrast, the tetra-acylated structure of Lipid IVA allows it to bind to the human TLR4/MD-2 complex, but it fails to induce the necessary dimerization for signal transduction. Consequently, Lipid IVA does not activate inflammatory pathways on its own in human macrophages and can act as a competitive inhibitor of LPS.

Cytokine Production

LPS is a powerful inducer of pro-inflammatory cytokine production in human macrophages. In contrast, Lipid IVA does not stimulate cytokine production and actively inhibits the effects of LPS. A close structural and functional analog of Lipid IVA, Eritoran (E5564), has been shown to dose-dependently inhibit LPS-induced production of key inflammatory cytokines in human monocytes.

Table 1: Comparative Effects on Cytokine Production in Human Monocytes/Macrophages

Treatment	TNF-α Production	IL-6 Production	IL-1β Production
Control (Media)	Baseline	Baseline	Baseline
LPS	Strong Induction	Strong Induction	Strong Induction
Lipid IVA (Eritoran)	No Induction	No Induction	No Induction
LPS + Lipid IVA (Eritoran)	Inhibited	Inhibited	Inhibited

Data is synthesized from studies on Lipid IVA and its functional analog, Eritoran, in human monocytes and macrophages.

Gene Expression

The activation of TLR4 by LPS leads to a massive transcriptional reprogramming in macrophages, resulting in the upregulation of hundreds of genes involved in the inflammatory response. As an antagonist, Lipid IVA is expected to suppress this LPS-induced gene expression. Studies with the Lipid IVA analog, Eritoran, have demonstrated its ability to significantly reduce the LPS-induced mRNA expression of key inflammatory genes in human cells.

Table 2: Comparative Effects on Inflammatory Gene Expression in Human Cells

Gene	LPS-induced change	Effect of Lipid IVA (Eritoran) on LPS-induced change
TNFα	Upregulated	Significantly Reduced
IL-6	Upregulated	Significantly Reduced
CCL2 (MCP-1)	Upregulated	Significantly Reduced
IL-8	Upregulated	Significantly Reduced
VCAM1	Upregulated	Significantly Reduced
ICAM1	Upregulated	Significantly Reduced

This data is based on the effects of the Lipid IVA analog, Eritoran, on LPS-stimulated human endothelial cells, which share the TLR4 signaling pathway with macrophages.[1][2]

Signaling Pathways

The differential effects of LPS and Lipid IVA on human macrophages can be visualized through their impact on the TLR4 signaling pathway.

Figure 1. TLR4 Signaling Pathway Activation by LPS and Inhibition by Lipid IVA.

Experimental Protocols

The following are generalized protocols for studying the effects of Lipid IVA and LPS on human macrophages.

Isolation and Culture of Human Monocyte-Derived Macrophages (hMDMs)

• Monocyte Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation. Further purify monocytes from PBMCs by positive selection using CD14 microbeads.

• Macrophage Differentiation: Culture the isolated CD14+ monocytes in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 50 ng/mL of macrophage colony-stimulating factor (M-CSF) for 6-7 days.

• Cell Seeding: After differentiation, detach the macrophages using a cell scraper, count them, and seed them into appropriate culture plates for experiments.

Figure 2. Workflow for generating human monocyte-derived macrophages.

Macrophage Stimulation

• Preparation of Reagents: Prepare stock solutions of LPS (e.g., from E. coli O111:B4) and Lipid IVA in sterile, endotoxin-free water or PBS.

• Stimulation: Replace the culture medium of the hMDMs with fresh medium containing the desired concentrations of LPS (e.g., 10-100 ng/mL) and/or Lipid IVA (concentrations will vary depending on the experiment, often a 10-100 fold excess is used for antagonism studies). Include a vehicle control group.

• Incubation: Incubate the stimulated cells for a specified period (e.g., 4-24 hours for cytokine production, 2-6 hours for gene expression analysis).

Measurement of Cytokine Production by ELISA

• Supernatant Collection: After stimulation, collect the cell culture supernatants and centrifuge to remove any cellular debris.

• ELISA Procedure: Use commercially available ELISA kits for human TNF-α, IL-6, and IL-1β. Follow the manufacturer's instructions, which typically involve:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and samples (the collected supernatants).

  • Adding a detection antibody.

  • Adding an enzyme conjugate (e.g., streptavidin-HRP).

  • Adding a substrate and stopping the reaction.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader and calculate the cytokine concentrations based on the standard curve.

Analysis of Gene Expression by RT-qPCR

• RNA Extraction: Lyse the stimulated macrophages and extract total RNA using a suitable kit (e.g., RNeasy Mini Kit, Qiagen) or TRIzol reagent.

• Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using SYBR Green or TaqMan probes for the target genes (e.g., TNF, IL6, IL1B, CCL2) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Conclusion

Lipid IVA and LPS have opposing effects on human macrophages. While LPS is a potent activator of pro-inflammatory responses, Lipid IVA acts as a TLR4 antagonist, inhibiting LPS-induced cytokine production and gene expression. This antagonistic property makes Lipid IVA and its analogs valuable research tools for dissecting TLR4 signaling and potential therapeutic candidates for inflammatory diseases driven by endotoxin. The experimental protocols provided in this guide offer a framework for researchers to investigate these interactions further.

References

• 1. Item - Effects of eritoran on LPS-induced mRNA expression (arbitrary units) of TNFα (top left panel), CCL-2 (top right panel), IL-6 (middle left panel), IL-8 (middle right panel), VCAM (bottom left panel), and ICAM (bottom right panel). - Public Library of Science - Figshare [plos.figshare.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide for Researchers: Lipid IVA vs. MPLA as TLR4 Agonists in Murine Models

For researchers, scientists, and drug development professionals, the choice of a Toll-like receptor 4 (TLR4) agonist is critical for modulating immune responses in preclinical murine models. This guide provides an objective comparison of two widely studied TLR4 agonists, Lipid IVA and Monophosphoryl Lipid A (MPLA), supported by experimental data to inform your selection process.

Lipid IVA, a biosynthetic precursor of Lipid A, and MPLA, a detoxified derivative of lipopolysaccharide (LPS), both signal through TLR4 but elicit distinct downstream effects.[1] Their structural differences lead to differential engagement of TLR4 signaling pathways, resulting in varied profiles of cytokine induction, immune cell activation, and efficacy as vaccine adjuvants.[2][3][4]

Structural and Signaling Differences

Lipid IVA is a tetra-acylated bisphosphorylated glycolipid, whereas MPLA is a monophosphorylated lipid A that is typically hexa-acylated, although it can exist in various forms with three to six acyl chains.[1][5] These structural variations are pivotal in how they interact with the TLR4/MD-2 receptor complex.

Activation of TLR4 initiates two primary signaling pathways: the MyD88-dependent pathway, leading to the production of pro-inflammatory cytokines like IL-1β and TNF-α, and the TRIF-dependent (MyD88-independent) pathway, which induces type I interferons (IFN-β) and IFN-inducible cytokines such as RANTES.[2][3][4]

In murine cells, Lipid IVA is a potent activator of the MyD88-dependent pathway but demonstrates a limited ability to activate the TRIF-dependent pathway.[2] In contrast, MPLA is characterized by its preferential activation of the TRIF-dependent pathway, which is associated with its reduced toxicity compared to LPS and its effectiveness as a Th1-polarizing adjuvant.[3][4]

Caption: TLR4 Signaling Pathway Comparison

Comparative In Vitro Performance in Murine Cells

Studies using murine macrophage cell lines, such as RAW264.7, have demonstrated the differential effects of Lipid IVA and MPLA on cytokine production.

Agonist	MyD88-Dependent Pathway Activation	TRIF-Dependent Pathway Activation
Lipid IVA	Full agonistic activity for IL-1β production and early IκBα phosphorylation.[2]	Induces maximal RANTES production and IFN-β promoter activity at less than 50% of the levels induced by other lipid A compounds.[2] Barely stimulates the phosphorylation of IRF3.[2]
MPLA	Induces IL-1β production, but at approximately 100-fold higher concentrations than potent E. coli-type lipid A.[2] Generally considered a weaker activator of this pathway compared to Lipid IVA.	Preferentially activates this pathway, leading to a Th1-skewed immune response.[3][4]

Comparative In Vivo Performance in Murine Models

In vivo studies in mice have further highlighted the distinct immunological outcomes following administration of Lipid IVA and MPLA.

Parameter	Lipid IVA	MPLA
Pro-inflammatory Cytokine Induction	Potent inducer of MyD88-dependent pro-inflammatory cytokines.	Induces a similar pattern of cytokines as LPS (e.g., IL-6, IL-12, TNF-α) but at lower levels, indicating attenuated pro-inflammatory properties.[6][7]
Adjuvant Activity	Less commonly used as a standalone adjuvant due to its strong pro-inflammatory nature.	Widely used as a vaccine adjuvant, promoting robust Th1-biased immune responses with reduced toxicity.[8][9][10] It has been shown to enhance the production of virus-neutralizing antibodies and T follicular helper cells in the context of an inactivated rabies vaccine.[9]
Toxicity	Generally considered more toxic than MPLA due to strong MyD88 activation.	Exhibits significantly lower toxicity (0.1-1%) compared to its parent LPS, a key advantage for its use as an adjuvant.[8][11]

Experimental Protocols

In Vitro Murine Macrophage Stimulation Assay

Caption: In Vitro Macrophage Stimulation

• Cell Culture: Murine macrophage-like cells (e.g., RAW264.7) are cultured in appropriate media (e.g., DMEM with 10% FBS) and seeded into 96-well plates at a density of 1-5 x 10^5 cells/well.

• Stimulation: Cells are stimulated with varying concentrations of Lipid IVA or MPLA for a specified duration (typically 6 to 24 hours).

• Supernatant Collection: After incubation, the cell culture supernatants are collected to measure secreted cytokines.

• Cytokine Analysis: Cytokine levels (e.g., TNF-α, IL-6, IL-1β, RANTES) are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) or multiplex bead arrays.

• Signaling Pathway Analysis: For pathway analysis, cells are lysed at earlier time points (e.g., 10-60 minutes) to assess the phosphorylation status of key signaling proteins like IκBα and IRF3 via Western blotting.[2]

In Vivo Murine Adjuvant Efficacy Model

Caption: In Vivo Adjuvant Efficacy Model

• Animal Models: Wild-type mice (e.g., C57BL/6 or BALB/c) or TLR4-deficient mice are used to confirm TLR4-dependency.[12][13]

• Immunization: Mice are immunized (e.g., intraperitoneally or intramuscularly) with a model antigen (e.g., ovalbumin or a viral protein) formulated with or without Lipid IVA or MPLA.[9][14]

• Booster Immunizations: A booster immunization is typically given 2-3 weeks after the primary immunization.

• Antibody Response Assessment: Blood is collected at various time points to measure antigen-specific antibody titers (e.g., total IgG, IgG1, IgG2a/c) by ELISA.[9]

• T-Cell Response Analysis: Splenocytes are harvested after the final immunization and restimulated in vitro with the antigen to measure T-cell proliferation and cytokine production (e.g., IFN-γ, IL-4) by ELISpot or intracellular cytokine staining.[13]

• Challenge Studies: To assess protective immunity, immunized mice can be challenged with a relevant pathogen, and survival or pathogen clearance is monitored.[9]

Conclusion

The choice between Lipid IVA and MPLA as a TLR4 agonist in murine models should be guided by the specific research objectives.

• Lipid IVA is a powerful tool for studying the consequences of potent MyD88-dependent TLR4 activation in mice. Its strong pro-inflammatory profile may be desirable in certain therapeutic contexts but requires careful consideration of potential toxicity.

• MPLA is a well-established and less toxic alternative that preferentially activates the TRIF-dependent pathway. This makes it an excellent candidate for use as a vaccine adjuvant to promote Th1-biased immune responses.[3][4][9]

Researchers should carefully consider the desired immunological outcome, potential for toxicity, and the specific signaling pathways they wish to engage when selecting between these two important TLR4 agonists for their in vivo and in vitro murine studies.

References

• 1. Biosynthesis and Structure-Activity Relationships of the Lipid A Family of Glycolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Increasing the Chemical Variety of Small-Molecule-Based TLR4 Modulators: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Increasing the Chemical Variety of Small-Molecule-Based TLR4 Modulators: An Overview [frontiersin.org]
• 5. Frontiers | MPL Adjuvant Contains Competitive Antagonists of Human TLR4 [frontiersin.org]
• 6. MPLA shows attenuated pro-inflammatory properties and diminished capacity to activate mast cells in comparison with LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Differences in Lipid A Structure on TLR4 Pro-Inflammatory Signaling and Inflammasome Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Monophosphoryl-Lipid A (MPLA) is an Efficacious Adjuvant for Inactivated Rabies Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Monophosphoryl lipid A-adjuvanted nucleoprotein-neuraminidase nanoparticles improve immune protection against divergent influenza viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Effects of Differences in Lipid A Structure on TLR4 Pro-Inflammatory Signaling and Inflammasome Activation [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. Contribution of TLR4 and MyD88 for adjuvant monophosphoryl lipid A (MPLA) activity in a DNA prime–protein boost HIV-1 vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Adjuvant effects of combination monophosphoryl lipid A and poly I:C on antigen-specific immune responses and protective efficacy of influenza vaccines - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Antagonistic Activity of Lipid IVA Against E. coli Lipopolysaccharide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antagonistic activity of Lipid IVA against Lipopolysaccharide (LPS) derived from Escherichia coli. The information presented herein is supported by experimental data and detailed protocols to assist researchers in the validation of Lipid IVA as a potential therapeutic agent against inflammatory responses induced by Gram-negative bacteria.

Introduction to Lipid IVA and E. coli LPS

Lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system. The lipid A moiety of LPS is recognized by the Toll-like receptor 4 (TLR4) in complex with its co-receptor MD-2, triggering a signaling cascade that leads to the production of pro-inflammatory cytokines.[1][2][3][4][5][6] In contrast, Lipid IVA, a biosynthetic precursor of lipid A, is known to act as a TLR4 antagonist in human cells.[6][7] It competitively binds to the TLR4-MD-2 receptor complex but fails to induce the conformational changes necessary for receptor dimerization and downstream signaling, thereby inhibiting LPS-induced inflammation.[4][7] This antagonistic activity makes Lipid IVA a valuable tool for studying TLR4 signaling and a potential candidate for the development of anti-sepsis therapeutics.

Comparative Analysis of Bioactivity

The primary distinction between E. coli LPS and Lipid IVA lies in their interaction with the human TLR4-MD-2 receptor complex. While E. coli LPS is a potent agonist, Lipid IVA acts as a competitive antagonist. This antagonistic effect is, however, species-specific, as Lipid IVA has been shown to exhibit agonistic properties in murine cells.[6]

Quantitative Data Summary

The following tables summarize the expected outcomes from in vitro assays comparing the activity of E. coli LPS and Lipid IVA.

Table 1: Inhibition of LPS-Induced TNF-α Production by Lipid IVA in THP-1 Macrophages

Treatment	Concentration	Mean TNF-α Concentration (pg/mL)	Standard Deviation
Untreated Control	-	< 10	± 2
E. coli LPS	100 ng/mL	850	± 75
Lipid IVA	1 µg/mL	< 10	± 3
E. coli LPS + Lipid IVA	100 ng/mL + 1 µg/mL	150	± 25
E. coli LPS + Lipid IVA	100 ng/mL + 10 µg/mL	45	± 10

Note: These are representative data based on typical experimental outcomes. Actual values may vary depending on experimental conditions.

Table 2: Inhibition of LPS-Induced NF-κB Activation by Lipid IVA in HEK293-hTLR4 Reporter Cells

Treatment	Concentration	Mean Relative Luciferase Units (RLU)	Standard Deviation
Untreated Control	-	1.0	± 0.2
E. coli LPS	10 ng/mL	15.0	± 2.5
Lipid IVA	100 ng/mL	1.2	± 0.3
E. coli LPS + Lipid IVA	10 ng/mL + 100 ng/mL	5.0	± 1.0
E. coli LPS + Lipid IVA	10 ng/mL + 1 µg/mL	1.8	± 0.4

Note: These are representative data based on typical experimental outcomes. Actual values may vary depending on experimental conditions.

Signaling Pathways

The interaction of E. coli LPS and Lipid IVA with the TLR4 signaling pathway is depicted below.

Caption: TLR4 signaling pathway activation by E. coli LPS and inhibition by Lipid IVA.

Experimental Protocols

Cytokine Release Assay in THP-1 Cells

This protocol details the measurement of TNF-α release from human monocytic THP-1 cells in response to E. coli LPS and the antagonistic effect of Lipid IVA.

Materials:

• THP-1 cells (ATCC TIB-202)

• RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• E. coli O111:B4 LPS (endotoxin-free)

• Lipid IVA (synthetic)

• Human TNF-α ELISA kit

• 96-well cell culture plates

Protocol:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 medium at 37°C in a 5% CO2 incubator.

  • To differentiate monocytes into macrophage-like cells, seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well in the presence of 100 ng/mL PMA for 48 hours.

  • After 48 hours, remove the PMA-containing medium and replace it with fresh, PMA-free medium. Allow the cells to rest for 24 hours before treatment.

• Treatment:

  • Prepare stock solutions of E. coli LPS and Lipid IVA in sterile, endotoxin-free water.

  • Pre-treat the differentiated THP-1 cells with varying concentrations of Lipid IVA (e.g., 0.1, 1, 10 µg/mL) for 1 hour.

  • Following pre-treatment, stimulate the cells with a fixed concentration of E. coli LPS (e.g., 100 ng/mL) for 6 hours. Include appropriate controls: untreated cells, cells treated with LPS alone, and cells treated with Lipid IVA alone.

• Sample Collection and Analysis:

  • After the 6-hour incubation, centrifuge the 96-well plate at 300 x g for 5 minutes.

  • Carefully collect the cell culture supernatants.

  • Measure the concentration of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.[8][9][10][11][12]

NF-κB Reporter Assay in HEK293-hTLR4 Cells

This protocol describes the use of a stable reporter cell line to quantify the activation of the NF-κB signaling pathway.

Materials:

• HEK293 cells stably expressing human TLR4, MD-2, and CD14, along with an NF-κB-luciferase reporter construct (e.g., HEK-Blue™ hTLR4 cells).[2][4]

• DMEM supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin, and appropriate selection antibiotics.

• E. coli K12 LPS (ultrapure)

• Lipid IVA (synthetic)

• Luciferase assay reagent

• White, opaque 96-well microplates

Protocol:

• Cell Seeding:

  • Culture the HEK293-hTLR4 reporter cells in the recommended growth medium.

  • Seed the cells into a white, opaque 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.[1]

• Treatment:

  • Prepare serial dilutions of Lipid IVA and a fixed concentration of E. coli LPS in assay medium (e.g., serum-free DMEM).

  • Add the Lipid IVA dilutions to the cells and incubate for 1 hour.

  • Subsequently, add the E. coli LPS (e.g., 10 ng/mL) to the wells and incubate for 6-8 hours. Include controls for basal activity (medium alone), LPS stimulation alone, and Lipid IVA alone.

• Luciferase Assay:

  • After the incubation period, allow the plate to cool to room temperature.

  • Add the luciferase assay reagent to each well according to the manufacturer's protocol.

  • Measure the luminescence using a microplate luminometer. The relative light units (RLU) are proportional to the NF-κB activity.

Experimental Workflow Diagram

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. invivogen.com [invivogen.com]
• 3. mdpi.com [mdpi.com]
• 4. 101.200.202.226 [101.200.202.226]
• 5. nanopartikel.info [nanopartikel.info]
• 6. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. fn-test.com [fn-test.com]
• 9. abcam.cn [abcam.cn]
• 10. novamedline.com [novamedline.com]
• 11. ibl-international.com [ibl-international.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Dose-Response Analysis of Lipid IVA: A Comparative Guide for Human and Mouse Cells

For Researchers, Scientists, and Drug Development Professionals

Lipid IVA, a tetra-acylated precursor of lipopolysaccharide (LPS), exhibits strikingly different immunomodulatory effects in human and murine cells. This species-specific divergence presents both a challenge and an opportunity in preclinical drug development and immunological research. Understanding the dose-dependent responses of human and mouse cells to Lipid IVA is critical for the accurate interpretation of experimental data and the translation of findings from animal models to human applications. This guide provides a comprehensive comparison of the dose-response of Lipid IVA in human versus mouse cells, supported by experimental data and detailed methodologies.

Executive Summary

Lipid IVA acts as an agonist of Toll-like receptor 4 (TLR4) in mouse cells, initiating a pro-inflammatory signaling cascade. In stark contrast, it functions as a TLR4 antagonist in human cells, competitively inhibiting the effects of potent agonists like LPS. This fundamental difference in activity is primarily attributed to structural variations in the co-receptor protein MD-2 between the two species.

Quantitative Data Summary

The following tables summarize the dose-response parameters of Lipid IVA in mouse and human cells based on published in vitro studies.

Table 1: Agonistic Activity of Lipid IVA in Mouse Cells

Cell Type	Assay	Parameter	Value	Reference
J774A.1 (macrophage cell line)	IL-1β Production	EC50	~100-1000 nM	[1]
J774A.1 (macrophage cell line)	RANTES Production	EC50	~10 nM	[1]
HEK293 cells (expressing mouse TLR4/MD-2)	NF-κB Activation	EC50	Comparable to other Lipid A variants	[1]

Table 2: Antagonistic Activity of Lipid IVA in Human Cells

Cell Type	Assay	Parameter	Value	Reference
Human Monocytes	Inhibition of LPS-induced cytokine release	Concentration for complete inhibition	10-100 fold excess over LPS
Human Whole Blood	Inhibition of LPS-induced TNF-α release	Effective Concentration	Not specified, but demonstrated dose-dependent inhibition	[2]
HEK293 cells (expressing human TLR4/MD-2)	Inhibition of LPS-induced NF-κB activation	-	Lipid IVA alone does not induce activation

Signaling Pathways

The differential activity of Lipid IVA in human and mouse cells stems from its interaction with the TLR4/MD-2 receptor complex.

Caption: Differential TLR4 signaling by Lipid IVA in mouse vs. human cells.

Experimental Protocols

I. Assessing Agonistic Activity in Mouse Macrophages

This protocol outlines the steps to measure cytokine production in a mouse macrophage cell line (e.g., J774A.1) in response to Lipid IVA stimulation.

Caption: Workflow for assessing Lipid IVA's agonistic activity in mouse cells.

Methodology:

• Cell Culture: Culture J774A.1 mouse macrophage cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed J774A.1 cells into a 96-well plate at a density of 5 x 10^4 cells per well and allow them to adhere overnight.

• Stimulation: Prepare serial dilutions of Lipid IVA in complete culture medium. Replace the existing medium with the Lipid IVA dilutions and incubate for 18-24 hours.

• Supernatant Collection: Centrifuge the plate to pellet any detached cells and carefully collect the culture supernatants.

• Cytokine ELISA: Quantify the concentration of cytokines (e.g., TNF-α, IL-6) in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Plot the cytokine concentration against the log of the Lipid IVA concentration and use a non-linear regression model to calculate the EC50 value.

II. Assessing Antagonistic Activity in Human Monocytic Cells

This protocol describes how to measure the inhibitory effect of Lipid IVA on LPS-induced NF-κB activation in HEK293 cells stably expressing human TLR4, MD-2, and CD14, and containing an NF-κB-inducible reporter gene (e.g., luciferase).

Caption: Workflow for assessing Lipid IVA's antagonistic activity in human cells.

Methodology:

• Cell Culture: Maintain HEK293 cells stably expressing human TLR4, MD-2, CD14, and an NF-κB-luciferase reporter construct in complete DMEM.

• Cell Seeding: Seed the cells into a white, clear-bottom 96-well plate and allow them to attach.

• Pre-incubation: Treat the cells with various concentrations of Lipid IVA for 1-2 hours prior to LPS stimulation.

• LPS Stimulation: Add a constant, sub-maximal concentration of LPS (e.g., 10 ng/mL) to the wells and incubate for 6-8 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Plot the percentage of inhibition of luciferase activity against the log of the Lipid IVA concentration and calculate the IC50 value.

Conclusion

The species-specific activity of Lipid IVA underscores the importance of careful model selection and data interpretation in TLR4-targeted drug discovery and immunology research. While Lipid IVA serves as a useful tool to study TLR4 activation in murine systems, its antagonistic properties in human cells highlight its potential as a therapeutic agent for inflammatory conditions driven by excessive TLR4 signaling. The provided data and protocols offer a framework for researchers to conduct their own comparative studies and further elucidate the nuanced pharmacology of this important immunomodulator.

References

• 1. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Anti-LPS Antibodies with Lipid IVA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cross-reactivity of anti-Lipopolysaccharide (LPS) antibodies with Lipid IVA, a biosynthetic precursor of the Lipid A moiety of LPS. Understanding this cross-reactivity is crucial for the development of therapeutics targeting endotoxin-mediated inflammation and for the accurate interpretation of immunological assays. This document outlines the structural basis for differential antibody recognition, presents available binding data, details relevant experimental protocols, and illustrates the key signaling pathways involved.

Introduction to LPS, Lipid A, and Lipid IVA

Lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system. Its immunostimulatory activity is primarily attributed to the Lipid A moiety, which is recognized by the Toll-like receptor 4 (TLR4) complex. Lipid A from pathogenic bacteria like E. coli is typically a hexa-acylated diglucosamine disaccharide.

Lipid IVA is a tetra-acylated precursor in the biosynthesis of Lipid A. This structural difference—four acyl chains versus six—is fundamental to its distinct immunological profile. While hexa-acylated Lipid A is a strong agonist of human TLR4, Lipid IVA acts as an antagonist at the human TLR4 complex but as an agonist for murine and equine TLR4.[1][2] This species-specific activity makes the study of antibody cross-reactivity with Lipid IVA particularly important for the translation of preclinical research to human applications.

Comparison of Anti-LPS Antibody Binding to LPS/Lipid A vs. Lipid IVA

The ability of an anti-LPS antibody to cross-react with Lipid IVA is largely determined by its epitope specificity. Antibodies targeting the core oligosaccharide or O-antigen of LPS will not recognize Lipid A or Lipid IVA. Antibodies generated against the Lipid A moiety may exhibit varying degrees of cross-reactivity depending on their recognition of the acyl chain arrangement and the phosphate groups.

Table 1: Qualitative Comparison of Anti-LPS/Lipid A Antibody Reactivity

Antibody Clone/Type	Target Antigen (Immunogen)	Reactivity with Hexa-acylated Lipid A / LPS	Reactivity with Tetra-acylated Lipid A Precursors (e.g., Lipid IVA)	Key Findings & References
mAb 2G6/1H11	Salmonella minnesota R595 (Re-LPS)	Binds purified Lipid A, but poorly to intact LPS.	Binds to a Lipid A precursor molecule from S. typhimurium.	Demonstrates that epitopes recognized on Lipid A precursors can be distinct from those on mature Lipid A or intact LPS.[3][4][5]
mAb S1-15	Synthetic Lipid A	High avidity for both mono- and bis-phosphorylated Lipid A.	Not specified, but binding is dependent on phosphate groups and acyl chains.	The binding pocket buries the attachment point for the core oligosaccharide, explaining the lack of reactivity with full-length LPS.[6]
mAb A6	Heat-killed E. coli J5	Prefers bis-phosphorylated (native) Lipid A.	Weaker binding to monophosphoryl Lipid A; not specified for Lipid IVA.	Highlights the importance of the phosphorylation state for antibody recognition.[6]
General Anti-Lipid A mAbs	Various Lipid A preparations	Reactivity is highly influenced by the acylation pattern.	Reactivity is highly influenced by the acylation pattern.	The number and type of acyl chains significantly impact antibody binding, suggesting that antibodies can discriminate between hexa- and tetra-acylated forms.[7]

Functional Implications of Cross-Reactivity

The cross-reactivity of an anti-LPS antibody with Lipid IVA can have significant functional consequences, particularly in the context of human immune responses where Lipid IVA is an antagonist.

Table 2: Functional Consequences of Ligand-Receptor Interaction

Ligand	Human TLR4/MD-2 Interaction	Downstream Signaling (Human)	Potential Impact of Antibody Binding
LPS (Hexa-acylated Lipid A)	Agonist	Activation of MyD88-dependent and TRIF-dependent pathways, leading to pro-inflammatory cytokine production (e.g., TNF-α, IL-6).	A neutralizing antibody would block this activation.
Lipid IVA (Tetra-acylated)	Antagonist	Binds to the TLR4/MD-2 complex but does not induce the conformational changes necessary for full receptor dimerization and signaling. Can inhibit LPS-induced signaling.[8]	An antibody that binds Lipid IVA could potentially interfere with its antagonistic activity, although this is less studied.

Experimental Protocols

To assess the cross-reactivity of anti-LPS antibodies with Lipid IVA, several key experiments can be performed.

Enzyme-Linked Immunosorbent Assay (ELISA) for Direct Binding

This protocol outlines a direct ELISA to compare the binding of an anti-LPS antibody to immobilized LPS, Lipid A, and Lipid IVA.

Methodology:

• Antigen Coating:

  • Coat separate wells of a high-binding 96-well microplate with LPS, hexa-acylated Lipid A, and Lipid IVA. Due to the hydrophobic nature of Lipid A and Lipid IVA, a specialized coating procedure is recommended.

  • Prepare antigen solutions (1-10 µg/mL) in an organic solvent such as a chloroform:ethanol mixture (1:9 v/v).

  • Add 50 µL of the antigen solution to each well and allow the solvent to evaporate completely in a fume hood or under a stream of warm air. This enhances the coating efficiency.

  • Alternatively, pre-coat plates with poly-L-lysine to improve the binding of negatively charged LPS and its derivatives.

• Blocking:

  • Wash the wells three times with PBS containing 0.05% Tween 20 (PBS-T).

  • Block non-specific binding sites by adding 200 µL of a blocking buffer (e.g., 3% BSA in PBS-T) to each well and incubating for 1-2 hours at room temperature.

• Primary Antibody Incubation:

  • Wash the wells three times with PBS-T.

  • Prepare serial dilutions of the anti-LPS antibody in blocking buffer.

  • Add 100 µL of each antibody dilution to the respective wells coated with LPS, Lipid A, and Lipid IVA.

  • Incubate for 1-2 hours at room temperature.

• Secondary Antibody Incubation:

  • Wash the wells three times with PBS-T.

  • Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) diluted in blocking buffer to each well.

  • Incubate for 1 hour at room temperature.

• Detection:

  • Wash the wells five times with PBS-T.

  • Add 100 µL of TMB substrate solution to each well and incubate in the dark until sufficient color develops (typically 10-20 minutes).

  • Stop the reaction by adding 50 µL of 2M H2SO4.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Plot the absorbance values against the antibody concentration for each antigen to generate binding curves. The relative affinity can be estimated by comparing the EC50 values.

Competitive ELISA for Specificity Analysis

This protocol can determine if Lipid IVA can compete with LPS for binding to the antibody, providing further evidence of cross-reactivity.

Methodology:

• Plate Coating: Coat a 96-well plate with LPS as described in the direct ELISA protocol.

• Blocking: Block the plate as described above.

• Competitive Incubation:

  • In a separate plate or tubes, pre-incubate a fixed, sub-saturating concentration of the anti-LPS antibody with serial dilutions of a competitor ligand (Lipid IVA or unlabeled LPS as a positive control).

  • Incubate this mixture for 1-2 hours at room temperature.

• Transfer to Coated Plate: Transfer 100 µL of the antibody-competitor mixture to the LPS-coated and blocked wells.

• Incubation and Detection: Proceed with the secondary antibody and detection steps as described for the direct ELISA.

• Data Analysis: A decrease in the signal in the presence of the competitor indicates binding. The IC50 value for Lipid IVA can be calculated to quantify its competitive binding potency.

Visualizing Key Pathways and Workflows

To better understand the context of this cross-reactivity, the following diagrams illustrate the relevant signaling pathways and a typical experimental workflow.

Caption: LPS and Lipid IVA signaling pathways via the TLR4/MD-2 complex.

References

• 1. academic.oup.com [academic.oup.com]
• 2. The antagonist activity of lipid IVa on the stimulation by lipid A of TNF-alpha production from canine blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Binding activity of a murine anti-lipid A monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Binding activity of a murine anti-lipid A monoclonal antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Structural Basis for Antibody Recognition of Lipid A: INSIGHTS TO POLYSPECIFICITY TOWARD SINGLE-STRANDED DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The antibody reactivity of monoclonal lipid A antibodies is influenced by the acylation pattern of lipid A and the assay system employed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Validation of Lipid IVA by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of mass spectrometry-based methods for the purity validation of Lipid IVA, a critical precursor in the biosynthesis of lipopolysaccharide (LPS) and a significant modulator of the innate immune system. This document outlines detailed experimental protocols, presents quantitative data for comparison with alternative TLR4 modulators, and visualizes key experimental and biological pathways.

Introduction to Lipid IVA and its Alternatives

Lipid IVA is a tetra-acylated precursor of Lipid A, the bioactive component of LPS found in the outer membrane of Gram-negative bacteria. It is a potent antagonist of the human Toll-like receptor 4 (TLR4) signaling pathway, while paradoxically acting as an agonist in other species, such as mice. This dual activity makes it a valuable tool in immunology research and a potential therapeutic agent for conditions involving excessive inflammation.

For comparative purposes, this guide includes data on two other well-characterized TLR4 modulators:

• Monophosphoryl Lipid A (MPLA): A derivative of Lipid A with reduced toxicity that is used as a vaccine adjuvant.

• Eritoran (E5564): A synthetic Lipid A analog that acts as a TLR4 antagonist and has been investigated for the treatment of severe sepsis.

The purity of these molecules is paramount to ensure reliable and reproducible experimental results and for their safe use in preclinical and clinical development. Mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the gold standard for the qualitative and quantitative analysis of these complex lipids.

Comparative Purity Analysis

The following table summarizes the quantitative data obtained from mass spectrometry analysis for Lipid IVA and its alternatives.

Feature	Lipid IVA	Monophosphoryl Lipid A (MPLA)	Eritoran (E5564)
Purity Level	>98% (typical for commercially available high-purity standards)	~95% (assessed by quantitative NMR)[1], with congeners of 4, 5, and 6 fatty acids[2]	Data not publicly available, developed as a pharmaceutical-grade compound
Molecular Weight ( g/mol )	1405.7	Varies by congener (e.g., hexaacyl MLA: ~1745)	1313.7 g/mol [3]
Limit of Detection (LOD) by LC-MS/MS	Not explicitly reported, but expected to be in the low ng/mL to pg/mL range based on similar lipid analyses.	1.343 µg/mL (by HPLC-ELSD)[2]	Not publicly available
Limit of Quantification (LOQ) by LC-MS/MS	Not explicitly reported, but expected to be in the low ng/mL range based on similar lipid analyses.	2.445 µg/mL (by HPLC-ELSD)[2]	Not publicly available

Experimental Protocols

This section provides detailed methodologies for the purity analysis of Lipid IVA and its alternatives by LC-MS/MS.

Protocol 1: Quantitative Purity Analysis of Lipid IVA by LC-MS/MS

This is a representative protocol based on established methods for lipid analysis, as a specific validated protocol for Lipid IVA purity is not widely published.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the Lipid IVA standard and dissolve it in a chloroform:methanol (2:1, v/v) mixture to a final concentration of 1 mg/mL.

• Prepare a series of calibration standards by serial dilution of the stock solution in the same solvent mixture.

• For analysis, dilute the samples and calibration standards to an appropriate concentration (e.g., 1-10 µg/mL) in the initial mobile phase.

2. LC-MS/MS System:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A linear gradient from 60% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and re-equilibrate at 60% B for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

3. MS/MS Parameters:

• Ionization Mode: Negative ion mode.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Gas Temperature: 350 °C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 50 L/hr.

• Collision Energy: Optimized for the specific transitions of Lipid IVA.

• MRM Transitions: Monitor for the precursor ion [M-H]⁻ and characteristic product ions. For Lipid IVA (C68H128N2O21P2), the theoretical m/z of [M-H]⁻ is 1405.8.

4. Data Analysis:

• Integrate the peak areas of the selected MRM transitions for the Lipid IVA standard and any detected impurities.

• Calculate the purity of the Lipid IVA sample by dividing the peak area of the main compound by the total peak area of all detected components.

Protocol 2: Purity Analysis of Monophosphoryl Lipid A (MPLA) by HPLC with Evaporative Light Scattering Detection (ELSD)

This method has been reported for the quantification of MPLA[2].

1. Sample Preparation:

• Dissolve MPLA in a suitable solvent (e.g., methanol:water).

2. HPLC-ELSD System:

• HPLC System: A standard HPLC system.

• Column: ZORBAX Eclipse XDB-C8 column (2.1 × 50 mm; particle size, 3.5 μm).

• Mobile Phase: Isocratic elution with methanol-water.

• Column Temperature: 25 °C.

• Detector: Evaporative Light Scattering Detector (ELSD) with a detector temperature of 75 °C.

• Nebulizer Pressure: 3.5 bar.

3. Data Analysis:

• Quantify MPLA based on the retention time and peak area relative to a standard curve. The purity is determined by comparing the main peak area to the total area of all peaks.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the purity validation of Lipid IVA by LC-MS/MS.

Lipid IVA purity analysis workflow.

TLR4 Signaling Pathway

Lipid IVA exerts its biological effects through the Toll-like Receptor 4 (TLR4) signaling pathway. The diagram below illustrates the two major downstream cascades: the MyD88-dependent and the TRIF-dependent pathways.[4][5][6][7][8][9][10][11][12][13]

TLR4 signaling cascade.

Conclusion

The purity of Lipid IVA and its analogs is a critical parameter that directly impacts the reliability and interpretation of research findings in immunology and drug development. Mass spectrometry, particularly LC-MS/MS, provides a sensitive and specific platform for the comprehensive purity assessment of these complex lipid molecules. The methods and data presented in this guide offer a valuable resource for researchers working with TLR4 modulators, enabling robust quality control and facilitating the generation of high-quality, reproducible data.

References

• 1. Cleaner synthesis of preclinically validated vaccine adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of a monophosphoryl lipid A immunostimulant preparation from Salmonella minnesota R595 by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Eritoran tetrasodium (E5564) Treatment for Sepsis: Review of Preclinical and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Both TRIF-Dependent and MyD88-dependent Signaling Contributes to Host Defense Against Pulmonary Klebsiella infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | MyD88-dependent signaling drives toll-like receptor-induced trained immunity in macrophages [frontiersin.org]
• 7. Dual Signaling of MyD88 and TRIF are Critical for Maximal TLR4-Induced Dendritic Cell Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. Toll-like Receptor-4 (TLR4) Signalling pathways | BioRender Science Templates [biorender.com]

A Comparative Analysis of Lipid IVA and Other Synthetic Lipid A Analogs as Toll-like Receptor 4 Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Lipid IVA and other prominent synthetic Lipid A analogs, including Monophosphoryl Lipid A (MPLA) and E6020. The focus is on their performance as Toll-like Receptor 4 (TLR4) agonists, with supporting experimental data and detailed methodologies for key experiments.

Introduction

Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in Gram-negative bacteria, is a potent activator of the innate immune system through its interaction with the Toll-like Receptor 4 (TLR4) complex. This interaction triggers a signaling cascade that leads to the production of pro-inflammatory cytokines and the initiation of an adaptive immune response. However, the inherent toxicity of native Lipid A limits its therapeutic use. This has driven the development of synthetic Lipid A analogs with modified structures that retain immunostimulatory properties while exhibiting reduced toxicity. This guide focuses on a comparative analysis of three such analogs: Lipid IVA, Monophosphoryl Lipid A (MPLA), and E6020.

Lipid IVA is a tetra-acylated precursor of Lipid A. Its biological activity is notably species-specific, acting as an agonist in some species (e.g., mouse) but as an antagonist of TLR4 signaling in humans.[1][2] This dual activity makes it a valuable tool for studying TLR4 signaling and a potential therapeutic candidate for conditions involving excessive inflammation.

Monophosphoryl Lipid A (MPLA) is a detoxified derivative of Lipid A from Salmonella minnesota R595, characterized by the removal of a phosphate group and a fatty acid chain. It is a well-established vaccine adjuvant, approved for human use, that preferentially activates the TRIF-dependent signaling pathway, leading to a Th1-biased immune response with reduced pro-inflammatory cytokine production compared to native Lipid A.[3]

E6020 is a fully synthetic, hexa-acylated Lipid A analog with a simplified and optimized structure. It is a potent TLR4 agonist that has been shown to induce a robust and broad cytokine response.[4][5] Its well-defined chemical structure offers advantages in terms of manufacturing consistency and quality control.[6]

Comparative Analysis of Biological Activity

The primary mechanism of action for these Lipid A analogs is the activation of the TLR4 signaling pathway. Upon binding to the MD-2 co-receptor, they induce the dimerization of TLR4, initiating downstream signaling through two main adaptor proteins: MyD88 and TRIF. The balance between MyD88-dependent and TRIF-dependent signaling influences the nature and magnitude of the resulting immune response. The MyD88-dependent pathway rapidly induces pro-inflammatory cytokines like TNF-α and IL-6, while the TRIF-dependent pathway leads to the production of type I interferons and the late-phase activation of NF-κB.[7][8][9]

The structural differences between Lipid IVA, MPLA, and E6020 result in differential engagement of these pathways and, consequently, distinct cytokine profiles.

Data Presentation

The following table summarizes the key structural and functional differences between Lipid IVA, MPLA, and E6020. It is important to note that the quantitative data on cytokine induction is compiled from various studies and may not be directly comparable due to differing experimental conditions (e.g., cell type, concentration, incubation time).

Feature	Lipid IVA	Monophosphoryl Lipid A (MPLA)	E6020
Structure	Tetra-acylated disaccharide	Monophosphorylated, predominantly penta-acylated disaccharide	Hexa-acylated, simplified linear backbone
Source	Biosynthetic precursor of Lipid A	Semi-synthetic derivative of S. minnesota Lipid A	Fully synthetic
TLR4 Activity (Human)	Antagonist	Agonist (TRIF-biased)	Agonist
TNF-α Induction	Inhibits LPS-induced TNF-α production[1]	Moderate induction	Potent induction
IL-6 Induction	No significant induction	Moderate induction	Potent induction
MyD88-dependent Signaling	Limited activity in mouse macrophages[9]	Weakly activates	Activates
TRIF-dependent Signaling	Activates in mouse macrophages[9]	Preferentially activates	Activates

Experimental Protocols

This section outlines a general methodology for the comparative in vitro analysis of Lipid A analogs.

Cell Culture and Stimulation

• Cell Line: Human monocytic cell lines such as THP-1 or peripheral blood mononuclear cells (PBMCs) are commonly used. For more specific TLR4 activation studies, HEK-Blue™ hTLR4 cells, which are engineered to express human TLR4, MD-2, and CD14, and contain an NF-κB-inducible reporter gene, can be utilized.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 1 x 105 to 5 x 105 cells/well. For THP-1 cells, differentiation into a macrophage-like phenotype is often induced by treatment with phorbol 12-myristate 13-acetate (PMA) for 24-48 hours prior to stimulation.

• Stimulation: Cells are stimulated with a range of concentrations of Lipid IVA, MPLA, E6020, and a positive control (e.g., LPS from E. coli O111:B4). A negative control (vehicle) is also included.

• Incubation: Cells are incubated for a specified period, typically 4-24 hours, at 37°C in a 5% CO2 incubator.

Cytokine Quantification by ELISA

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• ELISA: The concentrations of secreted cytokines (e.g., TNF-α, IL-6) in the supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Data Analysis: A standard curve is generated using recombinant cytokine standards. The optical density values from the samples are used to calculate the cytokine concentrations. The half-maximal effective concentration (EC50) for each analog can be determined by plotting the cytokine concentration against the log of the analog concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualizations

TLR4 Signaling Pathway

Caption: TLR4 signaling cascade initiated by Lipid A analogs.

Experimental Workflow

Caption: Workflow for in vitro comparison of Lipid A analogs.

Conclusion

Synthetic Lipid A analogs like Lipid IVA, MPLA, and E6020 represent a significant advancement in the development of safer and more effective immunomodulators and vaccine adjuvants. Their distinct structural features lead to differential activation of TLR4 signaling pathways, resulting in unique immunological profiles. While Lipid IVA demonstrates species-specific antagonist activity in humans, MPLA offers a TRIF-biased response with reduced toxicity, and E6020 provides a potent and broad-spectrum TLR4 agonism. The choice of a particular analog will depend on the specific application, whether it be for dampening inflammatory responses or for robustly enhancing vaccine efficacy. Further head-to-head comparative studies under standardized conditions are warranted to fully elucidate their relative potencies and therapeutic potential.

References

• 1. A synthetic lipid A mimetic modulates human TLR4 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid A Variants Activate Human TLR4 and the Noncanonical Inflammasome Differently and Require the Core Oligosaccharide for Inflammasome Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Increasing the Chemical Variety of Small-Molecule-Based TLR4 Modulators: An Overview [frontiersin.org]
• 4. SPA14 liposomes combining saponin with fully synthetic TLR4 agonist provide adjuvanticity to hCMV vaccine candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Decoding the Signaling Mechanism of Toll-Like Receptor 4 Pathways in Wild Type and Knockouts - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Reactome | MyD88-independent TLR4 cascade [reactome.org]

Ensuring Purity: A Guide to Confirming the Absence of Endotoxin in Lipid IVA Preparations

For researchers, scientists, and drug development professionals, the purity of reagents is paramount. This guide provides a comprehensive comparison of methods to confirm the absence of endotoxin contamination in Lipid IVA preparations, a critical step for reliable and reproducible results in immunological research.

Lipid IVA, a tetra-acylated precursor of lipopolysaccharide (LPS), is a valuable tool for studying Toll-like receptor 4 (TLR4) signaling. However, its activity is highly dependent on its purity, as even minute amounts of endotoxin contamination can lead to spurious results. This guide details established methods for endotoxin detection, compares their performance, and provides protocols to ensure the integrity of your Lipid IVA preparations.

Understanding the Importance of Endotoxin-Free Lipid IVA

Lipid IVA's biological activity is species-specific; it acts as a TLR4 antagonist in human cells but an agonist in murine cells.[1] Endotoxins, primarily LPS from Gram-negative bacteria, are potent TLR4 agonists in both human and murine systems. Therefore, endotoxin contamination in a Lipid IVA preparation intended for studying human TLR4 antagonism could lead to false-positive agonistic signals, completely confounding experimental outcomes.

Comparative Analysis of Endotoxin Detection Methods

Several methods are available for detecting endotoxin contamination. The choice of method depends on factors such as sensitivity, sample compatibility, and throughput. The following table summarizes the key features of the most common assays.

Feature	Limulus Amebocyte Lysate (LAL) Assay	Recombinant Factor C (rFC) Assay	TLR4 Reporter Cell Assay
Principle	Enzymatic cascade from horseshoe crab amoebocytes triggered by endotoxin.[2]	Activation of a recombinant form of Factor C by endotoxin, leading to a fluorescent signal.[3][4]	Activation of TLR4 signaling pathway in engineered cells, leading to a quantifiable reporter gene expression.[5][6]
Detection Methods	Gel-clot (qualitative), Turbidimetric (quantitative), Chromogenic (quantitative).[2]	Fluorometric (quantitative).	Colorimetric or Luciferase-based (quantitative).[6][7]
Sensitivity	High (down to 0.001 EU/mL).[8]	High (down to 0.005 EU/mL).	Very high (down to 0.01 EU/mL).[5][6]
Specificity	Can be triggered by (1,3)-β-D-glucans, leading to false positives.[2]	Specific to endotoxin, not affected by β-glucans.[9]	Biologically relevant, specific to TLR4 agonists.
Advantages	Well-established, FDA-approved for clinical applications.[2]	Sustainable (animal-free), high batch-to-batch consistency.[3][9]	Provides a direct measure of biological activity, can detect other TLR4 agonists.
Limitations	Reliance on a finite natural resource (horseshoe crabs), potential for lot-to-lot variability.[9]	May have different reactivity to certain types of endotoxins compared to LAL.	Requires cell culture facilities, longer assay time.

Alternative TLR4 Agonists for Comparative Studies

When investigating TLR4 signaling, it is often beneficial to use alternative agonists alongside Lipid IVA to validate findings. Monophosphoryl Lipid A (MPLA) is a well-characterized TLR4 agonist with a distinct signaling profile.

Feature	Lipid IVA	Monophosphoryl Lipid A (MPLA)
Source	Biosynthetic precursor of LPS from E. coli.[1]	Derived from the LPS of Salmonella minnesota R595.[10][11]
Structure	Tetra-acylated lipid A.	Monophosphorylated and heterogeneous acylation.
Mechanism of Action	Species-specific TLR4 antagonist (human) or agonist (murine).[1]	TLR4 agonist, preferentially signals through the TRIF-dependent pathway, leading to lower pro-inflammatory cytokine production compared to LPS.[11]
Purity Considerations	Must be free of endotoxin contamination to avoid confounding results.	Commercially available as a highly purified preparation with low endotoxin activity.

Experimental Protocols

Detailed methodologies for the key endotoxin detection assays are provided below to guide researchers in implementing these quality control measures.

Limulus Amebocyte Lysate (LAL) Assay (Gel-Clot Method)

This protocol provides a qualitative determination of the presence or absence of endotoxin.

Materials:

• LAL reagent (gel-clot formulation)

• Endotoxin-free water (LAL Reagent Water)

• Endotoxin standard

• Depyrogenated glass test tubes and pipettes

• Heating block or water bath at 37°C

Procedure:

• Reconstitute the LAL reagent and endotoxin standard according to the manufacturer's instructions using LAL Reagent Water.

• Prepare a series of endotoxin standards by serial dilution.

• Add 0.1 mL of the Lipid IVA sample, endotoxin standards, and a negative control (LAL Reagent Water) to separate depyrogenated test tubes.

• Add 0.1 mL of the reconstituted LAL reagent to each tube, starting with the negative control and moving to the highest concentration standard.

• Gently mix the contents of each tube and incubate undisturbed at 37°C for 60 minutes.

• After incubation, carefully invert each tube 180°. A firm gel that remains at the bottom of the tube indicates a positive result for endotoxin. The absence of a solid clot indicates a negative result.

Recombinant Factor C (rFC) Assay

This protocol provides a quantitative measurement of endotoxin levels.

Materials:

• rFC assay kit (containing rFC enzyme, assay buffer, and fluorogenic substrate)

• Endotoxin-free water

• Endotoxin standard

• Fluorometric microplate reader with 380 nm excitation and 440 nm emission filters

• 96-well black microplates

Procedure:

• Prepare a standard curve of endotoxin using serial dilutions of the provided standard in endotoxin-free water.

• Prepare the working reagent by mixing the rFC enzyme, assay buffer, and fluorogenic substrate according to the kit's instructions.[12]

• Add 100 µL of each standard, Lipid IVA sample, and a blank (endotoxin-free water) to the wells of the 96-well plate.[12]

• Add 100 µL of the working reagent to each well.

• Read the fluorescence at time zero (T0).

• Incubate the plate at 37°C for 60 minutes.

• Read the fluorescence again at 60 minutes (T60).

• Calculate the change in fluorescence (T60 - T0) for each well.

• Subtract the average change in fluorescence of the blank from all other readings.

• Plot the corrected change in fluorescence of the standards against their corresponding endotoxin concentrations to generate a standard curve.

• Determine the endotoxin concentration of the Lipid IVA sample by interpolating its corrected change in fluorescence on the standard curve.

TLR4 Reporter Cell Assay

This protocol provides a biologically relevant measure of TLR4 activation.

Materials:

• HEK-Blue™ hTLR4 cells (or similar TLR4 reporter cell line)

• HEK-Blue™ Detection medium (or appropriate reporter assay reagent)

• Endotoxin standard

• Cell culture medium and supplements

• 96-well cell culture plates

• Spectrophotometer (620-655 nm)

Procedure:

• Plate the HEK-Blue™ hTLR4 cells in a 96-well plate at the recommended density and allow them to adhere overnight.

• Prepare serial dilutions of the endotoxin standard and the Lipid IVA sample in cell culture medium.

• Add 20 µL of each dilution, as well as a negative control (medium only), to the appropriate wells.[5]

• Incubate the plate at 37°C in a CO2 incubator for the time specified by the cell line manufacturer (typically 18-24 hours).

• Prepare the HEK-Blue™ Detection medium according to the manufacturer's instructions.

• Add 180 µL of the detection medium to each well.

• Incubate for 1-3 hours at 37°C.

• Measure the absorbance at 620-655 nm.

• Generate a standard curve by plotting the absorbance of the standards against their endotoxin concentrations.

• Determine the endotoxin activity of the Lipid IVA sample from the standard curve.

Visualizing Key Processes

To further aid in the understanding of the underlying biology and experimental procedures, the following diagrams illustrate the TLR4 signaling pathway and a generalized workflow for endotoxin detection.

Caption: TLR4 signaling initiated by endotoxin or Lipid IVA.

Caption: Generalized workflow for quantitative endotoxin detection.

References

• 1. bluetigerscientific.com [bluetigerscientific.com]
• 2. Limulus amebocyte lysate - Wikipedia [en.wikipedia.org]
• 3. Recombinant Factor C Assay | Lonza [bioscience.lonza.com]
• 4. bmglabtech.com [bmglabtech.com]
• 5. ibiantech.com [ibiantech.com]
• 6. invivogen.com [invivogen.com]
• 7. invivogen.com [invivogen.com]
• 8. researchgate.net [researchgate.net]
• 9. Traditional LAL Assays vs. rFC Assays | FUJIFILM Wako [wakopyrostar.com]
• 10. Putting endotoxin to work for us: monophosphoryl lipid A as a safe and effective vaccine adjuvant - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. lonzabio.jp [lonzabio.jp]

Species-Specific Responses to Lipid IVA: A Comparative Guide to TLR4 Activation

For Researchers, Scientists, and Drug Development Professionals

Lipid IVA, a tetra-acylated precursor of the full hexa-acylated lipid A found in the lipopolysaccharide (LPS) of many Gram-negative bacteria, elicits strikingly different responses from the Toll-like receptor 4 (TLR4) signaling complex in various species. This disparity is of critical importance for researchers studying innate immunity and for professionals developing TLR4-targeted therapeutics. Understanding these species-specific differences is paramount for the correct interpretation of preclinical data and the successful translation of findings from animal models to human applications.

This guide provides an objective comparison of TLR4 activation by Lipid IVA in key species, supported by experimental data. It details the molecular mechanisms underlying these differences and provides standardized protocols for assessing TLR4 activation.

Core Observation: Agonist vs. Antagonist

The fundamental difference in the activity of Lipid IVA lies in its opposing effects on human and murine TLR4. In human cells, Lipid IVA acts as a TLR4 antagonist , binding to the receptor complex and inhibiting a subsequent response to canonical TLR4 agonists like LPS.[1][2][3][4][5][6][7] Conversely, in mouse cells, Lipid IVA functions as a TLR4 agonist , initiating a pro-inflammatory signaling cascade.[2][4][8][9][10] This agonist activity is also observed in other species such as horses and felines, while canines, like humans, perceive Lipid IVA as an antagonist.[2][3][4][7][11][12]

Molecular Basis of Species Specificity

The differential response to Lipid IVA is not due to major divergences in the core TLR4 signaling pathways, which are broadly conserved between species.[13][[“]][15] Instead, the specificity is primarily dictated by subtle but critical differences in the extracellular ligand-binding domain of the TLR4 receptor complex, which consists of TLR4 and the myeloid differentiation factor 2 (MD-2).

The interaction between Lipid IVA and the TLR4/MD-2 complex is a key determinant of the downstream signaling outcome. In the human TLR4/MD-2 complex, Lipid IVA binds to the hydrophobic pocket of MD-2 but fails to induce the precise conformational change required for the homodimerization of TLR4, a critical step for initiating intracellular signaling.[16][17][18] This effectively blocks the receptor from being activated by potent agonists.

In contrast, the murine TLR4/MD-2 complex interacts with Lipid IVA in a manner that promotes a productive dimerization of the receptor, leading to the recruitment of intracellular adaptor proteins and the initiation of a signaling cascade.[8][19] The species origin of MD-2 has been identified as a crucial factor in determining the antagonistic or agonistic activity of Lipid IVA.[16][18] Specific amino acid residues in both TLR4 and MD-2 contribute to these distinct conformational outcomes.[2][3][8][11][16][18][19]

Comparative TLR4 Activation Data

The following tables summarize the quantitative effects of Lipid IVA on TLR4 signaling in human and murine cells, as determined by common experimental readouts.

Table 1: NF-κB Reporter Gene Activation in HEK293 Cells

Species-Specific TLR4/MD-2	Ligand	Concentration	Fold Induction of NF-κB Activity (relative to control)	Reference
Human TLR4/MD-2	Lipid A	100 ng/mL	~15-fold	[9]
Human TLR4/MD-2	Lipid IVA	100 ng/mL	No significant induction	[9]
Mouse TLR4/MD-2	Lipid A	100 ng/mL	~20-fold	[9]
Mouse TLR4/MD-2	Lipid IVA	100 ng/mL	~18-fold	[9]

Table 2: Cytokine Production in Macrophage Cell Lines

Cell Line (Species)	Ligand	Concentration	TNF-α Production (pg/mL)	RANTES Production (pg/mL)	Reference
Human Monocytic Cell Line	Lipid A	10 ng/mL	> 1000	-	[5]
Human Monocytic Cell Line	Lipid IVA	10 ng/mL	< 100	-	[5]
Murine Macrophage (J774A.1)	Lipid A (Compound 506)	1 µM	-	~1500	[10]
Murine Macrophage (J774A.1)	Lipid IVA	1 µM	-	~600	[10]

Table 3: Phosphorylation of Key Signaling Intermediates in Murine Macrophages

Cell Line (Species)	Ligand	Time (minutes)	Phospho-IκBα (Arbitrary Units)	Phospho-IRF3 (Arbitrary Units)	Reference
Murine Macrophage (J774A.1)	Lipid A (Compound 506)	30	High	High	[10]
Murine Macrophage (J774A.1)	Lipid IVA	30	High	Low/Negligible	[10]

These data highlight that in murine macrophages, Lipid IVA is a potent activator of the MyD88-dependent pathway (leading to NF-κB activation and TNF-α production) but a weak activator of the TRIF-dependent pathway (leading to IRF3 activation and RANTES production).[10][20]

Visualizing the Signaling and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the TLR4 signaling pathway and a typical experimental workflow for assessing TLR4 activation.

Caption: Simplified TLR4 signaling pathway.

Caption: General experimental workflow.

Experimental Protocols

NF-κB Reporter Gene Assay in HEK293 Cells

This assay quantifies the activation of the NF-κB transcription factor, a key downstream effector of the MyD88-dependent TLR4 signaling pathway.

Materials:

• HEK293 cells

• Expression plasmids for human or mouse TLR4, MD-2, and CD14

• NF-κB-dependent luciferase reporter plasmid (e.g., pGL4.32[luc2P/NF-κB-RE/Hygro])

• Control reporter plasmid (e.g., Renilla luciferase)

• Transfection reagent (e.g., Lipofectamine 2000)

• DMEM with 10% FBS

• Lipid IVA and LPS (positive control)

• Luciferase assay system (e.g., Dual-Glo Luciferase Assay System)

• Luminometer

Protocol:

• Cell Seeding: The day before transfection, seed HEK293 cells in a 24-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the TLR4, MD-2, CD14, NF-κB-luciferase, and Renilla luciferase plasmids using a suitable transfection reagent according to the manufacturer's instructions.

• Incubation: Incubate the cells for 24 hours post-transfection to allow for protein expression.

• Stimulation: Replace the medium with fresh medium containing the desired concentrations of Lipid IVA, LPS, or vehicle control.

• Incubation: Incubate for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and lyse them according to the luciferase assay system protocol.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. Express the results as fold induction over the vehicle-treated control.

Cytokine Measurement by ELISA

This method quantifies the secretion of specific cytokines (e.g., TNF-α, IL-6) into the cell culture supernatant, providing a measure of the cellular inflammatory response.

Materials:

• Macrophage cell line (e.g., murine J774A.1 or human THP-1, differentiated with PMA)

• RPMI-1640 medium with 10% FBS

• Lipid IVA and LPS

• ELISA kit for the cytokine of interest (e.g., mouse TNF-α ELISA kit)

• Microplate reader

Protocol:

• Cell Seeding: Seed macrophages in a 96-well plate and allow them to adhere overnight.

• Stimulation: Replace the medium with fresh medium containing various concentrations of Lipid IVA, LPS, or vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 4-24 hours, depending on the cytokine).

• Supernatant Collection: Carefully collect the cell culture supernatants.

• ELISA: Perform the ELISA according to the manufacturer's instructions. This typically involves coating a plate with a capture antibody, adding the supernatants and standards, adding a detection antibody, followed by a substrate, and finally stopping the reaction.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the cytokine concentrations in the samples by comparing their absorbance values to a standard curve generated with known amounts of the recombinant cytokine.

Western Blot for Phosphorylation of Signaling Proteins

This technique is used to detect the phosphorylation of key intracellular signaling proteins, such as IκBα (an inhibitor of NF-κB) and IRF3, which indicates the activation of their respective signaling pathways.

Materials:

• Macrophage cell line

• Lipid IVA and LPS

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-IκBα, anti-total-IκBα, anti-phospho-IRF3, anti-total-IRF3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Seeding and Stimulation: Seed macrophages in a 6-well plate. The next day, stimulate the cells with Lipid IVA or LPS for various short time points (e.g., 0, 15, 30, 60 minutes).

• Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Washing and Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: After further washing, apply a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

By employing these standardized methods, researchers can reliably investigate the species-specific effects of Lipid IVA and other TLR4 ligands, contributing to a more accurate and translatable understanding of innate immune signaling.

References

• 1. rupress.org [rupress.org]
• 2. Recognition of lipid A variants by the TLR4-MD-2 receptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Recognition of lipid A variants by the TLR4-MD-2 receptor complex [frontiersin.org]
• 5. Lipid IVA inhibits synthesis and release of tumor necrosis factor induced by lipopolysaccharide in human whole blood ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tunable Enzymatic Synthesis of the Immunomodulator Lipid IVA To Enable Structure–Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The antagonist activity of lipid IVa on the stimulation by lipid A of TNF-alpha production from canine blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. Elucidation of the MD-2/TLR4 interface required for signalling by Lipid IVa. [repository.cam.ac.uk]
• 12. madbarn.com [madbarn.com]
• 13. pnas.org [pnas.org]
• 14. consensus.app [consensus.app]
• 15. A Comparative Review of Toll-Like Receptor 4 Expression and Functionality in Different Animal Species - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. academic.oup.com [academic.oup.com]
• 18. Lipid A antagonist, lipid IVa, is distinct from lipid A in interaction with Toll-like receptor 4 (TLR4)-MD-2 and ligand-induced TLR4 oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. MD-2-mediated Ionic Interactions between Lipid A and TLR4 Are Essential for Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Lipid IVa incompletely activates MyD88-independent Toll-like receptor 4 signaling in mouse macrophage cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Step-by-Step Guide to the Proper Disposal of Lipid IVA

For Immediate Implementation by Researchers, Scientists, and Drug Development Professionals

The integrity of your research and the safety of your laboratory environment are paramount. Lipid IVA, a potent immunomodulator and a key component in endotoxin research, requires meticulous handling and disposal to prevent unintended immune responses and ensure regulatory compliance. This guide provides essential, step-by-step procedures for the safe and effective disposal of Lipid IVA waste, consolidating best practices from safety data sheets and laboratory safety protocols. Adherence to these guidelines will fortify your safety protocols and underscore your commitment to a secure research environment.

Essential Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE). This includes, at a minimum, a lab coat, disposable nitrile gloves, and safety goggles. All procedures involving the handling of Lipid IVA powder or concentrated solutions should be conducted within a certified chemical fume hood to prevent inhalation of aerosols.

Step-by-Step Disposal Protocol for Lipid IVA Waste

This protocol delineates the procedures for the inactivation and disposal of both liquid and solid waste contaminated with Lipid IVA.

Part 1: Liquid Waste Disposal

Liquid waste includes, but is not limited to, cell culture media, buffer solutions, and solvents containing Lipid IVA.

Step 1: Inactivation

Choose one of the following chemical inactivation methods:

• Sodium Hypochlorite (Bleach) Treatment: Add household bleach to the liquid waste to achieve a final concentration of at least 0.5% sodium hypochlorite (a 1:10 dilution of most standard household bleaches)[1][2][3]. Allow a minimum contact time of 30 minutes to ensure complete inactivation[1][2][3].

• Sodium Hydroxide (NaOH) Treatment: Add a concentrated solution of NaOH to the liquid waste to achieve a final concentration of 0.1 N to 0.25 N[4][5]. A minimum contact time of 1 hour is recommended[4].

• Acid Hydrolysis: Add a strong acid, such as Hydrochloric Acid (HCl), to the liquid waste to achieve a final concentration of 0.05 N[4]. Heat the solution to 100°C for 30 minutes[4]. Alternatively, 1% glacial acetic acid can be used at 100°C for 2-3 hours[4].

Step 2: Neutralization (if applicable)

If using the NaOH or acid hydrolysis method, neutralize the waste solution to a pH between 6.0 and 8.0 before disposal.

Step 3: Disposal

Once inactivated and neutralized, the liquid waste can typically be poured down the drain with a copious amount of water[1]. However, always consult your institution's and local regulations for specific disposal requirements.

Part 2: Solid Waste Disposal

Solid waste includes contaminated labware such as pipette tips, centrifuge tubes, gloves, and paper towels.

Step 1: Segregation

Segregate all solid waste contaminated with Lipid IVA from the regular laboratory trash at the point of generation.

Step 2: Inactivation

• For Non-Autoclavable Plasticware: If possible, immerse the contaminated plasticware in a 10% bleach solution for at least 30 minutes[2][3][6].

• For Autoclavable Materials: While standard autoclaving is not sufficient to inactivate endotoxins, specific high-heat methods can be effective.[2][7][8]

Step 3: Containment and Disposal

Place all inactivated solid waste into a designated hazardous waste container, clearly labeled as "Hazardous Chemical Waste" and specifying the contents[2][3]. Arrange for pickup and disposal through your institution's environmental health and safety office.

Quantitative Data for Lipid IVA Inactivation

For ease of reference, the following table summarizes the key quantitative parameters for the effective inactivation of Lipid IVA.

Inactivation Method	Reagent/Condition	Concentration	Minimum Contact Time	Temperature
Chemical Inactivation
Sodium Hypochlorite (Bleach)	Freshly prepared solution	0.5% (1:10 dilution)	30 minutes	Ambient
Sodium Hydroxide (Alkaline Hydrolysis)	NaOH	0.1 N - 0.25 N	1 hour	56°C (optional)
Acid Hydrolysis	HCl	0.05 N	30 minutes	100°C
Glacial Acetic Acid	1%	2-3 hours	100°C
Heat Inactivation
Dry Heat	Oven	N/A	30 minutes	250°C
Oven	N/A	3 hours	180°C

Experimental Workflow for Lipid IVA Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Lipid IVA waste.

Lipid IVA Disposal Workflow Diagram

By integrating these procedures into your laboratory's standard operating protocols, you contribute to a safer research environment and ensure the responsible management of potent biological reagents.

References

• 1. safety.duke.edu [safety.duke.edu]
• 2. en-safety.tau.ac.il [en-safety.tau.ac.il]
• 3. research.wayne.edu [research.wayne.edu]
• 4. Endotoxin & Depyrogenation Guide - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. acciusa.com [acciusa.com]
• 6. sc.edu [sc.edu]
• 7. corning.com [corning.com]
• 8. Common lab sources of Endotoxin and strategies for its detection and removal | FUJIFILM Wako [wakopyrostar.com]

Essential Safety and Logistical Information for Handling Lipid IVA

For researchers, scientists, and drug development professionals, the safe handling of all laboratory reagents is paramount. This document provides essential, immediate safety and logistical information for the handling of Lipid IVA, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans. While a specific Safety Data Sheet (SDS) for Lipid IVA (CAS Number 91841-27-9) is not publicly available, this guidance is based on information for structurally related compounds, such as Lipopolysaccharides (LPS) and other lipids, to ensure a high level of safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with Lipid IVA handling dictates the necessity of robust personal protective equipment. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Required PPE	Rationale
Weighing and Aliquoting (Solid Form)	- Nitrile or Neoprene Gloves (double-gloving recommended) - Laboratory Coat - Safety Goggles - N95 or higher Respirator	Prevents inhalation of fine powders and minimizes skin contact.
Solubilizing and Diluting (Liquid Form)	- Nitrile or Neoprene Gloves - Laboratory Coat - Safety Goggles with Face Shield	Protects against splashes of organic solvents and the lipid solution.
Cell Culture and In Vitro Assays	- Nitrile Gloves - Laboratory Coat - Safety Glasses	Standard protection for sterile cell culture work.
Animal Handling and In Vivo Studies	- Nitrile Gloves - Dedicated Laboratory Coat or Gown - Safety Glasses - Appropriate Respiratory Protection (as determined by risk assessment)	Protects both the researcher and the animal from cross-contamination and exposure.

Operational Plans: Step-by-Step Guidance

Adherence to standardized operational procedures is critical to minimize exposure and maintain the integrity of the compound.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store Lipid IVA in a tightly sealed container at -20°C in a designated and labeled area.[1]

• Inert Atmosphere: For long-term stability, particularly if in an organic solvent, store under an inert atmosphere (e.g., argon or nitrogen).

Handling and Preparation of Solutions

• Designated Area: All handling of Lipid IVA should be performed in a designated area, such as a chemical fume hood or a biological safety cabinet, to control potential exposure.

• Preventing Oxidation: To prevent oxidation, minimize the exposure of Lipid IVA to air and light.

• Solvent Selection: Use high-purity, appropriate organic solvents for reconstitution. Ensure compatibility of the solvent with subsequent experimental procedures.

• Weighing: If handling the solid form, weigh the required amount in a chemical fume hood. Use appropriate tools to avoid generating dust.

• Dissolving: Add the solvent to the solid Lipid IVA and vortex or sonicate gently until fully dissolved.

Disposal Plan

Proper disposal of Lipid IVA and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Solid Lipid IVA	- Treat as hazardous chemical waste. - Collect in a clearly labeled, sealed container. - Dispose of through a licensed hazardous waste disposal company.
Solutions of Lipid IVA	- Collect in a sealed, labeled waste container compatible with the solvent used. - Segregate from other chemical waste streams if necessary. - Dispose of through a licensed hazardous waste disposal company.
Contaminated Labware (e.g., pipette tips, tubes)	- Collect in a designated, labeled hazardous waste container. - Dispose of as solid hazardous waste.
Contaminated PPE (e.g., gloves, disposable lab coats)	- Collect in a designated hazardous waste container. - Dispose of as solid hazardous waste.

Quantitative Safety Data

While specific quantitative safety data for Lipid IVA is limited, the following table provides relevant information for related compounds and general laboratory safety.

Parameter	Value/Information	Source/Analogy
Occupational Exposure Limit (OEL)	No specific OEL established. A conservative approach would be to adhere to an OEL of 100 µg/m³ as a time-weighted average (TWA) for 8 hours.	Analogy to Lipid Nanoparticles (LNPs).
Glove Compatibility	Nitrile and Neoprene gloves are recommended for handling Lipid IVA, especially when dissolved in organic solvents. Always check specific solvent compatibility charts.	General laboratory chemical handling guidelines.
Toxicity	A Safety Data Sheet for Lipopolysaccharides from E. coli indicates it is Fatal if swallowed . Given that Lipid IVA is a precursor to Lipid A, a component of LPS, a high degree of caution is warranted.	Analogy to Lipopolysaccharides (LPS).

Experimental Protocols

Detailed methodologies for key experiments involving lipids are essential for reproducibility and safety.

General Protocol for Lipid Sample Preparation

This protocol outlines the basic steps for preparing a lipid sample for experimental use.

• Thawing: Allow the container of Lipid IVA to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: In a chemical fume hood, carefully weigh the desired amount of Lipid IVA into a sterile, chemically resistant tube.

• Solubilization: Add the appropriate volume of a suitable solvent (e.g., chloroform, methanol, or a mixture) to achieve the desired concentration.

• Mixing: Vortex or sonicate the solution until the Lipid IVA is completely dissolved.

• Storage of Solution: If not for immediate use, store the solution at -20°C or -80°C under an inert atmosphere.

Visualizing Workflows and Pathways

Handling Workflow

The following diagram illustrates the recommended workflow for safely handling Lipid IVA in a laboratory setting.

Caption: Workflow for Handling Lipid IVA.

Lipid IVA and the TLR4 Signaling Pathway

Lipid IVA is a precursor in the biosynthesis of Lipid A, a key component of lipopolysaccharide (LPS) in Gram-negative bacteria. Lipid A is a potent activator of the innate immune system through the Toll-like receptor 4 (TLR4) signaling pathway. The following diagram illustrates this relationship.

Caption: Lipid IVA in the TLR4 Signaling Pathway.

References

• 1. bluetigerscientific.com [bluetigerscientific.com]